Diisobutyl hydrogen phosphate

• CAS: 6303-30-6

Core Science & Biosynthesis

Diisobutyl Hydrogen Phosphate: A Technical Guide for Researchers

An In-depth Examination of the Chemical Properties, Structure, and Experimental Protocols Relevant to Scientific and Pharmaceutical Research

Diisobutyl hydrogen phosphate (B84403), a dialkyl phosphate ester, is a chemical compound with increasing relevance in various scientific fields, including organic synthesis and potentially in drug development. This technical guide provides a comprehensive overview of its chemical and physical properties, molecular structure, and outlines key experimental protocols for its synthesis and analysis. The information is tailored for researchers, scientists, and professionals in drug development who require a detailed understanding of this compound.

Core Chemical and Physical Properties

Diisobutyl hydrogen phosphate is an oily, colorless liquid. A summary of its key quantitative properties is presented in Table 1 for easy reference and comparison. It is important to distinguish this compound from its isomer, di-n-butyl hydrogen phosphate, as their physical properties differ.

Property	Value	Source
CAS Number	6303-30-6	[1][2][3]
Molecular Formula	C₈H₁₉O₄P	[1][2][3]
Molecular Weight	210.21 g/mol	[1][2][3]
Boiling Point (Predicted)	263.6 ± 23.0 °C	[2]
Density (at 20°C)	1.047 g/cm³	[2][4]
pKa (Predicted)	1.60 ± 0.50	[2]
Water Solubility (at 20°C)	22.3 g/L	[2]
Solubility in Organic Solvents (at 20°C)	8259 g/L	[2]
LogP (at 20°C)	2.6	[2]
Vapor Pressure (at 25°C)	4.85 Pa	[2][4]

Molecular Structure and Identification

The structural identity of diisobutyl hydrogen phosphate is defined by a central phosphorus atom double-bonded to one oxygen atom, single-bonded to a hydroxyl group, and single-bonded to two isobutoxy groups.

Key Identifiers:

• IUPAC Name: Diisobutyl hydrogen phosphate[3]

• Synonyms: Phosphoric acid bis(2-methylpropyl) ester, Diisobutylphosphate[1][2][5]

• InChI: 1S/C8H19O4P/c1-7(2)5-11-13(9,10)12-6-8(3)4/h7-8H,5-6H2,1-4H3,(H,9,10)[1][3]

• SMILES: CC(C)COP(=O)(O)OCC(C)C[1][3]

The chemical structure can be visualized using the following diagram:

Figure 1. Chemical structure of diisobutyl hydrogen phosphate.

Experimental Protocols

Synthesis of Dialkyl Hydrogen Phosphates (General Procedure)

Materials:

• Diisobutyl chlorophosphate (or a suitable precursor)

• Tetrahydrofuran (THF)

• 1 M Sodium hydroxide (B78521) (NaOH) solution

• Diethyl ether (Et₂O)

• Magnesium sulfate (B86663) (MgSO₄)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Dichloromethane (CH₂Cl₂)

• 1 M Hydrochloric acid (HCl)

Procedure:

• Dissolve the corresponding alkyl chlorophosphate (1 equivalent) in THF and cool the solution to 0°C.

• Add aqueous NaOH (1 M, 1 equivalent) dropwise to the solution.

• Stir the mixture vigorously at 0°C for 30 minutes.

• Concentrate the reaction mixture under reduced pressure.

• Extract the residual solid with Et₂O.

• Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• For purification, dissolve the crude product in a saturated solution of NaHCO₃ and wash three times with CH₂Cl₂.

• Acidify the aqueous layer with HCl (1 M) to a pH between 0 and 1.

• Extract the aqueous layer with CH₂Cl₂ (3 x 50 mL).

• Combine the organic layers, dry over MgSO₄, and concentrate under reduced pressure to obtain the pure dialkyl hydrogen phosphate.

The following diagram illustrates the general workflow for the synthesis and purification of dialkyl hydrogen phosphates.

Figure 2. General workflow for the synthesis and purification of dialkyl hydrogen phosphates.

Analytical Methods

High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be employed for the analysis of diisobutyl hydrogen phosphate.

• Column: A C18 or a specialized reverse-phase column with low silanol (B1196071) activity (e.g., Newcrom R1) can be used.

• Mobile Phase: A mixture of acetonitrile (B52724) (MeCN), water, and an acid such as phosphoric acid or, for mass spectrometry compatibility, formic acid.

• Detection: UV or Mass Spectrometry (MS).

This method is scalable and can be adapted for preparative separation to isolate impurities.

Applications in Research and Drug Development

Diisobutyl hydrogen phosphate is primarily used as a solvent, plasticizer, and a reagent in chemical synthesis.[6] Its role as a flame retardant has also been noted.[7] In the context of drug development, while specific applications of diisobutyl hydrogen phosphate are not extensively documented, the broader class of organophosphates holds significance.

Potential Roles:

• Reagent in Phosphorylation Reactions: Phosphate esters are fundamental in biochemical processes, and synthetic analogues can be used as reagents to introduce phosphate groups into molecules, potentially altering their biological activity or solubility.

• Prodrug Moiety: The phosphate group can be incorporated into a drug molecule to create a prodrug. This strategy is often employed to improve a drug's solubility, permeability, or to achieve targeted delivery, with the phosphate group being cleaved in vivo to release the active drug.

Reactivity and Safety

Reactivity: Diisobutyl hydrogen phosphate is a moderately strong acid. It can react with strong oxidizing agents and bases.

Safety and Handling:

• Hazard Classification: Causes severe skin burns and eye damage (Skin Corrosion, Category 1C).[1]

• Precautionary Measures:

  • Do not breathe dust, fume, gas, mist, vapors, or spray.[1]

  • Wash skin thoroughly after handling.[1]

  • Wear protective gloves, protective clothing, eye protection, and face protection.[1]

  • If Swallowed: Rinse mouth. Do NOT induce vomiting.[1]

  • If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or shower.[1]

  • If Inhaled: Remove person to fresh air and keep comfortable for breathing.[1]

  • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]

• Storage: Store locked up.[1]

This technical guide provides a foundational understanding of diisobutyl hydrogen phosphate for researchers and professionals. Further investigation into specific reaction conditions and applications is recommended for specialized research needs.

References

• 1. Page loading... [wap.guidechem.com]
• 2. diisobutyl hydrogen phosphate | 6303-30-6 [chemicalbook.com]
• 3. Diisobutyl Phosphate | CAS 6303-30-6 | LGC Standards [lgcstandards.com]
• 4. 6303-30-6 | CAS DataBase [m.chemicalbook.com]
• 5. diisobutyl hydrogen phosphate, CasNo.6303-30-6 HENAN NEW BLUE CHEMICAL CO.,LTD China (Mainland) [newblue.lookchem.com]
• 6. CAS 6303-30-6: Diisobutyl phosphate | CymitQuimica [cymitquimica.com]
• 7. chembk.com [chembk.com]

An In-depth Technical Guide to the Synthesis and Purification of Diisobutyl Hydrogen Phosphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary methods for synthesizing and purifying diisobutyl hydrogen phosphate (B84403), a significant organophosphorus compound. The information compiled herein is intended to equip researchers, scientists, and professionals in drug development with detailed experimental protocols, quantitative data, and visual aids to facilitate a thorough understanding of the chemical processes involved.

Synthesis of Diisobutyl Hydrogen Phosphate

Two principal synthetic pathways for the preparation of diisobutyl hydrogen phosphate are outlined below, utilizing either phosphorus oxychloride or phosphorous acid as the phosphorus source.

Synthesis from Phosphorus Oxychloride and Isobutanol

This common and effective method involves the reaction of phosphorus oxychloride with isobutanol in the presence of a base, followed by hydrolysis of the intermediate dialkyl phosphoryl chloride.

Reaction Scheme:

• To a stirred solution of isobutanol (2.0 equivalents) and triethylamine (B128534) (2.0 equivalents) in a suitable anhydrous solvent (e.g., toluene) under an inert atmosphere (e.g., nitrogen), phosphorus oxychloride (1.0 equivalent) is added dropwise at a controlled temperature, typically between 0 and 10°C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours to ensure the complete formation of the diisobutyl phosphoryl chloride intermediate.

• The reaction mixture is then filtered to remove the triethylamine hydrochloride salt.

• The filtrate containing the intermediate is then subjected to hydrolysis. This can be achieved by carefully adding water or by steam distillation.

• Following hydrolysis, the organic phase is separated and subjected to purification.

Parameter	Value	Reference
Yield	46%	[1]
Purity	≥97.0%	[2]

Synthesis Pathway from Phosphorus Oxychloride

Caption: Synthesis of Diisobutyl Hydrogen Phosphate from Phosphorus Oxychloride.

Synthesis from Phosphorous Acid and Isobutanol

An alternative route involves the direct esterification of phosphorous acid with isobutanol. This method avoids the use of halogenated phosphorus compounds.

Reaction Scheme:

Caption: Synthesis of Diisobutyl Hydrogen Phosphate from Phosphorous Acid.

Purification of Diisobutyl Hydrogen Phosphate

The choice of purification method depends on the impurities present in the crude product, which are largely determined by the synthetic route employed. The primary impurities can include unreacted starting materials, mono-alkylated phosphate, and tri-alkylated phosphate.

Liquid-Liquid Extraction

This technique is particularly useful for removing acidic or basic impurities and for the initial work-up of the reaction mixture.

[1]

• The crude product is dissolved in a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• The organic solution is washed with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to remove any acidic impurities, such as monoalkyl hydrogen phosphate or residual acids from the synthesis.

• The aqueous layer is then separated.

• The aqueous layer is acidified with a strong acid, such as hydrochloric acid (HCl), to a pH between 0 and 1. This step protonates the dialkyl phosphate salt, making it soluble in the organic phase.

• The acidified aqueous layer is then extracted multiple times with an organic solvent (e.g., dichloromethane).

• The combined organic layers are dried over an anhydrous drying agent (e.g., MgSO₄), filtered, and the solvent is removed under reduced pressure to yield the purified diisobutyl hydrogen phosphate.

Liquid-Liquid Extraction Workflow

Caption: Purification of Diisobutyl Hydrogen Phosphate by Liquid-Liquid Extraction.

Vacuum Distillation

Distillation under reduced pressure is an effective method for purifying diisobutyl hydrogen phosphate, especially for removing less volatile impurities and unreacted isobutanol.

[2]

• The crude diisobutyl hydrogen phosphate is placed in a distillation flask suitable for vacuum distillation.

• The system is evacuated to a low pressure, for example, in the range of -0.098 MPa.

• The flask is heated. The temperature of the heating bath or mantle is gradually increased.

• Fractions are collected based on their boiling points at the given pressure. A forerun containing more volatile impurities may be collected first.

• The main fraction containing the purified diisobutyl hydrogen phosphate is collected at its characteristic boiling point under vacuum.

• The process is monitored to prevent decomposition of the product at high temperatures.

Parameter	Value	Reference
Vacuum Pressure	-0.098 MPa	[2]
Kettle Temperature	110-125°C	[2]
Achieved Purity	99.9%	[2]

This guide provides foundational knowledge and practical protocols for the synthesis and purification of diisobutyl hydrogen phosphate. Researchers are encouraged to adapt and optimize these methods based on their specific experimental requirements and available analytical instrumentation.

References

• 1. Dibutyl phosphate synthesis - chemicalbook [chemicalbook.com]
• 2. CN101704839B - Preparation process of high-purity triisobutyl phosphate - Google Patents [patents.google.com]

Diisobutyl Hydrogen Phosphate (CAS 6303-30-6): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties of diisobutyl hydrogen phosphate (B84403) (CAS 6303-30-6). The information is compiled for researchers, scientists, and professionals in drug development, with a focus on presenting available data in a structured and accessible format. It is important to note that while key physicochemical data are available, specific experimental details and in-depth biological studies on this compound are limited in publicly accessible literature.

Chemical and Physical Properties

Diisobutyl hydrogen phosphate is an organophosphorus compound with the chemical formula C₈H₁₉O₄P.[1] It is structurally characterized by a central phosphate group esterified with two isobutyl groups. The available quantitative data for its physical and chemical properties are summarized in the tables below. It is important to distinguish this compound from its structural isomer, dibutyl hydrogen phosphate, as their physical properties may differ.

Table 1: General and Physical Properties

Property	Value	Source(s)
Molecular Formula	C₈H₁₉O₄P	[1]
Molecular Weight	210.21 g/mol	[1]
Appearance	Colorless oil or white powder	[2][3]
Density	1.047 g/cm³ (at 20°C)	[2]
Boiling Point	263.6 ± 23.0 °C (Predicted)	[2]
Melting Point	Not available
Water Solubility	22.3 g/L (at 20°C)
Organic Solvent Solubility	8259 g/L (at 20°C)
pKa	1.60 ± 0.50 (Predicted)	[2]

Table 2: Chemical Identifiers

Identifier	Value	Source(s)
CAS Number	6303-30-6	[1]
EINECS	228-602-0	[1]
InChI	InChI=1S/C8H19O4P/c1-7(2)5-11-13(9,10)12-6-8(3)4/h7-8H,5-6H2,1-4H3,(H,9,10)	[4]
SMILES	CC(C)COP(=O)(O)OCC(C)C	[4]

Safety and Handling

Diisobutyl hydrogen phosphate is classified as a corrosive substance.[1] Handling should be performed in a well-ventilated area with appropriate personal protective equipment.

Table 3: GHS Hazard Information

Hazard Statement	Code	Description	Source(s)
Causes severe skin burns and eye damage	H314	[1]
May cause an allergic skin reaction	H317

Recommended precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands thoroughly after handling.[1] In case of contact with skin or eyes, immediate and thorough rinsing with water is crucial.[1]

Experimental Protocols

Generalized Synthesis of Diisobutyl Hydrogen Phosphate

The following is a generalized conceptual workflow for the synthesis and purification of diisobutyl hydrogen phosphate:

A generalized workflow for the synthesis and purification of diisobutyl hydrogen phosphate.

Applications and Biological Activity

The documented applications of diisobutyl hydrogen phosphate are primarily in industrial chemistry, where it is used as a solvent, plasticizer, and flame retardant.[6][7] It also serves as a reagent in chemical synthesis.[6]

Role in Drug Development and Signaling Pathways

There is a significant lack of specific data in the public domain regarding the use of diisobutyl hydrogen phosphate in drug development or its interaction with biological signaling pathways. While organophosphorus compounds, in general, play diverse and critical roles in biochemistry, including as enzyme inhibitors and components of signaling molecules, specific studies on diisobutyl hydrogen phosphate are wanting.

Research on inorganic hydrogen phosphate has shown that it can selectively induce apoptosis in triple-negative breast cancer cells, suggesting a potential therapeutic avenue for phosphate compounds.[6][8] However, it is crucial to emphasize that these findings on an inorganic ion cannot be directly extrapolated to an organic ester like diisobutyl hydrogen phosphate without dedicated experimental validation. The bulky isobutyl groups would significantly alter the molecule's chemical properties, including its size, charge distribution, lipophilicity, and ability to interact with biological targets.

For professionals in drug development, the absence of data on the biological activity, toxicity, and metabolic fate of diisobutyl hydrogen phosphate represents a critical knowledge gap. Further research is warranted to explore its potential pharmacological or toxicological profile.

Conclusion

Diisobutyl hydrogen phosphate is a chemical compound with established industrial applications. Its physicochemical properties are partially documented, though some key experimental data points are lacking. The most significant gap in the current body of knowledge is the near-complete absence of studies on its biological activity, potential therapeutic applications, and involvement in cellular signaling pathways. This technical guide serves to summarize the available information and to highlight areas where further research is needed to fully characterize this compound for potential applications in the life sciences and drug development.

References

• 1. Diisobutyl hydrogen phosphate | C8H19O4P | CID 80550 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Diindolylquinoxalines: Effective Indole-Based Receptors for Phosphate Anion - PMC [pmc.ncbi.nlm.nih.gov]
• 3. glpbio.com [glpbio.com]
• 4. PubChemLite - Diisobutyl hydrogen phosphate (C8H19O4P) [pubchemlite.lcsb.uni.lu]
• 5. CN102351896B - Method for producing dibutyl phosphate by comprehensively using three wastes in production process - Google Patents [patents.google.com]
• 6. Hydrogen phosphate selectively induces MDA MB 231 triple negative breast cancer cell death in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dihydrogen phosphate as a hydrogen-bonding donor element: anion receptors based on acylhydrazone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Hydrogen phosphate selectively induces MDA MB 231 triple negative breast cancer cell death in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Diisobutyl Hydrogen Phosphate: Physical and Chemical Characteristics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisobutyl hydrogen phosphate (B84403) (DIBP) is an organophosphorus compound with the chemical formula C₈H₁₉O₄P.[1] It belongs to the class of dialkyl hydrogen phosphates and finds applications in various chemical industries, notably as a flame retardant.[2] This technical guide provides a comprehensive overview of the physical and chemical characteristics of DIBP, including its synthesis, analysis, and stability. The information is intended to support researchers, scientists, and professionals in drug development and other scientific fields who may work with or encounter this compound.

Physical and Chemical Properties

Table 1: Physical and Chemical Properties of Diisobutyl Hydrogen Phosphate and Dibutyl Phosphate

Property	Diisobutyl Hydrogen Phosphate (DIBP)	Dibutyl Phosphate (DBP)
Molecular Formula	C₈H₁₉O₄P[1]	C₈H₁₉O₄P[3]
Molecular Weight	210.21 g/mol [1]	210.21 g/mol [3]
CAS Number	6303-30-6[1]	107-66-4[3]
Appearance	Colorless Oil (Predicted)[4]	Pale-amber odorless liquid[3]
Boiling Point	263.6 ± 23.0 °C (Predicted)[4]	100 °C (decomposes)[3]
Melting Point	Not Available	-13 °C[3]
Density	1.047 g/cm³ at 20°C (Predicted)[4]	1.06 g/cm³ at 20°C[3]
Solubility in Water	22.3 g/L at 20°C[4]	18 g/L at 20°C[3]
pKa	1.60 ± 0.50 (Predicted)[4]	0.88 (Predicted)

Experimental Protocols

Synthesis of Diisobutyl Hydrogen Phosphate

A common method for the synthesis of dialkyl hydrogen phosphates involves the reaction of the corresponding alcohol with a phosphorus-containing reagent. While a specific protocol for Diisobutyl hydrogen phosphate is not extensively detailed in readily available literature, a general procedure can be adapted from the synthesis of similar compounds like Dibutyl Phosphate and Triisobutyl Phosphate.

Method 1: From Isobutanol and Phosphorus Oxychloride

This method is adapted from the industrial synthesis of related phosphate esters.[5][6]

• Reaction Setup: A reaction vessel equipped with a stirrer, thermometer, dropping funnel, and a reflux condenser connected to a system for trapping hydrogen chloride gas is charged with isobutanol.

• Reaction: Phosphorus oxychloride is added dropwise to the isobutanol while maintaining a controlled temperature. The reaction is exothermic and generates hydrogen chloride gas.

• Esterification: After the addition is complete, the reaction mixture is heated to drive the esterification to completion.

• Workup: The crude product is then purified through a series of steps which may include:

  • Dealcoholization: Removal of excess isobutanol, often by distillation.

  • Washing: The organic layer is washed with water, a dilute alkali solution (e.g., sodium carbonate) to neutralize any remaining acidic impurities, followed by a final water wash.

  • Drying: The organic phase is dried over an anhydrous drying agent (e.g., magnesium sulfate).

  • Distillation: The final product is purified by vacuum distillation.

A logical workflow for this synthesis is depicted in the following diagram:

Synthesis of Diisobutyl Hydrogen Phosphate.

Analytical Methods

The characterization and quantification of Diisobutyl hydrogen phosphate can be achieved using various analytical techniques.

1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile organic compounds like DIBP.

• Sample Preparation: The sample containing DIBP is dissolved in a suitable organic solvent (e.g., dichloromethane, ethyl acetate). Derivatization to a more volatile species may be necessary in some cases to improve chromatographic performance.

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Injector: Split/splitless injector, with an appropriate injection volume and temperature.

  • Oven Program: A temperature gradient program is typically used to ensure good separation of the analyte from other components in the sample matrix.

  • Carrier Gas: Helium or hydrogen at a constant flow rate.

• MS Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV is commonly used.

  • Mass Analyzer: Quadrupole or ion trap mass analyzer.

  • Detection: Scanning a specific mass range to obtain a full mass spectrum for identification, or selected ion monitoring (SIM) for enhanced sensitivity and quantification.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of DIBP.

• ¹H NMR: The proton NMR spectrum provides information about the different types of protons in the molecule and their connectivity. The ¹H NMR spectrum of the related Dibutyl phosphate shows characteristic signals for the butyl chain protons. For DIBP, one would expect to see signals corresponding to the isobutyl group protons, with characteristic splitting patterns.

• ³¹P NMR: Phosphorus-31 NMR is particularly useful for organophosphorus compounds. It provides a single peak for DIBP, and its chemical shift is indicative of the chemical environment of the phosphorus atom.

• ¹³C NMR: The carbon-13 NMR spectrum reveals the number of non-equivalent carbon atoms in the molecule.

An experimental workflow for the analysis of a DIBP sample is illustrated below:

Analytical workflow for Diisobutyl Hydrogen Phosphate.

Reactivity and Stability

• Acidic Nature: Diisobutyl hydrogen phosphate is a moderately strong acid due to the presence of the acidic proton on the phosphate group. It will react exothermically with bases.

• Thermal Decomposition: While specific data for DIBP is limited, the related Dibutyl phosphate is known to decompose upon heating above 100°C, emitting toxic fumes of phosphorus oxides.[3] It is reasonable to assume that DIBP exhibits similar thermal instability. Studies on related organophosphorus compounds suggest that the decomposition can be vigorous and exothermic.

• Incompatibilities: DIBP is incompatible with strong oxidizing agents and strong bases.

Conclusion

This technical guide has summarized the key physical and chemical characteristics of Diisobutyl hydrogen phosphate. While some experimental data for DIBP remains elusive, the provided information, including data from the closely related Dibutyl phosphate and predicted values, offers a solid foundation for researchers and professionals. The outlined experimental protocols for synthesis and analysis provide practical guidance for working with this compound. As with any chemical, appropriate safety precautions should be taken when handling Diisobutyl hydrogen phosphate, considering its potential for thermal decomposition and its acidic nature.

References

• 1. Page loading... [wap.guidechem.com]
• 2. glpbio.com [glpbio.com]
• 3. Dibutyl phosphate | C8H19PO4 | CID 7881 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. diisobutyl hydrogen phosphate | 6303-30-6 [chemicalbook.com]
• 5. CN101704839B - Preparation process of high-purity triisobutyl phosphate - Google Patents [patents.google.com]
• 6. CN102351896B - Method for producing dibutyl phosphate by comprehensively using three wastes in production process - Google Patents [patents.google.com]

Diisobutyl Hydrogen Phosphate: A Technical Guide for Researchers

An In-depth Examination of the Molecular Characteristics, Synthesis, and Applications of a Versatile Organophosphorus Compound

Foreword

Diisobutyl hydrogen phosphate (B84403) (DIBP) is an organophosphorus compound with significant applications in various scientific and industrial fields. For researchers, scientists, and professionals in drug development, a thorough understanding of its chemical and physical properties, synthesis, and potential applications is crucial. This technical guide provides a comprehensive overview of diisobutyl hydrogen phosphate, including its molecular formula and weight, detailed synthesis protocols, key applications with a focus on solvent extraction, and relevant analytical methodologies.

Core Molecular and Physical Properties

Diisobutyl hydrogen phosphate is a dialkyl phosphate ester. Its fundamental properties are summarized in the table below, providing a quick reference for laboratory use.

Property	Value	Reference
Molecular Formula	C8H19O4P	[1]
Molecular Weight	210.21 g/mol	[1]
CAS Number	6303-30-6	[2]

Synthesis of Diisobutyl Hydrogen Phosphate

The synthesis of dialkyl hydrogen phosphates, including the diisobutyl variant, can be achieved through the hydrolysis of the corresponding dialkyl chlorophosphate. The following is a general experimental protocol that can be adapted for the synthesis of diisobutyl hydrogen phosphate.

Experimental Protocol: Synthesis of Dialkyl Hydrogen Phosphates

This procedure outlines the synthesis of a dialkyl hydrogen phosphate from its corresponding chlorophosphate precursor.

Materials:

• Dialkyl chlorophosphate (e.g., diisobutyl chlorophosphate)

• Tetrahydrofuran (THF)

• 1 M Sodium hydroxide (B78521) (NaOH) solution

• Diethyl ether (Et2O)

• Magnesium sulfate (B86663) (MgSO4)

• Saturated sodium bicarbonate (NaHCO3) solution

• Dichloromethane (CH2Cl2)

• 1 M Hydrochloric acid (HCl)

Procedure:

• Dissolve the corresponding alkyl chlorophosphate (1 equivalent) in THF and cool the solution to 0 °C.

• Add 1 M aqueous NaOH (1 equivalent) dropwise to the solution.

• Stir the resulting mixture vigorously at 0 °C for 30 minutes.

• Concentrate the mixture under reduced pressure.

• Extract the residual wet white solid with Et2O.

• Dry the organic layer over MgSO4.

• Filter the solution and concentrate it under reduced pressure to yield the crude product as a viscous oil.

• Dissolve the crude product in a saturated solution of NaHCO3.

• Wash the aqueous solution three times with an equal volume of CH2Cl2.

• Acidify the aqueous layer with 1 M HCl to a pH between 0 and 1.

• Extract the acidified aqueous layer with CH2Cl2 (3 x 50 mL).

• Combine the organic layers and dry them over MgSO4.

• Concentrate the combined organic layers under reduced pressure to yield the pure dialkyl hydrogen phosphate.

Storage:

Store the final product at -17 °C under an argon atmosphere.

A generalized workflow for the synthesis of diisobutyl hydrogen phosphate.

Applications in Research and Industry

The primary and most well-documented application of diisobutyl hydrogen phosphate is in the field of solvent extraction, particularly for the recovery of valuable metals from acidic solutions.

Uranium Extraction from Phosphoric Acid

Diisobutyl hydrogen phosphate is utilized as an organic extractant in processes designed to recover uranium from wet-process phosphoric acid. This application is of significant interest in the nuclear fuel cycle and for resource recovery from industrial waste streams. The process leverages the ability of DIBP to selectively form a complex with uranium (VI) ions in the acidic aqueous phase, allowing for their transfer into an immiscible organic phase.

The general workflow for this extraction process is depicted below.

References

• 1. Diisobutyl hydrogen phosphate | C8H19O4P | CID 80550 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. diisobutyl hydrogen phosphate | 6303-30-6 [chemicalbook.com]

An In-depth Technical Guide to the Safety and Handling of Diisobutyl Hydrogen Phosphate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Diisobutyl hydrogen phosphate (B84403) (CAS No. 6303-30-6). The following sections detail the hazardous properties, handling procedures, and emergency protocols necessary for the safe use of this compound in a laboratory setting. All personnel should be thoroughly familiar with this information before handling this chemical.

Hazard Identification and Classification

Diisobutyl hydrogen phosphate is classified as a hazardous substance. The primary hazard associated with this chemical is its corrosivity.

GHS Classification: Skin Corrosion, Category 1C.[1]

Signal Word: Danger[1]

Hazard Statement:

• H314: Causes severe skin burns and eye damage.[1]

Precautionary Statements:

• Prevention:

  • P260: Do not breathe dust/fume/gas/mist/vapours/spray.[1]

  • P264: Wash hands and any exposed skin thoroughly after handling.[1]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

• Response:

  • P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[1]

  • P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.[1]

  • P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]

  • P310: Immediately call a POISON CENTER or doctor/physician.

  • P363: Wash contaminated clothing before reuse.[1]

• Storage:

  • P405: Store locked up.[1]

• Disposal:

  • P501: Dispose of contents/container in accordance with local/regional/national/international regulations.

Physical and Chemical Properties

A summary of the available physical and chemical properties of Diisobutyl hydrogen phosphate is provided in the table below.

Property	Value
Molecular Formula	C8H19O4P
Molecular Weight	210.21 g/mol [1]
Appearance	Colorless to pale yellow liquid/oil[2][3]
Odor	Mild odor[2]
Density	1.047 g/cm³ at 20°C[3]
Water Solubility	22.3 g/L at 20°C[3]
Solubility in Organic Solvents	Soluble[2]
Vapor Pressure	4.85 Pa at 25°C[3]
LogP	2.6 at 20°C[3]
Boiling Point	Not available
Melting Point	Not available
Flash Point	Not available

Toxicological Information

Detailed toxicological data for Diisobutyl hydrogen phosphate is limited. The primary toxic effect is severe skin and eye damage due to its corrosive nature.

Toxicity Data	Value
Acute Oral Toxicity (LD50)	Not available
Acute Dermal Toxicity (LD50)	Not available
Acute Inhalation Toxicity (LC50)	Not available
Carcinogenicity	Not classified as a carcinogen.
Mutagenicity	No data available.
Reproductive Toxicity	No data available.

Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of laboratory personnel.

• Engineering Controls: Work with Diisobutyl hydrogen phosphate should be conducted in a well-ventilated area, preferably in a chemical fume hood.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.

  • Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and closed-toe shoes must be worn.

  • Respiratory Protection: If working outside a fume hood or if there is a risk of generating aerosols or mists, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases should be used.

• Hygiene Practices: Avoid all personal contact. Do not eat, drink, or smoke in the work area. Wash hands thoroughly after handling.

• Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials. Keep containers tightly closed and store in a locked cabinet.

First-Aid and Emergency Procedures

In Case of Exposure:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1]

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[1]

• Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, if breathing is irregular, or if respiratory arrest occurs, provide artificial respiration or oxygen by trained personnel. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Spill and Leak Procedures:

• Small Spills: Absorb with an inert dry material and place in an appropriate waste disposal container.

• Large Spills: Evacuate the area and prevent further leakage or spillage if safe to do so. Contain the spill with an inert material (e.g., sand, earth) and transfer to a suitable container for disposal.

Experimental Protocol: In Vitro Skin Corrosion Test (OECD 431 Guideline Summary)

As Diisobutyl hydrogen phosphate is classified as a skin corrosive, this experimental protocol is provided as a general guideline for assessing the corrosive potential of a chemical substance using a reconstructed human epidermis (RhE) model.

• Tissue Preparation: Reconstituted human epidermis tissues are equilibrated in a culture medium according to the manufacturer's instructions.

• Test Chemical Application: A sufficient amount of the test chemical is applied topically to the surface of the RhE tissue.

• Exposure Time: The tissues are exposed to the test chemical for specific time points (e.g., 3 minutes, 1 hour, and 4 hours).

• Rinsing: After the exposure period, the test chemical is thoroughly rinsed from the tissue surface.

• MTT Assay: The viability of the tissues is assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The MTT is converted by mitochondrial dehydrogenases of viable cells into a blue formazan (B1609692) salt.

• Data Analysis: The amount of formazan produced is quantified spectrophotometrically. The cell viability is expressed as a percentage of the viability of the negative control tissues. A chemical is identified as corrosive if the cell viability is below a certain threshold at any of the exposure times.

Visualizations

Caption: A workflow for the safe handling of Diisobutyl hydrogen phosphate.

Caption: General mechanism of skin corrosion by a corrosive agent.

References

• 1. Page loading... [wap.guidechem.com]
• 2. CAS 6303-30-6: Diisobutyl phosphate | CymitQuimica [cymitquimica.com]
• 3. 6303-30-6 | CAS DataBase [m.chemicalbook.com]

Diisobutyl Hydrogen Phosphate: A Technical Guide to its Solubility in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisobutyl hydrogen phosphate (B84403) (DIBP) is an organophosphorus compound with a range of applications in industrial and research settings, including its use as a flame retardant. Its solubility in various organic solvents is a critical physical property that dictates its utility in synthesis, formulation, and purification processes. This technical guide provides a comprehensive overview of the available solubility data for diisobutyl hydrogen phosphate, detailed experimental protocols for its determination, and a representative synthesis workflow.

Physicochemical Properties of Diisobutyl Hydrogen Phosphate

Property	Value	Reference
CAS Number	6303-30-6	[1]
Molecular Formula	C8H19O4P	[1]
Molecular Weight	210.21 g/mol	[1]
Appearance	Colorless Oil	[1]
Density	1.047 g/cm³ at 20°C	[1]
Boiling Point	263.6 ± 23.0 °C (Predicted)	[1]
Water Solubility	22.3 g/L at 20°C	[1]
LogP	2.6 at 20°C	[1]

Solubility of Diisobutyl Hydrogen Phosphate in Organic Solvents

Quantitative solubility data for diisobutyl hydrogen phosphate in a wide range of specific organic solvents is not extensively reported in publicly available literature. However, a general solubility in "organic solvents" has been noted.

Solvent	Temperature (°C)	Solubility (g/L)
Organic Solvents (General)	20	8259

For comparison and to provide a broader understanding, the table below includes qualitative and quantitative solubility data for structurally similar organophosphate compounds.

Compound	Solvent	Temperature (°C)	Solubility
Isobutyl dihydrogen phosphate	Ethanol	Not Specified	Soluble
Isobutyl dihydrogen phosphate	Acetone	Not Specified	Soluble
Dibutyl phosphate	Chloroform	Not Specified	Soluble
Dibutyl phosphate	Methanol	Not Specified	Slightly Soluble
1,1'-binaphthyl-2,2'-diyl hydrogenphosphate	n-Butyl alcohol	25	High
1,1'-binaphthyl-2,2'-diyl hydrogenphosphate	n-Propyl alcohol	25	High
1,1'-binaphthyl-2,2'-diyl hydrogenphosphate	Ethanol	25	Moderate
1,1'-binaphthyl-2,2'-diyl hydrogenphosphate	Isobutanol	25	Moderate
1,1'-binaphthyl-2,2'-diyl hydrogenphosphate	Isopropanol	25	Moderate
1,1'-binaphthyl-2,2'-diyl hydrogenphosphate	Methanol	25	Low
1,1'-binaphthyl-2,2'-diyl hydrogenphosphate	Ethyl acetate	25	Low

Given the limited specific data for diisobutyl hydrogen phosphate, experimental determination of its solubility in solvents relevant to a particular application is highly recommended. The following section provides detailed protocols for this purpose.

Experimental Protocols for Solubility Determination

The solubility of diisobutyl hydrogen phosphate in an organic solvent can be determined using several established methods. The choice of method may depend on the desired accuracy, the amount of sample available, and the available analytical instrumentation.

Gravimetric Method

This is a straightforward and widely used method for determining the solubility of a substance.

Methodology:

• Preparation of a Saturated Solution:

  • Add an excess amount of diisobutyl hydrogen phosphate to a known volume of the desired organic solvent in a sealed container (e.g., a screw-cap vial).

  • Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. The presence of undissolved solute is necessary to confirm saturation.

• Isolation of the Saturated Solution:

  • Allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the clear supernatant using a pre-weighed, calibrated pipette.

• Solvent Evaporation and Mass Determination:

  • Transfer the supernatant to a pre-weighed, dry evaporating dish.

  • Evaporate the solvent under controlled conditions (e.g., in a fume hood, on a hot plate at low heat, or in a vacuum oven) until the solute is completely dry.

  • Cool the evaporating dish in a desiccator and weigh it.

  • Repeat the drying and weighing steps until a constant mass is obtained.

• Calculation:

  • The mass of the dissolved diisobutyl hydrogen phosphate is the final mass of the dish and residue minus the initial mass of the empty dish.

  • Solubility can then be expressed in various units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

UV-Visible Spectrophotometry Method

This method is suitable if diisobutyl hydrogen phosphate exhibits a chromophore that absorbs in the UV-Vis region and the chosen solvent is transparent in that region.

Methodology:

• Preparation of a Calibration Curve:

  • Prepare a series of standard solutions of diisobutyl hydrogen phosphate of known concentrations in the chosen organic solvent.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax).

  • Plot a graph of absorbance versus concentration to create a calibration curve.

• Preparation and Analysis of the Saturated Solution:

  • Prepare a saturated solution as described in the gravimetric method (Section 4.1.1).

  • Withdraw a sample of the clear supernatant and dilute it with a known volume of the solvent to bring the concentration within the linear range of the calibration curve.

  • Measure the absorbance of the diluted solution at λmax.

• Calculation:

  • Use the calibration curve to determine the concentration of the diluted solution.

  • Calculate the concentration of the original saturated solution by accounting for the dilution factor.

High-Performance Liquid Chromatography (HPLC) Method

HPLC is a highly sensitive and accurate method for determining solubility, especially for complex mixtures or when only small sample volumes are available.

Methodology:

• Method Development:

  • Develop an HPLC method (including column, mobile phase, flow rate, and detector settings) that can effectively separate and quantify diisobutyl hydrogen phosphate.

• Preparation of a Calibration Curve:

  • Prepare a series of standard solutions of diisobutyl hydrogen phosphate of known concentrations in the mobile phase or a compatible solvent.

  • Inject a fixed volume of each standard solution into the HPLC system and record the peak area.

  • Plot a graph of peak area versus concentration to create a calibration curve.

• Preparation and Analysis of the Saturated Solution:

  • Prepare a saturated solution as described in the gravimetric method (Section 4.1.1).

  • Filter the supernatant through a suitable syringe filter (e.g., 0.22 µm) to remove any undissolved particles.

  • Dilute a known volume of the filtered saturated solution with the mobile phase to bring the concentration within the linear range of the calibration curve.

  • Inject a fixed volume of the diluted solution into the HPLC system and record the peak area.

• Calculation:

  • Use the calibration curve to determine the concentration of the diluted solution.

  • Calculate the concentration of the original saturated solution by accounting for the dilution factor.

Synthesis Workflow of Diisobutyl Hydrogen Phosphate

The synthesis of diisobutyl hydrogen phosphate can be achieved through the reaction of phosphorus oxychloride with isobutanol. The following diagram illustrates a general workflow for this synthesis.

Caption: A generalized workflow for the synthesis of diisobutyl hydrogen phosphate.

Conclusion

This technical guide has summarized the available information on the solubility of diisobutyl hydrogen phosphate in organic solvents. While specific quantitative data is limited, this document provides researchers, scientists, and drug development professionals with the necessary background and detailed experimental protocols to determine this critical parameter for their specific applications. The provided synthesis workflow also offers a foundational understanding of its preparation. Further experimental investigation is encouraged to build a more comprehensive solubility profile for this versatile compound.

References

• 1. diisobutyl hydrogen phosphate | 6303-30-6 [chemicalbook.com]

Thermal Stability and Decomposition of Diisobutyl Hydrogen Phosphate: A Technical Guide

Executive Summary

Diisobutyl hydrogen phosphate (B84403) (DIBP) is a dialkyl phosphate ester. Like other compounds in this class, its thermal decomposition is expected to proceed through a well-defined, multi-stage process. The initial and primary decomposition pathway involves the elimination of an alkene—in this case, isobutylene (B52900)—to yield orthophosphoric acid. This process occurs at moderately elevated temperatures. Upon further heating, the resulting orthophosphoric acid undergoes a series of condensation reactions, losing water to form pyrophosphoric acid and subsequently higher-order polyphosphoric acids. This guide outlines these decomposition pathways, identifies the expected products, and provides detailed experimental protocols for researchers seeking to perform thermal analysis on this or related compounds.

Thermal Decomposition Mechanism

The thermal degradation of dialkyl hydrogen phosphates is a classic example of an elimination reaction. The process is understood to be acid-catalyzed and likely proceeds through a carbonium ion mechanism.[1] For DIBP, this mechanism can be broken down into two primary stages.

Stage 1: Alkene Elimination

At lower decomposition temperatures, the isobutyl group is eliminated as isobutylene gas, leaving behind orthophosphoric acid. This is a facile process for alkyl phosphates.[2][3] The presence of a β-hydrogen on the alkyl chain facilitates this elimination.

Stage 2: Condensation of Phosphoric Acid

The orthophosphoric acid generated in Stage 1 is thermally unstable at higher temperatures. It undergoes sequential dehydration (loss of water) to form more complex polyphosphoric acids. This condensation process begins at temperatures above 200°C and continues with increasing temperature.[4]

The decomposition pathway is visualized below.

References

• 1. Thermal Degradation of Organophosphorus Flame Retardants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thermal Degradation of Organophosphorus Flame Retardants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Spectroscopic Profile of Diisobutyl Hydrogen Phosphate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic properties of diisobutyl hydrogen phosphate (B84403). Due to a scarcity of direct experimental data for this specific compound, this document leverages predicted spectroscopic values and data from analogous compounds, primarily dibutyl phosphate, to offer a detailed analysis. It includes predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside generalized experimental protocols for obtaining such spectra. This guide aims to serve as a valuable resource for researchers in the fields of analytical chemistry, materials science, and drug development by providing a foundational understanding of the spectroscopic characteristics of diisobutyl hydrogen phosphate.

Introduction

Diisobutyl hydrogen phosphate is an organophosphorus compound with the chemical formula C₈H₁₉O₄P. As a dialkyl phosphate, it shares structural similarities with compounds used in various industrial applications, including as surfactants, extractants, and additives. A thorough understanding of its spectroscopic signature is crucial for its identification, characterization, and quality control in research and industrial settings. This guide presents a compilation of predicted and analogous spectroscopic data to facilitate these endeavors.

Spectroscopic Data

The following sections detail the predicted and analogous spectroscopic data for diisobutyl hydrogen phosphate. It is critical to note that the NMR and IR data are largely based on predictions and analogies with similar structures, such as dibutyl phosphate, due to the limited availability of direct experimental spectra for diisobutyl hydrogen phosphate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. For diisobutyl hydrogen phosphate, ¹H, ¹³C, and ³¹P NMR are particularly informative.

Table 1: Predicted ¹H NMR Spectroscopic Data for Diisobutyl Hydrogen Phosphate

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~11-12	Singlet (broad)	1H	P-OH
~3.7-3.9	Doublet of doublets	4H	P-O-CH₂
~1.9-2.1	Multiplet	2H	CH (CH₃)₂
~0.9-1.0	Doublet	12H	CH(CH₃ )₂

Note: Predicted values are based on standard chemical shift tables and data from analogous compounds like dibutyl phosphate.[1]

Table 2: Predicted ¹³C NMR Spectroscopic Data for Diisobutyl Hydrogen Phosphate

Chemical Shift (ppm)	Assignment
~72-74	C H₂-O-P
~28-30	C H(CH₃)₂
~18-20	CH(C H₃)₂

Note: Predicted values are based on computational models and data from analogous compounds.

Table 3: Predicted ³¹P NMR Spectroscopic Data for Diisobutyl Hydrogen Phosphate

Chemical Shift (ppm)	Multiplicity
~0-2	Singlet (proton-decoupled) or Multiplet (proton-coupled)

Note: The chemical shift of dialkyl phosphates is typically observed in this region, referenced to 85% H₃PO₄.[2]

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule.

Table 4: Predicted IR Absorption Bands for Diisobutyl Hydrogen Phosphate

Wavenumber (cm⁻¹)	Intensity	Assignment
2960-2870	Strong	C-H stretching (alkyl)
2500-2700	Broad, Medium	O-H stretching (P-OH)
1200-1250	Strong	P=O stretching
1000-1050	Strong	P-O-C stretching
900-950	Medium	P-OH bending

Note: These are characteristic absorption ranges for dialkyl phosphates.[3][4]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a compound.

Table 5: Predicted Mass Spectrometry Data for Diisobutyl Hydrogen Phosphate

Ion	m/z
[M+H]⁺	211.1094
[M+Na]⁺	233.0913
[M-H]⁻	209.0951

Note: These values are predicted based on the molecular formula C₈H₁₉O₄P.

Experimental Protocols

The following are generalized protocols for acquiring the spectroscopic data presented above. Instrument parameters should be optimized for the specific sample and spectrometer used.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of diisobutyl hydrogen phosphate in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, D₂O).

• ¹H NMR: Acquire the spectrum using a standard pulse sequence. Key parameters include a spectral width of 0-15 ppm, a sufficient number of scans for a good signal-to-noise ratio, and a relaxation delay of 1-5 seconds.

• ¹³C NMR: Acquire the spectrum with proton decoupling. A wider spectral width (0-200 ppm) is necessary. Due to the lower natural abundance of ¹³C, a larger number of scans and a longer acquisition time will be required.

• ³¹P NMR: Use a broadband probe tuned to the ³¹P frequency. The spectrum is typically acquired with proton decoupling. The chemical shifts are referenced to an external standard of 85% H₃PO₄.[2]

IR Spectroscopy

• Sample Preparation: The sample can be analyzed as a neat liquid (if applicable) between two salt plates (e.g., NaCl or KBr) or as a thin film on a salt plate.

• Data Acquisition: Record the spectrum using a Fourier Transform Infrared (FT-IR) spectrometer. Typically, spectra are collected over the range of 4000-400 cm⁻¹. A background spectrum of the clean salt plates should be acquired and subtracted from the sample spectrum.

Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent such as methanol (B129727) or acetonitrile.

• Data Acquisition: Introduce the sample into the mass spectrometer via a suitable ionization source, such as Electrospray Ionization (ESI). Acquire spectra in both positive and negative ion modes to observe different adducts.

Synthesis Workflow and Spectroscopic Analysis Logic

The following diagrams illustrate a general synthesis workflow for dialkyl hydrogen phosphates and the logical flow of spectroscopic analysis.

References

• 1. Dibutyl phosphate(107-66-4) 1H NMR [m.chemicalbook.com]
• 2. barron.rice.edu [barron.rice.edu]
• 3. researchgate.net [researchgate.net]
• 4. repositorio.ufop.br [repositorio.ufop.br]

A Technical Guide to the Extraction Mechanism of Diisobutyl Hydrogen Phosphate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diisobutyl hydrogen phosphate (B84403) (DIBP) is an acidic organophosphorus compound utilized as an extractant in solvent extraction processes, primarily for the separation and purification of metal ions. Its mechanism of action is analogous to other dialkyl phosphoric acids, such as the widely studied di-(2-ethylhexyl) phosphoric acid (D2EHPA). This guide elucidates the core principles governing the extractive action of DIBP, including its behavior in organic diluents and the chemical interactions that drive the transfer of cations from an aqueous phase. This document provides a detailed overview of the dimerization and cation exchange mechanisms, summarizes key quantitative parameters in tabular form using data from analogous extractants for illustrative purposes, and presents standardized experimental protocols and workflows.

Core Mechanism of Action

The efficacy of Diisobutyl hydrogen phosphate (DIBP) as an extractant is rooted in its ability to act as a liquid-phase cation exchanger. The process is governed by chemical equilibria that are highly dependent on the composition of both the aqueous and organic phases. The overall mechanism can be understood through two primary phenomena: extractant dimerization and cation exchange.

Dimerization in the Organic Phase

In non-polar organic solvents (diluents) such as kerosene, hexane, or toluene, acidic organophosphorus extractants like DIBP exist predominantly as hydrogen-bonded dimers. This self-association occurs through the phosphoryl (P=O) and hydroxyl (P-OH) groups of two separate DIBP molecules. The formation of this dimeric species, often denoted as (HA)₂, is a crucial prerequisite for the subsequent extraction of metal ions. The dimerization equilibrium can be represented as:

2(HA)org ⇌ (HA)2,org

Where HA represents the monomeric DIBP molecule and the subscript 'org' denotes the organic phase. The stability of this dimer is a key factor in the extractant's efficiency.

Caption: Dimerization equilibrium of DIBP in a non-polar organic diluent.

Cation Exchange Mechanism

The primary mechanism for metal extraction by DIBP is cation exchange. In this process, a metal ion (Mⁿ⁺) from the aqueous phase is exchanged for the acidic protons of the DIBP dimer. The metal ion coordinates with the phosphoryl oxygen atoms, forming a stable, charge-neutral complex that is highly soluble in the organic phase. For a generic metal ion Mⁿ⁺, the extraction reaction is:

Mⁿ⁺aq + n(HA)2,org ⇌ M(HA₂)n,org + nH⁺aq

This equilibrium demonstrates that the extraction is reversible and highly dependent on the pH of the aqueous phase. As the concentration of H⁺ ions increases (lower pH), the equilibrium shifts to the left, favoring the stripping (back-extraction) of the metal ion into the aqueous phase. Conversely, at higher pH values, the equilibrium shifts to the right, favoring extraction into the organic phase.

Caption: The general cation exchange process for metal extraction by DIBP.

Quantitative Data Analysis

The efficiency of a solvent extraction process is described by several key parameters. Due to the limited availability of specific quantitative data for DIBP in the literature, the following table presents typical values for the analogous and widely studied extractant di-(2-ethylhexyl) phosphoric acid (D2EHPA) to illustrate these concepts. These values demonstrate the selectivity of the extractant for different metal ions under specific conditions.

Parameter	Symbol	Definition	Example Value (D2EHPA in Kerosene)	Target Ions
Distribution Ratio	D	D = [Metal]org / [Metal]aq	DZn ≈ 100	Zn²⁺
Extraction Constant	Kex	Kex = D * [H⁺]ⁿ / [(HA)₂]ⁿ	log(Kex) for Co²⁺ ≈ -3.5	Co²⁺
Separation Factor	βA/B	βA/B = DA / DB	βCo/Ni ≈ 10 - 100	Co²⁺ / Ni²⁺

Note: The example values are illustrative and highly dependent on experimental conditions such as pH, extractant concentration, and temperature. They are provided to demonstrate the scale of these parameters for a typical dialkyl phosphoric acid.

Experimental Protocols

The following section details a generalized protocol for determining the distribution ratio of a metal ion using DIBP. This protocol can be adapted for specific research needs.

Materials and Reagents

• Aqueous Phase: A stock solution of the target metal salt (e.g., CoSO₄, NiCl₂) of known concentration in deionized water. A buffer solution or dilute acid/base (e.g., H₂SO₄, NaOH) for pH adjustment.

• Organic Phase: Diisobutyl hydrogen phosphate (DIBP) of known purity dissolved in a suitable organic diluent (e.g., n-hexane, kerosene) to the desired concentration (e.g., 0.1 M).

• Equipment: Separatory funnels, mechanical shaker, pH meter, centrifuge, and an analytical instrument for metal concentration measurement (e.g., Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS)).

Extraction Procedure

• Phase Preparation:

  • Prepare the aqueous phase by diluting the metal stock solution to the desired starting concentration and adjusting the pH to the target value using dilute acid or base.

  • Prepare the organic phase by dissolving a precise mass of DIBP in the diluent to achieve the target molarity.

• Equilibration:

  • Measure equal volumes (e.g., 20 mL) of the prepared aqueous and organic phases and transfer them into a separatory funnel.

  • Place the funnel on a mechanical shaker and agitate for a sufficient time (e.g., 30 minutes) to ensure equilibrium is reached.

  • Record the equilibrium pH of the aqueous phase.

• Phase Separation:

  • Allow the phases to stand undisturbed until a clear separation is observed.

  • If an emulsion forms, use a centrifuge to facilitate phase separation.

  • Carefully drain the lower (typically aqueous) phase into a clean collection vessel.

• Analysis:

  • Take a sample from the separated aqueous phase.

  • Dilute the sample as necessary and analyze for the metal concentration using a calibrated ICP-OES or AAS instrument.

• Calculation:

  • Calculate the concentration of the metal in the organic phase by mass balance: [M]org = [M]initial, aq - [M]final, aq .

  • Calculate the distribution ratio (D) using the formula: D = [M]org / [M]final, aq .

Caption: Standard experimental workflow for a solvent extraction study.

Conclusion

Diisobutyl hydrogen phosphate operates as a cation exchanger, a mechanism contingent on its dimerization in an organic diluent. The extraction process is an equilibrium reaction sensitive to factors like pH and extractant concentration, which can be manipulated to achieve selective separation of metal ions. The principles and protocols outlined in this guide provide a foundational understanding for researchers and scientists to effectively utilize DIBP and analogous acidic extractants in separation science, hydrometallurgy, and potentially in specialized purification processes within drug development.

Protocols & Analytical Methods

Application Notes and Protocols for Lithium Extraction from Brines Using Diisobutyl Hydrogen Phosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The increasing demand for lithium, primarily driven by the burgeoning electric vehicle and portable electronics markets, has necessitated the development of efficient and environmentally benign extraction technologies. One promising method for selectively recovering lithium from brines, such as those found in geothermal and salt lake deposits, is solvent extraction. This document provides detailed application notes and experimental protocols for the use of organophosphorus reagents, with a focus on diisobutyl hydrogen phosphate (B84403) (DIBP) and its analogues, for the extraction of lithium.

Organophosphorus extractants function by selectively forming a complex with lithium ions in the aqueous brine phase, allowing for their transfer into an immiscible organic phase. The lithium is then recovered from the organic phase in a subsequent stripping step. This method offers high selectivity for lithium over other common brine constituents like sodium, potassium, calcium, and magnesium.

Data Presentation

The efficiency of lithium extraction and stripping is influenced by several factors, including the pH of the aqueous phase, the concentration of the extractant, the phase ratio (Organic/Aqueous), and the composition of the stripping solution. The following tables summarize quantitative data from studies utilizing organophosphorus-based extractants for lithium recovery.

Table 1: Lithium Extraction and Stripping Efficiencies with Organophosphorus Reagents

Extractant System	Brine Source	Extraction pH	O/A Ratio	Extraction Efficiency (%)	Stripping Agent	Stripping O/A Ratio	Stripping Efficiency (%)	Reference
CYANEX® 936P in Kerosene (B1165875)	Geothermal Brine	11	1:1	90	Not Specified	Not Specified	98	[1]
Triisobutyl Phosphate (TIBP) in Ionic Liquid/Kerosene	Salt Lake Brine	5.0	1.5:1	83.71	1.0 M HCl in 1.0 M NaCl	1:2	85.61	[2]
Dibenzoylmethane (DBM) and Triisobutyl Phosphate (TIBP)	Lithium Precipitation Mother Liquor	Not Specified	1:1	>95	4 M (NH₄)₂CO₃	Not Specified	99.6 (three-stage)	[3]
Tributyl Phosphate (TBP) and Diisobutyl Ketone (DIBK)	Salt Lake Brine	Not Specified	2:1	99.90 (after 10 cycles)	6 M HCl	Not Specified	Not Specified	[4]

Note: CYANEX® 936P is a commercial phosphorus-based extractant. While its exact chemical structure is proprietary, its extraction behavior is consistent with organophosphorus compounds.[5]

Experimental Protocols

The following protocols are synthesized from methodologies described in the scientific literature for lithium extraction using organophosphorus-based solvent systems. These should be considered as a starting point and may require optimization based on the specific brine composition and experimental setup.

Protocol 1: Lithium Extraction from Geothermal Brine using a DIBP Analogue (CYANEX® 936P)

This protocol is based on the study by Wahyudi et al. (2023) using CYANEX® 936P.[1][6]

1. Brine Pre-treatment: a. If silica (B1680970) is present in the brine, remove it by centrifugation with the aid of a flocculant (e.g., 60 mg/kg). b. Remove divalent cations such as Ca²⁺ and Mg²⁺ by precipitation. This can be achieved by adding sodium carbonate (Na₂CO₃) to raise the pH to approximately 10.

2. Preparation of the Organic Phase: a. Prepare the organic phase by diluting the organophosphorus extractant (e.g., CYANEX® 936P) in a suitable organic solvent, such as kerosene, to the desired concentration (e.g., 40% v/v).

3. Extraction: a. Mix the pre-treated brine (aqueous phase) with the prepared organic phase at a specific organic-to-aqueous (O/A) phase ratio (e.g., 1:1). b. Adjust the pH of the aqueous phase to the optimal level for extraction (e.g., pH 11) using a suitable base, such as 10% ammonium (B1175870) hydroxide (B78521) (NH₄OH). An acidic solution like 10% sulfuric acid (H₂SO₄) can be used for pH adjustments downwards. c. Agitate the mixture vigorously for a sufficient time (e.g., 30 minutes) at a controlled temperature (e.g., 55 °C) to ensure efficient mass transfer and complex formation. d. Allow the two phases to separate. The lithium ions will now be complexed in the organic phase.

4. Stripping: a. Separate the lithium-loaded organic phase from the aqueous raffinate. b. Contact the loaded organic phase with a suitable stripping solution. While the specific stripping agent for this exact protocol was not detailed, acidic solutions are typically effective. c. Agitate the mixture to transfer the lithium ions from the organic phase back into a new aqueous phase (the strip liquor). d. Allow the phases to separate. The resulting aqueous solution is a concentrated, high-purity lithium solution.

5. Lithium Precipitation: a. The lithium-rich strip liquor can be treated with a precipitating agent, such as sodium carbonate (Na₂CO₃), to precipitate lithium carbonate (Li₂CO₃).

Protocol 2: Lithium Extraction from Salt Lake Brine using Triisobutyl Phosphate (TIBP)

This protocol is based on the study by Daolin et al. (2015) using a TIBP-based solvent system.[2]

1. Preparation of the Organic Phase: a. Prepare the organic solvent system. For example, a mixture of 80% triisobutyl phosphate (TIBP), 10% of a synergist like 1-ethyl-3-methylimidazolium (B1214524) bis[(trifluoromethyl)-sulfonyl]imide (an ionic liquid), and 10% kerosene by volume.

2. Extraction: a. Mix the brine with the organic phase at an optimized O/A ratio (e.g., 1.5:1). b. Adjust the pH of the aqueous phase to the optimal level for extraction (e.g., pH 5.0). c. Agitate the mixture to facilitate the extraction of lithium into the organic phase. d. Allow the phases to separate.

3. Stripping: a. Separate the lithium-loaded organic phase. b. Prepare a stripping solution, for example, 1.0 M hydrochloric acid (HCl) in a 1.0 M sodium chloride (NaCl) medium. c. Mix the loaded organic phase with the stripping solution at a suitable O/A ratio (e.g., 1:2). d. Agitate the mixture to strip the lithium from the organic phase into the aqueous phase. e. Allow the phases to separate to obtain a purified and concentrated lithium solution.

Visualizations

Logical Workflow for Lithium Solvent Extraction

Caption: General workflow for lithium extraction from brines using solvent extraction.

Chemical Pathway for Lithium Extraction with an Acidic Organophosphorus Extractant

Caption: Cation exchange mechanism in lithium extraction and stripping.

References

• 1. jurnal.tekmira.esdm.go.id [jurnal.tekmira.esdm.go.id]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Selective extraction of lithium over alkali and alkaline earth ions by synergistic solvent extraction - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC04760E [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Diisobutyl Hydrogen Phosphate: A Versatile Reagent in Organic Synthesis

Abstract

Diisobutyl hydrogen phosphate (B84403) is a dialkyl phosphate reagent that finds utility in specialized applications within organic synthesis, most notably as a precursor to glycosyl phosphate donors for the formation of glycosidic bonds. While not a mainstream coupling reagent in peptide synthesis, its properties as a phosphorylating agent are noteworthy. This document provides detailed application notes and experimental protocols for the use of diisobutyl hydrogen phosphate and its close analogs in key organic transformations. It is intended for researchers, scientists, and professionals in the field of drug development and organic chemistry.

Introduction

Diisobutyl hydrogen phosphate, with the chemical formula C₈H₁₉O₄P, is an organophosphorus compound characterized by a central phosphate moiety esterified with two isobutyl groups.[1][2][3] Its utility in organic synthesis is primarily centered on its role in phosphorylation reactions. The acidic proton allows it to participate in various catalytic and stoichiometric processes. While data on diisobutyl hydrogen phosphate is not as abundant as for other dialkyl phosphates like dibutyl or dibenzyl phosphate, its chemical behavior is analogous, allowing for the adaptation of existing protocols.

Application in Glycosylation

One of the primary applications of dialkyl hydrogen phosphates in organic synthesis is in the formation of glycosidic bonds, a crucial step in the synthesis of oligosaccharides and glycoconjugates.[4][5][6][7][8] Diisobutyl hydrogen phosphate can be used to generate glycosyl phosphate donors, which are then activated for coupling with a glycosyl acceptor.

Synthesis of Glycosyl Phosphates

Glycosyl phosphates are versatile donors in glycosylation reactions.[4] A general and effective method for their preparation involves the reaction of a thioglycoside with a dialkyl hydrogen phosphate in the presence of N-iodosuccinimide (NIS) and a catalytic amount of trifluoromethanesulfonic acid (TfOH).[4]

Experimental Protocol: Synthesis of a Glycosyl Phosphate Donor (Adapted from a protocol for dibutyl hydrogen phosphate) [4]

This protocol describes the synthesis of a glycosyl phosphate donor from a thioglycoside precursor using a dialkyl hydrogen phosphate. The reactivity of diisobutyl hydrogen phosphate is expected to be very similar to that of dibutyl hydrogen phosphate, and this protocol should be readily adaptable.

Materials:

• Thioglycoside donor

• Diisobutyl hydrogen phosphate

• N-Iodosuccinimide (NIS)

• Trifluoromethanesulfonic acid (TfOH)

• Dichloromethane (CH₂Cl₂), anhydrous

• Triethylamine (B128534) (Et₃N)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃)

• Brine

• Magnesium sulfate (B86663) (MgSO₄) or Sodium sulfate (Na₂SO₄), anhydrous

• Celite®

• Silica (B1680970) gel for column chromatography

• Molecular sieves, 4 Å

Procedure:

• To a solution of the thioglycoside donor (1.2 equiv.) in anhydrous CH₂Cl₂ under an inert atmosphere (e.g., nitrogen or argon), add 4 Å molecular sieves. Stir the mixture for 1 hour at room temperature.

• Cool the mixture to -40 °C.

• Add diisobutyl hydrogen phosphate (1.0 equiv.), NIS (1.2 equiv.), and TfOH (0.3 equiv.) to the reaction mixture.

• Monitor the reaction progress by thin-layer chromatography (TLC). Continue stirring at -40 °C until the thioglycoside donor is completely consumed.

• Quench the reaction by adding triethylamine (2 equiv.).

• Filter the reaction mixture through a pad of Celite® and rinse the pad with CH₂Cl₂.

• Combine the filtrates and wash successively with saturated aqueous NaHCO₃, saturated aqueous Na₂S₂O₃, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired glycosyl phosphate.

Glycosyl Phosphate Coupling

Once the glycosyl phosphate donor is synthesized, it can be coupled with a glycosyl acceptor in the presence of a Lewis acid promoter, typically trimethylsilyl (B98337) trifluoromethanesulfonate (B1224126) (TMSOTf).[4]

Experimental Protocol: Glycosyl Phosphate Coupling (Adapted from a protocol for dibutyl hydrogen phosphate) [4]

Materials:

• Glycosyl phosphate donor

• Glycosyl acceptor

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf)

• Dichloromethane (CH₂Cl₂), anhydrous

• Triethylamine (Et₃N)

• Celite®

• Silica gel for column chromatography

• Molecular sieves, 4 Å

Procedure:

• To a solution of the glycosyl phosphate donor (1.2 equiv.) and the glycosyl acceptor (1.0 equiv.) in anhydrous CH₂Cl₂ under an inert atmosphere, add 4 Å molecular sieves.

• Stir the mixture for 1 hour at room temperature.

• Cool the reaction mixture to -50 °C.

• Add TMSOTf (1.0 equiv.) to the mixture.

• Monitor the reaction by TLC. Stir for an additional hour at -50 °C or until the reaction is complete.

• Quench the reaction with triethylamine (2 equiv.).

• Filter the mixture through a pad of Celite® and concentrate under reduced pressure.

• Purify the crude residue by silica gel column chromatography to obtain the glycosylated product.

Quantitative Data Summary for Analogous Dibutyl Phosphate Mediated Glycosylation

Donor/Acceptor Pair	Promoter	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Phthalimide protected glucosamine (B1671600) donor / Disaccharide acceptor	TMSOTf	CH₂Cl₂	-50	1	High (not specified)	[4]
Trisaccharide synthesis	TMSOTf	CH₂Cl₂	-50	1	77	[4]

Reaction Mechanism

The glycosylation reaction proceeds through the activation of the glycosyl phosphate donor by the Lewis acid promoter (TMSOTf). This generates a highly reactive oxocarbenium ion intermediate, which is then attacked by the hydroxyl group of the glycosyl acceptor to form the glycosidic bond.

Glycosylation reaction mechanism.

Application in Peptide Synthesis

Diisobutyl hydrogen phosphate is not a standard coupling reagent in modern solid-phase peptide synthesis (SPPS). The field is dominated by highly efficient activating agents such as carbodiimides (e.g., DIC, DCC), phosphonium (B103445) salts (e.g., PyBOP, HBTU, HATU), and uronium salts.[9][10][11][12] These reagents are optimized for rapid and racemization-free amide bond formation.

However, the broader class of organophosphorus compounds is relevant to peptide chemistry, particularly in the synthesis of phosphopeptides. For this application, protected phosphoamino acid monomers are incorporated during SPPS.

General Workflow for Solid-Phase Peptide Synthesis (SPPS)

For the benefit of researchers in drug development, a general workflow for Fmoc-based SPPS is presented below. This workflow outlines the key steps in the synthesis of a peptide on a solid support.[9][10][11][12][13]

General workflow for SPPS.

Experimental Protocol: General Fmoc-Based Solid-Phase Peptide Synthesis [9][10]

This protocol outlines a single coupling cycle in a manual Fmoc-based SPPS.

Materials:

• Fmoc-protected amino acid

• Solid-phase resin (e.g., Rink Amide, Wang)

• N,N'-Diisopropylcarbodiimide (DIC)

• 1-Hydroxybenzotriazole (HOBt) or OxymaPure®

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM)

• 20% (v/v) Piperidine in DMF

• Diisopropylethylamine (DIPEA)

• Cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane)

• Cold diethyl ether

Procedure:

• Resin Swelling: Swell the resin in DMF for at least 30 minutes in a reaction vessel.

• Fmoc Deprotection: Drain the DMF and add the 20% piperidine/DMF solution. Agitate for 5-10 minutes. Drain and repeat once.

• Washing: Wash the resin thoroughly with DMF (3-5 times) and DCM (2-3 times) to remove piperidine and byproducts.

• Amino Acid Activation and Coupling:

  • In a separate vial, dissolve the Fmoc-protected amino acid (3-5 equivalents relative to resin loading) and an equivalent amount of HOBt or OxymaPure® in a minimal amount of DMF.

  • Add DIC (1 equivalent relative to the amino acid) to the amino acid solution and allow to pre-activate for 5-10 minutes.

  • Add the activated amino acid solution to the resin. If necessary, add DIPEA (1-2 equivalents) to neutralize the resin.

  • Agitate the reaction mixture for 1-2 hours or until a negative ninhydrin (B49086) test indicates complete coupling.

• Washing: Drain the coupling solution and wash the resin with DMF (3-5 times) and DCM (2-3 times).

• Repeat: Repeat steps 2-5 for each amino acid in the peptide sequence.

• Final Deprotection: After the final coupling, perform a final Fmoc deprotection (step 2) and wash (step 3).

• Cleavage and Deprotection: Wash the resin with DCM and dry under vacuum. Add the cleavage cocktail and agitate for 2-3 hours.

• Peptide Precipitation and Purification: Filter the resin and precipitate the peptide by adding the filtrate to cold diethyl ether. Centrifuge to pellet the peptide, wash with cold ether, and dry. Purify the crude peptide by reverse-phase HPLC.

Quantitative Data for Standard Coupling Reagents

Coupling Reagent	Additive	Base	Typical Coupling Time	Notes
DIC	HOBt/Oxyma	DIPEA	1-2 hours	Cost-effective, but can cause racemization.
HBTU	-	DIPEA	15-60 minutes	Fast and efficient, forms an active ester.
HATU	-	DIPEA	15-60 minutes	Highly efficient, especially for hindered couplings.
PyBOP	-	DIPEA	15-60 minutes	Similar to HBTU, but can be more effective in some cases.

Conclusion

Diisobutyl hydrogen phosphate serves as a valuable reagent in organic synthesis, particularly for the preparation of glycosyl phosphate donors used in glycosylation reactions. While direct protocols are scarce, its chemical similarity to other dialkyl hydrogen phosphates, such as dibutyl phosphate, allows for the reliable adaptation of established procedures. In the realm of peptide synthesis, diisobutyl hydrogen phosphate is not a conventional coupling reagent. However, an understanding of standard SPPS methodologies is crucial for researchers in drug development, and a general protocol has been provided for this purpose. The diagrams and protocols herein offer a comprehensive guide for the application of these synthetic strategies.

References

• 1. diisobutyl hydrogen phosphate | 6303-30-6 [chemicalbook.com]
• 2. PubChemLite - Diisobutyl hydrogen phosphate (C8H19O4P) [pubchemlite.lcsb.uni.lu]
• 3. Diisobutyl hydrogen phosphate | C8H19O4P | CID 80550 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Synthesis of Modular Building Blocks using Glycosyl Phosphate Donors for the Construction of Asymmetric N-Glycans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Catalytic activation of glycosyl phosphates for stereoselective coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent Advances in Stereoselective Chemical O-Glycosylation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]
• 8. Catalytic activation of glycosyl phosphates for stereoselective coupling reactions [pubmed.ncbi.nlm.nih.gov]
• 9. rsc.org [rsc.org]
• 10. chem.uci.edu [chem.uci.edu]
• 11. bachem.com [bachem.com]
• 12. A Rapid Manual Solid Phase Peptide Synthesis Method for High-Throughput Peptide Production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. biotage.com [biotage.com]

Application Notes and Protocols for Metal Extraction Using Diisobutyl Hydrogen Phosphate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the extraction of metals from aqueous solutions using Diisobutyl Hydrogen Phosphate (DIBP) as the extractant. The methodologies outlined below are based on established principles of solvent extraction by organophosphorus compounds and can be adapted for specific metal separation and purification needs.

Overview and Principle

Diisobutyl Hydrogen Phosphate (DIBP) is an acidic organophosphorus extractant used in hydrometallurgy to selectively extract metal ions from aqueous solutions. The process, known as solvent extraction or liquid-liquid extraction, relies on the principle of partitioning a metal solute between two immiscible liquid phases: an aqueous phase containing the metal ions and an organic phase consisting of DIBP dissolved in a suitable organic diluent.

The extraction mechanism is a cation exchange reaction where the proton of the acidic extractant is exchanged for a metal cation. The efficiency of this extraction is highly dependent on the pH of the aqueous phase.[1] Generally, as the pH increases, the extraction of metal ions also increases.[1] The extracted metal can then be recovered from the organic phase in a concentrated form through a stripping process, typically using a strong acid solution.

Quantitative Data Summary

The following tables summarize typical quantitative data for metal extraction using acidic organophosphorus extractants like DIBP. The exact values will vary depending on the specific metal, the composition of the aqueous and organic phases, and the operating conditions.

Table 1: Effect of pH on the Extraction Efficiency of Various Metals

Metal Ion	pH for 50% Extraction (pH₀.₅)	Optimal pH Range for Extraction
Fe(III)	~1.0 - 1.5	2.0 - 3.0
Zn(II)	~2.0 - 2.5	3.0 - 4.0
Cu(II)	~2.5 - 3.0	3.5 - 5.0
Co(II)	~3.0 - 3.5	4.0 - 5.5
Ni(II)	~3.5 - 4.0	4.5 - 6.0

Note: Data is illustrative and based on the general behavior of dialkyl phosphoric acid extractants.

Table 2: Influence of DIBP Concentration on Extraction Efficiency

DIBP Concentration (v/v %)	Extraction Efficiency of a Target Metal (%)
5	75 - 85
10	85 - 95
15	> 95
20	> 98

Note: Higher extractant concentrations generally lead to higher extraction efficiencies, but can also increase viscosity and the cost of the organic phase.

Experimental Protocols

Materials and Reagents

• Extractant: Diisobutyl Hydrogen Phosphate (DIBP)

• Diluent: Kerosene, hexane, or other suitable aliphatic or aromatic solvent

• Aqueous Feed: Solution containing the metal ions to be extracted

• pH Adjustment: Dilute solutions of a strong acid (e.g., HCl, H₂SO₄) and a strong base (e.g., NaOH)

• Stripping Agent: Concentrated solution of a strong acid (e.g., 2-6 M H₂SO₄ or HCl)

• Phase Separation: Separatory funnels

• Agitation: Mechanical shaker or magnetic stirrer

• Analytical Equipment: Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometer (ICP-OES) for metal concentration analysis

Preparation of the Organic Phase

• Prepare the desired volume of the organic phase by dissolving a specific concentration of Diisobutyl Hydrogen Phosphate (e.g., 10-20% v/v) in the chosen organic diluent (e.g., kerosene).

• Thoroughly mix the solution until the DIBP is completely dissolved.

Extraction Procedure

• Take a known volume of the aqueous feed solution containing the metal ions in a separatory funnel.

• Adjust the pH of the aqueous solution to the desired value using dilute acid or base. The optimal pH will depend on the target metal (refer to Table 1).

• Add an equal volume of the prepared organic phase to the separatory funnel (Organic to Aqueous phase ratio, O:A = 1:1). The O:A ratio can be varied to optimize extraction.

• Shake the separatory funnel vigorously for a predetermined time (e.g., 10-30 minutes) to ensure thorough mixing and allow the extraction equilibrium to be reached.

• Allow the two phases to separate completely. The organic phase, now loaded with the metal-DIBP complex, will typically be the upper layer.

• Carefully separate the two phases. The aqueous phase is now the raffinate, depleted of the extracted metal.

• Analyze the metal concentration in the raffinate using AAS or ICP-OES to determine the extraction efficiency.

Stripping Procedure

• Take the metal-loaded organic phase from the extraction step and place it in a clean separatory funnel.

• Add a specific volume of the stripping agent (e.g., 2 M H₂SO₄). The O:A ratio for stripping is often lower than for extraction (e.g., 2:1 or 4:1) to obtain a concentrated metal solution.

• Shake the funnel for a sufficient time (e.g., 15-30 minutes) to allow the metal to be stripped from the organic phase back into the aqueous phase.

• Allow the phases to separate.

• Collect the aqueous phase, which is now a concentrated solution of the stripped metal salt. The organic phase is now regenerated and can be recycled for further extraction cycles.

• Analyze the metal concentration in the stripped aqueous solution and the regenerated organic phase to determine the stripping efficiency.

Diagrams

Caption: Workflow for metal extraction using Diisobutyl Hydrogen Phosphate.

References

• 1. mdpi.com [mdpi.com]

Diisobutyl Hydrogen Phosphate in Hydrometallurgy: Application Notes and Comparative Protocols

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

Diisobutyl hydrogen phosphate (B84403) (DIBP) is an organophosphorus compound belonging to the class of acidic extractants used in hydrometallurgy for the separation and purification of metals. While its structural analogues, such as di(2-ethylhexyl) phosphoric acid (D2EHPA) and bis(2,4,4-trimethylpentyl)phosphinic acid (Cyanex 272), are extensively studied and commercially applied, publicly available data on the specific applications and performance of DIBP are limited. This document provides a comprehensive overview of the anticipated applications of DIBP based on the well-established functionalities of similar alkyl phosphoric acid extractants. Detailed application notes and experimental protocols for key hydrometallurgical processes, including the separation of rare earth elements and cobalt-nickel, are presented. These protocols are primarily based on data from studies involving D2EHPA and Cyanex 272 to serve as a practical guide and a basis for comparative studies involving DIBP.

Introduction to Alkyl Phosphoric Acids in Hydrometallurgy

Alkyl phosphoric acid esters are a cornerstone of solvent extraction in hydrometallurgy.[1] These reagents are known for their ability to selectively extract metal cations from aqueous solutions. The general mechanism involves a cation exchange reaction where the acidic proton of the organophosphorus compound is exchanged for a metal ion, forming a neutral metal-extractant complex that is soluble in an organic diluent.

Key extractants in this class include:

• Di(2-ethylhexyl) phosphoric acid (D2EHPA): Widely used for the extraction of a broad range of metals, including uranium, vanadium, rare earth elements, cobalt, and nickel.[2][3]

• Bis(2,4,4-trimethylpentyl)phosphinic acid (Cyanex 272): Known for its high selectivity in separating cobalt from nickel.[2]

• Diisobutyl hydrogen phosphate (DIBP): A dialkyl hydrogen phosphate, structurally similar to D2EHPA, and is expected to exhibit comparable, albeit nuanced, extraction behavior.

The selectivity and efficiency of these extractants are influenced by factors such as the pH of the aqueous phase, the concentration of the extractant, the nature of the organic diluent, and the temperature.

Key Applications and Comparative Data

Separation of Rare Earth Elements (REEs)

Solvent extraction is the primary industrial method for separating chemically similar rare-earth elements.[4] Organophosphorus compounds like D2EHPA are effective extractants for this purpose.[4] The extraction of REEs with these reagents is highly dependent on the atomic number, with heavier lanthanides generally being more readily extracted at a given pH.

Comparative Extraction Data for REEs using D2EHPA

Parameter	Lanthanum (La)	Cerium (Ce)	Praseodymium (Pr)	Neodymium (Nd)	Yttrium (Y)	Reference
Extraction Rate (%)	54.5	45.33	51.33	55.33	97.33	[5]
Optimal Lixiviant (HNO₃)	2M	2M	2M	2M	1M	[5]
Optimal D2EHPA Conc.	25%	25%	25%	25%	30%	[5]

Conditions: Aqueous-to-organic ratio (A/O) of 1, extraction time of 120 minutes, and a temperature of 25°C.[5]

Cobalt-Nickel Separation

The separation of cobalt and nickel is a significant challenge in hydrometallurgy due to their similar chemical properties.[6] Acidic organophosphorus extractants, particularly Cyanex 272, have demonstrated high efficiency and selectivity for cobalt over nickel in sulfate (B86663) solutions.[7]

Comparative Extraction Data for Co/Ni Separation

Extractant	Target Metal	Co-extraction of Ni (%)	Separation Factor (Co/Ni)	pH₅₀ (Co)	pH₅₀ (Ni)	Reference
D2EHPA	Cobalt	High	Low	3.68	3.86	[7]
Cyanex 272	Cobalt	Low	High	4.2	6.2	[7]

pH₅₀ is the pH at which 50% of the metal is extracted.

Experimental Protocols

The following are generalized protocols for solvent extraction based on common practices with D2EHPA and Cyanex 272. These can be adapted for investigative studies with DIBP.

Protocol for Solvent Extraction of Rare Earth Elements

This protocol outlines the steps for a batch solvent extraction of a mixed REE solution.

Materials:

• Mixed REE aqueous feed solution (e.g., in nitric or hydrochloric acid)

• Extractant solution: D2EHPA (or DIBP for investigation) dissolved in a suitable diluent (e.g., kerosene, Isopar-L)

• pH adjustment solution (e.g., dilute NaOH or NH₄OH)

• Stripping solution (e.g., concentrated HCl or HNO₃)

• Separatory funnels

• pH meter

• Mechanical shaker

• Analytical instrumentation (e.g., ICP-OES or ICP-MS)

Procedure:

• Aqueous Feed Preparation: Prepare a synthetic aqueous solution containing a known concentration of mixed REEs. Adjust the initial pH to the desired value (e.g., 1.0-2.0).

• Organic Phase Preparation: Prepare the organic extractant solution by dissolving a specific concentration of D2EHPA (e.g., 10-25% v/v) in the chosen diluent.

• Extraction:

  • In a separatory funnel, combine equal volumes of the aqueous feed and the organic phase (e.g., 50 mL each, for an A/O ratio of 1:1).

  • Shake the funnel vigorously for a predetermined time (e.g., 5-30 minutes) to ensure thorough mixing and mass transfer.

  • Allow the phases to separate.

• Phase Separation and Analysis:

  • Carefully separate the aqueous (raffinate) and organic (loaded organic) phases.

  • Measure the final pH of the raffinate.

  • Analyze the concentration of REEs in the raffinate using ICP-OES or ICP-MS.

  • Calculate the concentration of REEs in the loaded organic phase by mass balance.

• Stripping:

  • Contact the loaded organic phase with a stripping solution (e.g., 3-6 M HCl) at a specific aqueous-to-organic (A/O) ratio.

  • Shake for a sufficient time to allow the transfer of REEs back to the aqueous phase.

  • Separate the phases and analyze the REE concentration in the resulting strip liquor.

Protocol for Cobalt-Nickel Separation

This protocol details the selective extraction of cobalt from a solution containing both cobalt and nickel.

Materials:

• Aqueous feed solution containing known concentrations of cobalt and nickel sulfate.

• Extractant solution: Cyanex 272 (or DIBP for investigation) in a suitable diluent.

• Saponification agent (e.g., NaOH solution) for pH control.

• Stripping solution (e.g., dilute sulfuric acid).

• Equipment as listed in Protocol 3.1.

Procedure:

• Organic Phase Saponification (Optional but Recommended): To maintain the desired pH during extraction, the organic phase can be partially saponified by contacting it with a stoichiometric amount of NaOH. This neutralizes the acid released during cation exchange.

• Aqueous Feed Preparation: Prepare an aqueous solution containing cobalt and nickel. Adjust the pH to the target range for selective cobalt extraction (e.g., pH 4.5-5.5 for Cyanex 272).

• Extraction:

  • Combine the aqueous feed and the (saponified) organic phase in a separatory funnel at a defined A/O ratio.

  • Equilibrate by shaking for the required time (e.g., 10-20 minutes).

  • Allow the phases to disengage.

• Phase Separation and Analysis:

  • Separate the aqueous raffinate and the loaded organic.

  • Analyze the concentrations of cobalt and nickel in the raffinate.

  • Calculate the extraction efficiency for each metal and the Co/Ni separation factor.

• Stripping:

  • Contact the loaded organic with a suitable concentration of sulfuric acid to strip the extracted cobalt.

  • Separate the phases and analyze the cobalt concentration in the strip liquor.

Visualizing Hydrometallurgical Processes

Solvent Extraction Workflow

The following diagram illustrates a typical counter-current solvent extraction circuit used in hydrometallurgy.

Caption: A generalized counter-current solvent extraction circuit.

Cation Exchange Mechanism

The logical relationship in the cation exchange mechanism for a divalent metal (M²⁺) with a dimeric acidic extractant ((HA)₂) is depicted below.

Caption: Cation exchange mechanism in solvent extraction.

Synergistic Solvent Extraction

The extraction efficiency and selectivity of alkyl phosphoric acids can be enhanced by the addition of a second extractant, a phenomenon known as synergism.[8] A common synergistic combination involves an acidic extractant (like DIBP or D2EHPA) and a neutral or solvating extractant such as tri-n-butyl phosphate (TBP) or tri-n-octylphosphine oxide (TOPO).[9] This combination can lead to the formation of a more stable, mixed-ligand complex in the organic phase, thereby increasing the distribution ratio of the target metal.

Conclusion and Future Directions for DIBP Research

While diisobutyl hydrogen phosphate (DIBP) is expected to be a viable extractant for various metals based on the performance of its analogues, there is a notable lack of specific data in the scientific literature. The application notes and protocols provided herein, based on well-studied systems using D2EHPA and Cyanex 272, offer a robust starting point for researchers interested in evaluating DIBP.

Future research should focus on:

• Systematic evaluation of DIBP: Conducting comprehensive studies on the extraction of key metals (REEs, Co, Ni, U, V) with DIBP to determine its efficiency and selectivity under various conditions.

• Quantitative data generation: Publishing key performance indicators such as distribution coefficients, separation factors, and loading capacities for DIBP.

• Comparative studies: Directly comparing the performance of DIBP with established extractants like D2EHPA and Cyanex 272 to identify potential advantages in terms of selectivity, stripping kinetics, or stability.

• Synergistic systems: Investigating the potential for synergistic extraction using DIBP in combination with neutral extractants.

By filling these knowledge gaps, the hydrometallurgical community can better assess the potential of DIBP as a valuable tool for metal separation and purification.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Di(2-ethylhexyl)phosphoric acid - Wikipedia [en.wikipedia.org]
• 4. innovation.world [innovation.world]
• 5. harvest.usask.ca [harvest.usask.ca]
• 6. sibran.ru [sibran.ru]
• 7. scispace.com [scispace.com]
• 8. The Separation of Y and Er Based on the Synergistic Effect of [N1444][P507] and TRPO [mdpi.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Separation of Cobalt and Nickel using a Dialkyl Hydrogen Phosphate Extractant

For the attention of: Researchers, scientists, and drug development professionals.

NOTE: While the topic of interest is Diisobutyl Hydrogen Phosphate (B84403) (DIBP), a comprehensive search of scientific literature did not yield specific application data for the separation of cobalt and nickel using this reagent. However, Di-(2-ethylhexyl) phosphoric acid (D2EHPA), a chemically similar dialkyl hydrogen phosphate, is extensively studied and widely used for this application. Therefore, this document provides detailed protocols and data for D2EHPA as a representative and effective reagent for the separation of cobalt and nickel. The principles and procedures outlined herein are expected to be largely applicable to DIBP, though optimization of specific parameters would be necessary.

Introduction

The separation of cobalt and nickel is a significant challenge in hydrometallurgy, particularly in the recycling of batteries and the processing of laterite ores, due to their similar chemical properties.[1] Solvent extraction is a widely adopted and efficient method for this separation, offering high purity and yield of both metals.[2] Organophosphorus extractants, particularly dialkyl hydrogen phosphates like Di-(2-ethylhexyl) phosphoric acid (D2EHPA), are effective in selectively extracting cobalt from aqueous solutions containing nickel.[1][3]

The separation mechanism is based on a cation exchange reaction where the acidic proton of the extractant is exchanged for a metal ion.[2] The efficiency of this process is highly dependent on the pH of the aqueous phase, with cobalt extraction being favored at a lower pH than nickel extraction.[4] This pH-dependent selectivity allows for a multi-stage process involving extraction, scrubbing, and stripping to achieve high-purity cobalt and nickel products.

This document provides a detailed overview of the application of D2EHPA for the separation of cobalt and nickel, including experimental protocols, quantitative data, and process visualizations.

Data Presentation

The efficiency of cobalt and nickel separation using D2EHPA is critically influenced by the equilibrium pH of the aqueous phase. The following tables summarize the typical extraction behavior of cobalt and nickel at various pH levels.

Table 1: Effect of Equilibrium pH on the Extraction of Cobalt and Nickel with D2EHPA.

Equilibrium pH	Cobalt Extraction (%)	Nickel Extraction (%)	Separation Factor (β_Co/Ni_)
2.0	~5	<1	>5
3.0	~30	~2	~18
4.0	~85	~5	~49
5.0	>95	~10	>19
6.0	>99	~25	~4

Data synthesized from multiple sources. The separation factor is calculated as D_Co_ / D_Ni_, where D is the distribution coefficient.

Table 2: Typical Process Parameters for Cobalt-Nickel Separation using D2EHPA.

Parameter	Value/Range	Notes
Extraction
Extractant	0.5 - 1.0 M D2EHPA in a suitable diluent (e.g., kerosene)	Concentration can be optimized based on the feed concentration.
Saponification	40-60% with NaOH or NH₄OH	Saponification neutralizes the acid released during extraction, maintaining the desired pH.[1][5]
Equilibrium pH	4.0 - 5.5	Optimal range for selective cobalt extraction.[4]
Phase Ratio (O/A)	1:1 to 2:1	Dependent on the concentration of metals in the aqueous feed.
Temperature	25 - 40 °C
Scrubbing
Scrubbing Agent	Dilute acid (e.g., H₂SO₄) or a cobalt-rich aqueous solution	To remove co-extracted nickel from the loaded organic phase.
pH	3.0 - 4.0
Phase Ratio (O/A)	1:1 to 5:1
Stripping
Stripping Agent	1-2 M H₂SO₄ or HCl	To recover the extracted cobalt from the organic phase.
Phase Ratio (O/A)	1:1 to 1:5

Experimental Protocols

This section outlines the detailed methodologies for the key experimental stages in the separation of cobalt and nickel using D2EHPA.

Preparation of the Organic Phase (Saponification)

Saponification of D2EHPA is a critical step to control the pH during extraction.[1][5]

Materials:

• Di-(2-ethylhexyl) phosphoric acid (D2EHPA)

• Kerosene (or other suitable aliphatic diluent)

• Sodium hydroxide (B78521) (NaOH) or Ammonium hydroxide (NH₄OH) solution (e.g., 2M)

• Separatory funnel

• pH meter

Protocol:

• Prepare the desired concentration of D2EHPA in the diluent (e.g., 0.5 M).

• Calculate the stoichiometric amount of NaOH or NH₄OH required for the desired degree of saponification (e.g., 50%).

• In a separatory funnel, add the D2EHPA solution.

• Slowly add the calculated amount of NaOH or NH₄OH solution while shaking vigorously.

• Allow the phases to separate. The aqueous phase (if any) can be discarded. The resulting organic phase is the saponified extractant.

• The degree of saponification can be verified by titration.

Solvent Extraction of Cobalt

Materials:

• Aqueous feed solution containing cobalt and nickel sulfates or chlorides.

• Saponified D2EHPA solution (organic phase).

• Separatory funnel or mechanical shaker.

• pH meter.

• Dilute H₂SO₄ and NaOH for pH adjustment.

Protocol:

• Place equal volumes of the aqueous feed and the saponified organic phase into a separatory funnel (e.g., 50 mL of each for a 1:1 phase ratio).[6]

• Shake the funnel vigorously for a predetermined time (e.g., 10-30 minutes) to ensure equilibrium is reached.[7]

• Allow the phases to separate completely.

• Carefully separate the two phases. The aqueous phase is the raffinate, now depleted of cobalt. The organic phase is the "loaded organic," containing the extracted cobalt.

• Measure the final pH of the raffinate.

• Analyze the cobalt and nickel concentrations in the raffinate using a suitable analytical technique (e.g., Atomic Absorption Spectroscopy or Inductively Coupled Plasma Optical Emission Spectrometry).

Scrubbing of the Loaded Organic Phase

Scrubbing is performed to remove any co-extracted nickel from the loaded organic phase, thereby increasing the purity of the final cobalt product.

Materials:

• Loaded organic phase from the extraction step.

• Scrubbing solution (e.g., dilute H₂SO₄ at pH 3-4, or a concentrated cobalt sulfate (B86663) solution).

• Separatory funnel or mechanical shaker.

Protocol:

• Contact the loaded organic phase with the scrubbing solution at a specified phase ratio (e.g., O/A of 2:1).

• Shake for 5-15 minutes.

• Allow the phases to separate and collect the scrubbed organic phase.

• Analyze the nickel concentration in the scrubbed organic phase to determine the scrubbing efficiency. This step can be repeated to improve purity.

Stripping of Cobalt from the Scrubbed Organic Phase

Stripping recovers the cobalt from the organic phase into a new aqueous solution, from which it can be further processed.

Materials:

• Scrubbed organic phase.

• Stripping solution (e.g., 1.5 M H₂SO₄).

• Separatory funnel or mechanical shaker.

Protocol:

• Contact the scrubbed organic phase with the stripping solution at a specified phase ratio (e.g., O/A of 1:1).

• Shake for 10-30 minutes.

• Allow the phases to separate.

• The aqueous phase is the "strip liquor," a concentrated and purified cobalt solution. The organic phase is the "stripped organic," which can be recycled back to the extraction stage.

• Analyze the cobalt concentration in the strip liquor and the stripped organic to determine the stripping efficiency.

Visualizations

The following diagrams illustrate the key processes in the separation of cobalt and nickel using a dialkyl hydrogen phosphate extractant.

Caption: Experimental workflow for Co/Ni separation.

Caption: Logical flow of the separation process.

References

• 1. researchgate.net [researchgate.net]
• 2. sibran.ru [sibran.ru]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. hitec-zang.de [hitec-zang.de]

Application Notes and Protocols for the Determination of Diisobutyl Hydrogen Phosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisobutyl hydrogen phosphate (B84403) (DIBP) is a dialkyl phosphate ester that can be present as an impurity in various chemical processes and pharmaceutical preparations. Its detection and quantification are crucial for quality control and safety assessment. This document provides detailed application notes and protocols for the analytical determination of DIBP using High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Analytical Methods Overview

A summary of the primary analytical techniques for the determination of DIBP is presented below. The choice of method will depend on the sample matrix, required sensitivity, and available instrumentation.

Technique	Principle	Primary Application	Key Advantages
HPLC-UV	Chromatographic separation on a stationary phase with detection by UV absorbance.	Quantification in bulk drug substances and formulations.	Robust, cost-effective, and widely available.
GC-MS	Separation of volatile compounds followed by mass spectrometric detection.	Trace level detection and confirmation in various matrices.	High sensitivity and specificity, provides structural information.
LC-MS/MS	Chromatographic separation coupled with highly selective and sensitive mass spectrometric detection.	Quantification of trace levels in complex matrices like biological fluids and environmental samples.[1]	Excellent sensitivity and selectivity, suitable for complex samples.[1]

High-Performance Liquid Chromatography (HPLC)

Application Note

Reverse-phase HPLC with UV detection is a reliable and commonly used method for the quantification of DIBP. A method utilizing a specialized reverse-phase column can achieve good separation of DIBP from other process-related impurities.[2] For applications requiring mass spectrometric detection, the mobile phase can be readily adapted by replacing non-volatile acids with volatile alternatives like formic acid.[2]

Experimental Protocol: HPLC-UV

1. Instrumentation

• HPLC system with a UV detector

• Data acquisition and processing software

2. Chemicals and Reagents

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (or Formic acid for MS compatibility)

• Diisobutyl hydrogen phosphate reference standard

3. Chromatographic Conditions

Parameter	Condition
Column	Newcrom R1, 5 µm, 4.6 x 150 mm (or equivalent)[2]
Mobile Phase	Acetonitrile:Water with 0.1% Phosphoric Acid (gradient or isocratic, to be optimized)[2]
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	To be determined based on UV scan of DIBP (typically low UV, e.g., 200-220 nm)
Injection Volume	10 µL

4. Standard and Sample Preparation

• Standard Stock Solution: Accurately weigh and dissolve DIBP reference standard in a suitable solvent (e.g., mobile phase or a mixture of acetonitrile and water) to obtain a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to cover the desired concentration range.

• Sample Preparation: Dissolve the sample in a suitable solvent and dilute with the mobile phase to a concentration within the calibration range. Filter the final solution through a 0.45 µm syringe filter before injection.

5. Data Analysis

• Construct a calibration curve by plotting the peak area of DIBP against the concentration of the calibration standards.

• Determine the concentration of DIBP in the sample by interpolating its peak area from the calibration curve.

Quantitative Data (Illustrative)

The following table provides typical performance characteristics for an HPLC-UV method for dialkyl phosphates. Actual values should be determined during method validation.

Parameter	Typical Value
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.1 - 1 µg/mL
Limit of Quantitation (LOQ)	0.5 - 5 µg/mL
Accuracy (% Recovery)	98 - 102%
Precision (%RSD)	< 2%

Gas Chromatography-Mass Spectrometry (GC-MS)

Application Note

GC-MS is a highly sensitive and specific technique for the analysis of DIBP, particularly when derivatization is employed to increase its volatility. This method is suitable for trace-level analysis and for the confirmation of DIBP identity. While GC-MS is a standard method for the analysis of related compounds like diisobutyl phthalate, care must be taken to optimize the method for the phosphate moiety, as direct injection of phosphoric acid-containing samples can damage the column.[3][4]

Experimental Protocol: GC-MS

1. Instrumentation

• Gas chromatograph with a mass spectrometer detector

• Autosampler

• Data acquisition and processing software

2. Chemicals and Reagents

• Derivatizing agent (e.g., BSTFA with 1% TMCS)

• Solvent (e.g., Hexane, Acetone)[5]

• Diisobutyl hydrogen phosphate reference standard

• Internal standard (e.g., a deuterated analogue)

3. GC-MS Conditions

Parameter	Condition
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent[5]
Carrier Gas	Helium or Hydrogen at a constant flow of 1 mL/min[3]
Inlet Temperature	250 °C
Injection Mode	Splitless
Oven Temperature Program	Initial 50 °C for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min
Transfer Line Temperature	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan

4. Sample Preparation (with Derivatization)

• Standard Stock Solution: Prepare a stock solution of DIBP in a suitable organic solvent.

• Derivatization: To an aliquot of the standard or sample, add the derivatizing agent and heat at 60-70 °C for 30 minutes to form a volatile derivative.

• Extraction: If necessary, perform a liquid-liquid extraction to transfer the derivatized DIBP into a clean solvent suitable for GC injection.

5. Data Analysis

• Identify the DIBP derivative peak based on its retention time and mass spectrum.

• Quantify using an internal standard calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration.

Quantitative Data (Illustrative for related compounds)

The following table presents typical performance characteristics for GC-MS analysis of related dialkyl compounds.

Parameter	Typical Value
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.01 - 0.1 µg/mL
Limit of Quantitation (LOQ)	0.05 - 0.5 µg/mL
Accuracy (% Recovery)	90 - 110%
Precision (%RSD)	< 10%

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Application Note

LC-MS/MS offers the highest sensitivity and selectivity for the determination of DIBP, making it the method of choice for trace analysis in complex matrices such as biological fluids or environmental samples.[1] The use of Multiple Reaction Monitoring (MRM) minimizes matrix interference and allows for accurate quantification at very low levels.[1]

Experimental Protocol: LC-MS/MS

1. Instrumentation

• LC system coupled to a triple quadrupole mass spectrometer

• Electrospray ionization (ESI) source

• Data acquisition and processing software

2. Chemicals and Reagents

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Diisobutyl hydrogen phosphate reference standard

• Internal standard (e.g., isotopically labeled DIBP)

3. LC-MS/MS Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Methanol with 0.1% Formic Acid
Gradient	Optimized to separate DIBP from matrix components
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Ionization Mode	ESI Negative
MRM Transitions	To be determined by infusing a DIBP standard (Precursor ion -> Product ion)

4. Sample Preparation

• Protein Precipitation (for biological samples): Add 3 volumes of cold acetonitrile to 1 volume of sample, vortex, and centrifuge. Evaporate the supernatant and reconstitute in the mobile phase.

• Solid Phase Extraction (SPE): For cleaner samples, use an appropriate SPE cartridge to extract and concentrate DIBP. Elute with a suitable solvent, evaporate, and reconstitute.

5. Data Analysis

• Optimize MRM transitions for DIBP and the internal standard.

• Quantify using an internal standard calibration curve based on the peak area ratios.

Quantitative Data (Illustrative for dialkyl phosphates in urine)

The following table provides expected performance characteristics for an LC-MS/MS method.

Parameter	Typical Value
Linearity (r²)	> 0.998
Limit of Detection (LOD)	0.1 - 1 ng/mL[1]
Limit of Quantitation (LOQ)	0.5 - 5 ng/mL[1]
Accuracy (% Recovery)	95 - 105%
Precision (%RSD)	< 5%

Workflow and Diagrams

Analytical Workflow for DIBP Determination

The general workflow for the analysis of DIBP in a drug substance is outlined below.

Caption: General workflow for the determination of Diisobutyl Hydrogen Phosphate.

Logical Relationship of Method Validation Parameters

The relationship between key validation parameters as per regulatory guidelines is depicted in the following diagram.

Caption: Interrelationship of analytical method validation parameters.

References

• 1. hpst.cz [hpst.cz]
• 2. Separation of Diisobutyl hydrogen phosphate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. validate analytical methods: Topics by Science.gov [science.gov]
• 4. PharmaCompass – Grow Your Pharma Business Digitally [pharmacompass.com]
• 5. diisobutyl hydrogen phosphate, CasNo.6303-30-6 HENAN NEW BLUE CHEMICAL CO.,LTD China (Mainland) [newblue.lookchem.com]

Application Notes and Protocols: Diisobutyl Hydrogen Phosphate as a Flame Retardant Additive

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisobutyl hydrogen phosphate (B84403) is an organophosphorus compound that holds potential as a halogen-free flame retardant additive for various polymeric materials. Organophosphorus flame retardants are gaining significant attention as alternatives to halogenated compounds due to environmental and health concerns associated with the latter. They can exert their flame retardant effect through various mechanisms, including condensed-phase charring and gas-phase flame inhibition. In the condensed phase, they promote the formation of a protective carbonaceous char layer that insulates the underlying material from heat and oxygen. In the gas phase, phosphorus-containing radicals can scavenge and quench the high-energy H• and OH• radicals that propagate the combustion process.

This document provides detailed application notes and experimental protocols for the evaluation of diisobutyl hydrogen phosphate and related compounds as flame retardant additives. Due to the limited availability of specific performance data for diisobutyl hydrogen phosphate in the public domain, this report utilizes data from a closely related compound, aluminum diisobutyl hypophosphite, to illustrate the potential flame retardant efficacy.

Data Presentation

The following table summarizes the flame retardant performance of aluminum diisobutyl hypophosphite (APBA) in Polyethylene Terephthalate (PET) and Thermoplastic Polyester Elastomer (TPEE). This data is presented as a representative example of the potential effectiveness of diisobutyl-based phosphorus flame retardants.

Material System	Additive Loading (wt%)	Limiting Oxygen Index (LOI) (%)	UL-94 Rating	Reference
Pure PET	0	21.2	V-2
PET/APBA	15	32.0	V-0
Pure TPEE	0	17.5	No Rating
TPEE/APBA	17.5	33.8	V-0

Experimental Protocols

Protocol for Incorporation of Diisobutyl Hydrogen Phosphate into a Polymer Matrix (Illustrative Example: Polypropylene)

This protocol describes a general procedure for incorporating a liquid or low-melting solid additive like diisobutyl hydrogen phosphate into a thermoplastic polymer using a laboratory-scale melt blender.

Materials and Equipment:

• Polypropylene (B1209903) (PP) pellets

• Diisobutyl hydrogen phosphate

• Laboratory-scale internal mixer (e.g., Brabender or Haake type)

• Heated press

• Steel mold for specimen preparation

• Drying oven

• Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

• Drying: Dry the polypropylene pellets in a vacuum oven at 80°C for at least 4 hours to remove any residual moisture.

• Melt Blending:

  • Set the temperature of the internal mixer to the appropriate processing temperature for polypropylene (typically 180-200°C).

  • Set the rotor speed to 50-60 rpm.

  • Once the set temperature is reached, add the dried polypropylene pellets to the mixing chamber and allow them to melt and flux for 3-5 minutes.

  • Slowly and carefully add the desired amount of diisobutyl hydrogen phosphate to the molten polymer.

  • Continue mixing for an additional 5-10 minutes to ensure homogeneous dispersion of the flame retardant.

  • Monitor the torque during mixing; a stable torque reading indicates a homogenous mixture.

• Sample Collection:

  • Once mixing is complete, stop the rotors and carefully remove the molten compound from the mixer.

• Specimen Preparation:

  • Quickly transfer the molten compound to a pre-heated press set at the same temperature as the mixer.

  • Place the compound into a steel mold of the desired dimensions for subsequent flame retardancy testing (e.g., for UL-94 or cone calorimetry).

  • Apply a pressure of approximately 10 MPa for 5 minutes to form a sheet or plaque.

  • Cool the mold and the sample to room temperature under pressure.

• Conditioning:

  • Remove the sample from the mold and cut specimens to the required dimensions for each test.

  • Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 48 hours before testing.

Protocol for Limiting Oxygen Index (LOI) Test (ASTM D2863)

The LOI test measures the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of a material.

Materials and Equipment:

• LOI apparatus (including a heat-resistant glass chimney, specimen holder, gas flow meters for oxygen and nitrogen, and an igniter)

• Test specimens (typically 80-150 mm long, 10 mm wide, and 4 mm thick)

• Gas supplies (oxygen and nitrogen)

Procedure:

• Specimen Mounting: Securely clamp the conditioned test specimen in the vertical holder and place it in the center of the glass chimney.

• Gas Flow: Introduce a mixture of oxygen and nitrogen into the bottom of the chimney. Start with an oxygen concentration that is expected to support combustion.

• Ignition: Ignite the top edge of the specimen with the pilot flame.

• Observation: Observe the burning behavior of the specimen.

• Oxygen Concentration Adjustment:

  • If the specimen burns for a predetermined time or length, reduce the oxygen concentration.

  • If the flame extinguishes before the predetermined time or length, increase the oxygen concentration.

• Determination of LOI: Continue this iterative process until the minimum oxygen concentration that just supports combustion is determined. This concentration is the Limiting Oxygen Index, expressed as a volume percentage.

Protocol for UL-94 Vertical Burning Test

The UL-94 test is a widely used standard to determine the flammability of plastic materials. The vertical test (V-0, V-1, V-2) assesses the self-extinguishing properties of a material.

Materials and Equipment:

• UL-94 test chamber

• Bunsen burner with a 9.5 mm inner diameter

• Specimen holder

• Timer

• Dry absorbent surgical cotton

• Conditioned test specimens (typically 125 mm long and 13 mm wide)

Procedure:

• Specimen Mounting: Mount a conditioned specimen vertically in the holder so that its lower end is 10 mm above the top of the Bunsen burner tube.

• Flame Application:

  • Place a layer of dry absorbent cotton 300 mm below the specimen.

  • Apply a 20 mm high blue flame to the center of the lower edge of the specimen for 10 seconds and then remove it.

• First Afterflame Time (t1): Record the duration of flaming combustion after the first flame application.

• Second Flame Application: Immediately after the flaming ceases, reapply the flame for another 10 seconds.

• Second Afterflame Time (t2) and Afterglow Time (t3): After the second flame application, record the duration of flaming combustion (t2) and the duration of any glowing combustion (t3).

• Dripping: Note whether any flaming drips ignite the cotton below.

• Testing Multiple Specimens: Repeat the procedure for a total of five specimens.

• Classification: Classify the material as V-0, V-1, or V-2 based on the criteria outlined in the UL-94 standard, which considers the afterflame times, total flaming time for the set of specimens, and whether flaming drips ignite the cotton.

Protocol for Cone Calorimetry Test (ISO 5660-1)

The cone calorimeter is a versatile instrument for studying the fire behavior of materials. It measures parameters such as heat release rate (HRR), time to ignition (TTI), mass loss rate, and smoke production.

Materials and Equipment:

• Cone calorimeter apparatus (including a conical radiant heater, spark igniter, load cell, and gas analysis system)

• Conditioned test specimens (typically 100 mm x 100 mm, with a maximum thickness of 50 mm)

• Specimen holder

Procedure:

• Calibration: Calibrate the cone calorimeter according to the manufacturer's instructions.

• Specimen Preparation: Wrap the sides and bottom of the specimen in aluminum foil and place it in the specimen holder on the load cell.

• Test Initiation:

  • Position the specimen under the conical heater at a set heat flux (e.g., 35 or 50 kW/m²).

  • Start the data acquisition system.

• Ignition: The spark igniter is positioned above the specimen to ignite the pyrolysis gases. Record the time to ignition.

• Data Collection: Continuously measure the following throughout the test:

  • Heat Release Rate (HRR): Calculated from the oxygen consumption in the exhaust stream.

  • Mass Loss Rate: Measured by the load cell.

  • Smoke Production Rate: Measured by a laser photometer system.

  • Concentrations of CO and CO₂ in the exhaust gas.

• Test Termination: The test is typically terminated when flaming ceases or when the mass loss rate becomes negligible.

• Data Analysis: Analyze the collected data to determine key parameters such as peak Heat Release Rate (pHRR), Total Heat Release (THR), and Fire Growth Rate Index (FIGRA).

Visualization

Experimental Workflow for Flame Retardant Evaluation

Caption: Experimental workflow for evaluating flame retardant additives.

General Signaling Pathway for Phosphorus-Based Flame Retardants

Caption: Mechanism of phosphorus-based flame retardants.

Application Notes and Protocols: Coordination Chemistry of Diisobutyl Hydrogen Phosphate with Lanthanides

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Scientific literature detailing the coordination chemistry of Diisobutyl Hydrogen Phosphate (B84403) (DIBP) specifically with lanthanides is limited. The following application notes and protocols are based on the closely related and extensively studied di(2-ethylhexyl) phosphoric acid (D2EHPA), a structural and functional analogue of DIBP. The methodologies and expected outcomes are inferred from the behavior of D2EHPA and should be adapted and optimized for DIBP.

Introduction

Diisobutyl hydrogen phosphate (DIBP) is an organophosphorus compound with significant potential for complexation with lanthanide ions. Its structural similarity to di(2-ethylhexyl) phosphoric acid (D2EHPA) suggests its utility in various applications, including solvent extraction for the separation and purification of lanthanides, development of novel drug delivery systems, and as precursors for functional materials. The coordination is primarily driven by the interaction between the hard Lewis acidic lanthanide ions and the oxygen atoms of the phosphate group.

Applications

The coordination chemistry of DIBP with lanthanides is relevant to several fields:

• Hydrometallurgy: DIBP can be employed as an extractant in liquid-liquid extraction processes for the separation of individual lanthanide elements from mixtures. This is crucial for the purification of rare-earth elements which have similar chemical properties.

• Drug Development: Lanthanide complexes are explored as contrast agents in magnetic resonance imaging (MRI) and as therapeutic agents. DIBP's ability to form stable complexes with lanthanides could be harnessed to create novel metallodrugs or drug delivery vehicles.

• Materials Science: Lanthanide-DIBP complexes can serve as precursors for the synthesis of lanthanide phosphate materials with interesting optical, magnetic, and catalytic properties.

Data Presentation

Table 1: Comparative Extraction Efficiencies of Lanthanides with Organophosphorus Extractants

The following table summarizes typical extraction efficiencies for selected lanthanides using D2EHPA, which is expected to be comparable to DIBP. The separation factor (β) indicates the selectivity of the extractant for one lanthanide over another.

Lanthanide Ion	Extractant	Organic Phase	Aqueous Phase	Extraction Efficiency (%)	Separation Factor (β)
La(III)	0.3 M D2EHPA	Kerosene	0.5 M HCl	~85	-
Ce(III)	0.3 M D2EHPA	Kerosene	0.5 M HCl	~90	β(Ce/La) ≈ 1.5
Pr(III)	0.3 M D2EHPA	Kerosene	0.5 M HCl	~92	β(Pr/Ce) ≈ 1.2
Nd(III)	0.3 M D2EHPA	Kerosene	0.5 M HCl	~95	β(Nd/Pr) ≈ 1.4
Sm(III)	0.3 M D2EHPA	Kerosene	0.5 M HCl	~98	β(Sm/Nd) ≈ 2.0
Eu(III)	0.3 M D2EHPA	Kerosene	0.5 M HCl	~99	β(Eu/Sm) ≈ 1.5
Gd(III)	0.3 M D2EHPA	Kerosene	0.5 M HCl	>99	β(Gd/Eu) ≈ 1.3
Yb(III)	0.3 M D2EHPA	Kerosene	0.5 M HCl	>99	β(Yb/Gd) > 10

Note: Data is compiled and generalized from typical solvent extraction studies with D2EHPA and may vary based on experimental conditions such as pH, temperature, and concentrations.

Experimental Protocols

Protocol for Synthesis of a Lanthanide-DIBP Complex

This protocol describes a general method for the synthesis of a lanthanide-DIBP complex, adapted from procedures for D2EHPA.

Materials:

• Lanthanide(III) chloride hydrate (B1144303) (e.g., LaCl₃·7H₂O, EuCl₃·6H₂O)

• Diisobutyl hydrogen phosphate (DIBP)

• Ethanol (B145695) (95%)

• Sodium hydroxide (B78521) (NaOH)

• Deionized water

• Stir plate and magnetic stir bar

• pH meter

• Filtration apparatus (Büchner funnel, filter paper)

• Drying oven or desiccator

Procedure:

• Prepare a solution of the sodium salt of DIBP:

  • Dissolve a calculated amount of DIBP in ethanol.

  • Slowly add a stoichiometric amount of 1 M NaOH solution while stirring to neutralize the DIBP. The pH should be around 7.

• Prepare the lanthanide solution:

  • Dissolve the lanthanide(III) chloride hydrate in deionized water to create a 0.1 M solution.

• Complexation Reaction:

  • Slowly add the lanthanide solution to the sodium diisobutyl phosphate solution with vigorous stirring. A typical molar ratio of DIBP to lanthanide is 3:1.

  • A precipitate of the lanthanide-DIBP complex should form.

  • Continue stirring the mixture at room temperature for 2-4 hours to ensure complete reaction.

• Isolation and Purification:

  • Collect the precipitate by vacuum filtration using a Büchner funnel.

  • Wash the precipitate several times with deionized water to remove any unreacted salts.

  • Wash the precipitate with a small amount of ethanol to remove excess DIBP.

  • Dry the resulting solid in an oven at 60-80 °C overnight or in a desiccator under vacuum.

Protocol for Solvent Extraction of Lanthanides using DIBP

This protocol outlines a typical liquid-liquid extraction procedure.

Materials:

• Stock solution containing a mixture of lanthanide(III) ions (e.g., in 0.1 M HCl).

• Diisobutyl hydrogen phosphate (DIBP).

• Organic diluent (e.g., kerosene, hexane, or toluene).

• Stripping agent (e.g., 3 M HCl).

• Separatory funnels.

• Shaker or vortex mixer.

• ICP-MS or ICP-OES for metal ion concentration analysis.

Procedure:

• Preparation of the Organic Phase:

  • Prepare a solution of DIBP in the chosen organic diluent (e.g., 0.5 M DIBP in kerosene).

• Extraction:

  • In a separatory funnel, combine equal volumes of the aqueous lanthanide solution and the organic DIBP solution (e.g., 20 mL of each).

  • Shake the funnel vigorously for 5-10 minutes to ensure thorough mixing and facilitate mass transfer.

  • Allow the phases to separate. This may take several minutes.

  • Carefully separate the aqueous and organic phases.

• Analysis of Extraction:

  • Determine the concentration of lanthanide ions remaining in the aqueous phase using ICP-MS or ICP-OES.

  • Calculate the extraction efficiency (%) for each lanthanide.

• Stripping (Back-Extraction):

  • Take the organic phase containing the extracted lanthanides and contact it with an equal volume of the stripping agent (e.g., 3 M HCl).

  • Shake for 5-10 minutes.

  • Allow the phases to separate and collect the aqueous phase, which now contains the stripped lanthanide ions.

Visualizations

Diagram 1: General Coordination Mode of DIBP with a Lanthanide Ion

Caption: Bidentate chelation of DIBP with a central lanthanide ion.

Diagram 2: Experimental Workflow for Synthesis and Characterization

Caption: Synthesis and characterization workflow for Ln-DIBP complexes.

Diagram 3: Logical Flow of Solvent Extraction Process

Caption: Logical flow diagram of a typical solvent extraction process.

Application Notes and Protocols for Synergistic Extraction Using Diisobutyl Hydrogen Phosphate and Tributyl Phosphate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the principles and practices of synergistic solvent extraction utilizing a combination of Diisobutyl hydrogen phosphate (B84403) (DIBP) and Tributyl phosphate (TBP). This technique is a powerful method for the selective separation and purification of metal ions, with significant applications in hydrometallurgy, nuclear fuel reprocessing, and specialty chemical production.

The information presented herein is primarily based on studies of analogous systems employing Di-(2-ethylhexyl) phosphoric acid (D2EHPA) and Dibutyl hydrogen phosphate (HDBP) in combination with TBP, due to the limited availability of specific data for the DIBP-TBP system. The underlying chemical principles and experimental methodologies are highly comparable, and these notes provide a robust starting point for developing specific protocols for DIBP.

Principle of Synergistic Extraction

Synergistic extraction occurs when the extractive capability of a mixture of two or more extractants is greater than the sum of their individual extraction efficiencies. In the DIBP-TBP system, DIBP acts as the primary acidic extractant, forming a complex with the metal ion. TBP, a neutral extractant, acts as a synergist. The mechanism of synergism is attributed to the formation of hydrogen bonds between the acidic proton of DIBP and the phosphoryl oxygen of TBP. This interaction prevents the self-aggregation of DIBP molecules, making them more available for metal complexation and improving the solubility of the resulting metal-extractant complex in the organic phase.

Applications

The synergistic DIBP-TBP system is anticipated to be effective for a range of separation processes, including:

• Lanthanide and Actinide Separation: The separation of trivalent actinides from lanthanides is a critical step in the partitioning and transmutation strategy of nuclear waste management. Organophosphorus extractants like DIBP, in combination with TBP, are promising candidates for this application.[1]

• Transition Metal Recovery: This system can be applied to the recovery and purification of various transition metals from leach liquors and industrial effluents.

• Rare Earth Element Extraction: The separation of individual rare earth elements, which have very similar chemical properties, can be enhanced through synergistic extraction.

Data Presentation: Quantitative Insights from Analogous Systems

The following tables summarize quantitative data from studies using D2EHPA-TBP and HDBP-TBP systems, which can serve as a valuable reference for optimizing the DIBP-TBP process.

Table 1: Synergistic Extraction of Fe(III) and Zn(II) using D2EHPA and TBP [2]

Parameter	Condition	Result
Metal Ions	Fe(III), Zn(II)	-
Organic Phase	D2EHPA and TBP in kerosene	-
Aqueous Phase	Chloride leach solution	Initial Zn: 2 g/L, Initial Fe: 2 g/L
pH Range	0.5 - 4.0	Extraction increases with increasing pH
Optimal TBP:D2EHPA Ratio	4:1 (v/v) (0.58 M TBP: 0.12 M D2EHPA)	Maximum separation factor of 13.3 x 10³
Extraction Efficiency	Two stages, O/A ratio 2:1	99% of Zn(II) at pH 3, 96.25% of Fe(III) at pH 1

Table 2: Synergistic Extraction of Lithium using D2EHPA and TBP [3]

Parameter	Condition	Result
Metal Ion	Li⁺	-
Organic Phase	D2EHPA and TBP	-
Aqueous Phase	Synthetic sea bittern	-
Equilibrium Constants	-	KLi+: 95.4 x 10⁻⁵ m³/kmol, KNa+: 4.6 x 10⁻⁵ m³/kmol, KK+: 3.69 x 10⁻⁵ m³/kmol
Extraction Efficiency	Hollow fiber supported liquid membrane	82% of Li⁺, 20% of Na⁺, 28% of K⁺ extracted

Table 3: Synergistic Extraction of Dysprosium(III) using HDBP and TBP [4]

Parameter	Condition	Result
Metal Ion	Dy(III)	-
Organic Phase	1 M total extractant (HDBP + TBP) in n-dodecane	-
Aqueous Phase	0.2 M HNO₃	Initial Dy(III): 10⁻⁴ M
Optimal [TBP]:[TBP+HDBP] mole ratio	0.25	Correlates with maximum synergistic enhancement
Observation	Enhancement of Dy³⁺ extraction	Attributed to effects of synergism

Experimental Protocols

The following are generalized protocols for performing synergistic solvent extraction experiments with DIBP and TBP. These should be adapted and optimized for the specific metal and aqueous feed solution.

Protocol 1: Batch Solvent Extraction

1. Materials and Reagents:

• Organic Phase:

  • Diisobutyl hydrogen phosphate (DIBP)

  • Tributyl phosphate (TBP)

  • Diluent (e.g., kerosene, n-dodecane, hexane)

• Aqueous Phase:

  • Metal salt solution (e.g., nitrate, chloride, or sulfate) of known concentration

  • Acid (e.g., HNO₃, HCl, H₂SO₄) for pH adjustment

  • Base (e.g., NaOH, NH₄OH) for pH adjustment

• Equipment:

  • Separatory funnels

  • Mechanical shaker

  • pH meter

  • Analytical instrument for metal concentration determination (e.g., ICP-OES, AAS)

2. Preparation of Solutions:

• Organic Phase: Prepare a stock solution of DIBP and TBP in the chosen diluent at the desired concentrations (e.g., 0.1 M DIBP and 0.4 M TBP). The ratio of DIBP to TBP should be varied to determine the optimal synergistic mixture.

• Aqueous Phase: Prepare a stock solution of the metal to be extracted in the appropriate aqueous medium. Adjust the pH of the aqueous feed solution to the desired value using the appropriate acid or base.

3. Extraction Procedure:

• Place equal volumes (e.g., 20 mL) of the prepared organic and aqueous phases into a separatory funnel. The organic to aqueous (O/A) phase ratio can be varied as an experimental parameter.

• Shake the separatory funnel vigorously for a predetermined time (e.g., 30 minutes) using a mechanical shaker to ensure thorough mixing and attainment of equilibrium.

• Allow the phases to separate completely.

• Carefully separate the aqueous and organic phases.

• Measure the pH of the raffinate (the aqueous phase after extraction).

• Determine the concentration of the metal ion in the raffinate using a suitable analytical technique.

• The concentration of the metal in the organic phase can be calculated by mass balance.

4. Data Analysis:

• Distribution Ratio (D): D = [Metal]organic / [Metal]aqueous

• Extraction Percentage (%E): %E = (D / (D + Vaqueous / Vorganic)) * 100

• Synergistic Coefficient (SC): SC = Dmix / (DDIBP + DTBP) where Dmix is the distribution ratio with the mixture of extractants, and DDIBP and DTBP are the distribution ratios with DIBP and TBP alone, respectively.

Protocol 2: Stripping (Back-Extraction)

1. Materials and Reagents:

• Loaded Organic Phase (from Protocol 1)

• Stripping Agent (e.g., dilute acid such as 0.1 M HCl or a complexing agent)

2. Procedure:

• Take a known volume of the loaded organic phase and contact it with a fresh aqueous stripping solution in a separatory funnel.

• Shake for a sufficient time to allow the metal to be transferred back into the aqueous phase.

• Separate the two phases and analyze the metal concentration in the aqueous stripping solution.

Mandatory Visualizations

Caption: Mechanism of Synergistic Extraction with DIBP and TBP.

Caption: General Experimental Workflow for Synergistic Extraction.

References

• 1. Organophosphorus Extractants: A Critical Choice for Actinides/Lanthanides Separation in Nuclear Fuel Cycle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A SAXS study of aggregation in the synergistic TBP-HDBP solvent extraction system - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Diisobutyl Hydrogen Phosphate (DIBP) in Solvent Extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with diisobutyl hydrogen phosphate (B84403) (DIBP) in solvent extraction experiments. The information is designed to help you optimize the DIBP concentration and troubleshoot common issues encountered during the extraction process.

Troubleshooting Guide

This guide addresses specific problems you may encounter during solvent extraction with DIBP.

Issue 1: Low Extraction Efficiency

Q: My extraction efficiency is lower than expected. What are the potential causes and how can I improve it?

A: Low extraction efficiency can stem from several factors. Here’s a systematic approach to troubleshooting this issue:

• Sub-optimal DIBP Concentration: The concentration of DIBP is a critical parameter. An insufficient concentration will result in incomplete extraction of the target molecule.

  • Solution: Gradually increase the DIBP concentration in the organic phase and monitor the extraction efficiency at each step. Be aware that an excessively high concentration can lead to other issues, such as third-phase formation.

• Incorrect Aqueous Phase pH: The pH of the aqueous phase significantly influences the ionization state of both the target molecule and the DIBP extractant. For acidic extractants like DIBP, the extraction of metal ions is often more efficient at a specific pH range.

  • Solution: Optimize the pH of the aqueous feed solution. Conduct small-scale experiments across a pH range to determine the optimal value for your specific system.

• Insufficient Phase Contact Time or Agitation: Inadequate mixing of the aqueous and organic phases can prevent the system from reaching equilibrium, leading to lower extraction.

  • Solution: Increase the mixing time or the agitation speed to ensure thorough contact between the two phases. Be cautious, as excessive agitation can lead to emulsion formation.

• Inappropriate Solvent/Diluent: The choice of diluent for DIBP can affect its extractive properties.

  • Solution: If possible, test different organic diluents (e.g., aliphatic or aromatic hydrocarbons) to see how they impact extraction efficiency.

Issue 2: Formation of a Third Phase

Q: I am observing the formation of a third, intermediate layer between the aqueous and organic phases. What is this, and how can I prevent it?

A: The formation of a third phase is a common issue in solvent extraction, particularly when using organophosphorus extractants like DIBP. This third phase is an organic phase rich in the extractant and the extracted metal complex, which has limited solubility in the primary organic diluent.[1]

• High DIBP Concentration: While a higher concentration can improve extraction, an excessive concentration is a primary cause of third-phase formation.

  • Solution: Reduce the concentration of DIBP in the organic phase.

• High Metal Loading: A high concentration of the extracted metal in the organic phase can lead to the formation of aggregates that are insoluble in the diluent.

  • Solution: Decrease the initial concentration of the target substance in the aqueous feed or adjust the phase ratio (Aqueous:Organic) to avoid overloading the organic phase.

• Inappropriate Diluent: The type of diluent plays a crucial role. Aliphatic diluents are more prone to third-phase formation than aromatic diluents.

  • Solution: Consider replacing the aliphatic diluent (e.g., kerosene) with an aromatic one (e.g., toluene), or use a mixture of the two.

• Use of Modifiers: The addition of a modifier can help to prevent third-phase formation by improving the solvation of the extracted complex.

  • Solution: Add a modifier like tri-n-butyl phosphate (TBP) or a long-chain alcohol (e.g., 1-decanol) to the organic phase. The optimal concentration of the modifier should be determined experimentally. The addition of TBP has been shown to mitigate third-phase formation in systems with similar extractants.[2]

Issue 3: Emulsion Formation at the Interface

Q: A stable emulsion has formed at the interface between the aqueous and organic layers, making phase separation difficult. How can I resolve this?

A: Emulsions are often caused by the presence of surfactants or fine solid particles, or by excessive mixing energy.

• Excessive Agitation: High-shear mixing can lead to the formation of very fine droplets that are slow to coalesce.

  • Solution: Reduce the mixing speed or use a gentler mixing method, such as swirling instead of vigorous shaking.[3]

• Presence of Surfactants or Particulates: Impurities in the sample can act as emulsifying agents.

  • Solution:

    • Filter the aqueous feed solution to remove any suspended solids.

    • Increase the ionic strength of the aqueous phase by adding a salt (salting out), which can help to break the emulsion.[3]

    • Centrifugation can also be an effective method to break emulsions.[3]

• pH of the Aqueous Phase: In some cases, adjusting the pH away from the point of zero charge of any suspended particles can help to destabilize an emulsion.

  • Solution: Experiment with slight adjustments to the aqueous phase pH.

Frequently Asked Questions (FAQs)

Q1: What is the typical starting concentration range for DIBP in solvent extraction?

A1: The optimal concentration of DIBP depends heavily on the specific application, including the nature of the target molecule, the composition of the aqueous phase, and the desired extraction efficiency. However, for initial experiments with similar organophosphorus extractants like D2EHPA, concentrations in the range of 5-20% v/v in a suitable diluent are often used as a starting point.[2] It is crucial to optimize this concentration for your specific system.

Q2: How does the choice of diluent affect the performance of DIBP?

A2: The diluent can significantly impact the extraction process. Aliphatic diluents (e.g., kerosene, hexane) are common, but may be more prone to third-phase formation. Aromatic diluents (e.g., toluene, xylene) can sometimes offer better solvation for the extracted complexes, reducing the likelihood of a third phase, but may also alter the extraction equilibrium.[2]

Q3: Can I reuse the DIBP/organic phase after extraction?

A3: Yes, in many solvent extraction processes, the organic phase is regenerated and reused. This typically involves a stripping step where the extracted solute is back-extracted into a different aqueous solution (the stripping solution). The choice of stripping agent and conditions depends on the nature of the extracted complex. After stripping, the DIBP/organic phase can be recycled for further extractions.

Q4: What safety precautions should I take when working with DIBP?

A4: Diisobutyl hydrogen phosphate is a chemical that requires careful handling. Always consult the Safety Data Sheet (SDS) before use. General safety precautions include:

• Working in a well-ventilated area or a fume hood.

• Wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Avoiding inhalation of vapors and contact with skin and eyes.

Data Presentation

The following table summarizes the general effects of key parameters on DIBP solvent extraction performance, based on principles observed with the closely related extractant D2EHPA.

Parameter	Effect on Extraction Efficiency	Risk of Third Phase Formation
Increasing DIBP Concentration	Generally increases up to a point	Increases significantly at high concentrations
Increasing Aqueous Phase pH	Highly dependent on the target species	Can increase, especially with high metal loading
Increasing Metal Concentration	No direct effect on efficiency, but on loading	Increases as the organic phase becomes saturated
Choice of Diluent	Aromatic diluents may alter equilibrium	Higher with aliphatic diluents
Addition of Modifier (e.g., TBP)	Can slightly alter extraction equilibrium	Generally decreases

Experimental Protocols

Protocol: Optimization of DIBP Concentration for Metal Ion Extraction

This protocol provides a general methodology for determining the optimal DIBP concentration for the extraction of a metal ion from an aqueous solution.

• Preparation of Solutions:

  • Aqueous Feed: Prepare a stock solution of the metal ion in an appropriate aqueous matrix (e.g., dilute acid).

  • Organic Phase: Prepare a series of organic solutions with varying concentrations of DIBP (e.g., 2%, 5%, 10%, 15%, 20% v/v) in a selected diluent (e.g., kerosene).

• Extraction Procedure:

  • For each DIBP concentration, mix equal volumes of the aqueous feed and the organic phase (e.g., 10 mL of each) in a separatory funnel.

  • Shake the funnel for a predetermined time (e.g., 15 minutes) to ensure equilibrium is reached.

  • Allow the phases to separate completely. If an emulsion forms, refer to the troubleshooting guide.

• Analysis:

  • Carefully separate the aqueous and organic phases.

  • Analyze the concentration of the metal ion remaining in the aqueous phase using a suitable analytical technique (e.g., ICP-OES, AAS).

  • The concentration of the metal ion in the organic phase can be determined by mass balance.

• Data Evaluation:

  • Calculate the distribution coefficient (D) and the extraction efficiency (%E) for each DIBP concentration.

  • Plot the extraction efficiency as a function of the DIBP concentration to identify the optimal range.

Visualizations

References

• 1. pure.psu.edu [pure.psu.edu]
• 2. Third-Phase Formation in Rare Earth Element Extraction with D2EHPA: Key Factors and Impact on Liquid Membrane Extraction Performance | MDPI [mdpi.com]
• 3. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Diisobutyl Hydrogen Phosphate (DIBP) Solvent Extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Diisobutyl hydrogen phosphate (B84403) (DIBP) in solvent extraction experiments.

Troubleshooting Guide: Third Phase Formation

The formation of a third phase, a distinct second organic layer, is a common issue in solvent extraction processes using DIBP. This phenomenon can complicate phase separation and lead to inaccurate results. This guide provides a systematic approach to troubleshooting and mitigating third phase formation.

Visualizing the Problem: The Path to Third Phase Formation

The formation of a third phase is fundamentally a solubility problem. As the concentration of the extracted metal-DIBP complex increases in the organic phase, it can exceed its solubility limit in the diluent, leading to the separation of a new, extractant-rich phase. This process is often initiated by the aggregation of reverse micelles.

Caption: Logical workflow illustrating the progression to third phase formation during solvent extraction.

Immediate Corrective Actions

If a third phase has already formed, consider the following steps to potentially resolve the issue:

• Increase Temperature: Gently warming the mixture can increase the solubility of the metal-DIBP complex in the diluent, potentially causing the third phase to redissolve.

• Add a Modifier: Introduce a small amount of a phase modifier, such as Tributyl phosphate (TBP) or a long-chain alcohol like 1-octanol, to the organic phase. These modifiers can improve the solvation of the extracted complexes.

• Dilute the Organic Phase: Adding more of the organic diluent can lower the overall concentration of the metal-DIBP complex, bringing it back below the solubility limit.

Systematic Troubleshooting Flowchart

For a more systematic approach to diagnosing and resolving third phase formation, follow this troubleshooting workflow:

Technical Support Center: Optimizing Metal Stripping from Loaded Diisobutyl Hydrogen Phosphate (DIBP)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the stripping efficiency of metals from loaded Diisobutyl hydrogen phosphate (B84403) (DIBP).

Frequently Asked Questions (FAQs)

Q1: What are the common stripping agents used for recovering metals from DIBP?

A1: Commonly used stripping agents include mineral acids such as sulfuric acid (H₂SO₄), and oxalic acid. The choice of stripping agent often depends on the specific metal being recovered and the desired downstream processing. For instance, sulfuric acid solutions with concentrations ranging from 2 to 6 mol/L have been effectively used for stripping rare-earth metals.[1][2] Oxalic acid is often employed for precipitation stripping, where the metal is directly precipitated as an oxalate (B1200264) salt from the organic phase.[3][4]

Q2: What is precipitation stripping and what are its advantages?

A2: Precipitation stripping combines the stripping and precipitation steps into a single process. It involves mixing the loaded organic phase with an acidic precipitating agent, such as oxalic acid. This process not only strips the metal ions from the organic phase but also directly converts them into a solid product, like metal oxalates.[3][4] This can simplify the overall recovery process.

Q3: How does the concentration of the stripping agent affect efficiency?

A3: The concentration of the stripping agent is a critical parameter. Generally, increasing the acid concentration enhances the stripping efficiency up to an optimal point. For example, in the stripping of rare-earth elements (REEs) using sulfuric acid, increasing the H₂SO₄ concentration from 2 to 6 mol/L was found to increase the stripping degree of each individual REE.[1] However, for some metals, excessively high acid concentrations can lead to a decrease in stripping efficiency.[5]

Q4: Can temperature influence the stripping process?

A4: Yes, temperature can significantly impact stripping efficiency. An increase in temperature generally leads to a higher degree of metal extraction into the aqueous phase. For instance, increasing the temperature from 25 to 60 °C was shown to more than double the yttrium extraction degree and more than quintuple the erbium and ytterbium extraction degrees during stripping with sulfuric acid.[1]

Q5: What is the role of modifiers or synergists in the stripping process?

A5: Modifiers, such as tributyl phosphate (TBP), can be added to the organic phase to influence stripping efficiency. This is sometimes referred to as an antagonistic effect. The addition of TBP to a D2EHPA-based organic phase was found to increase the degree of ytterbium stripping.[1]

Troubleshooting Guide

Problem	Possible Causes	Troubleshooting Steps
Low Stripping Efficiency	1. Inappropriate stripping agent or concentration.2. Insufficient contact time or mixing.3. Non-optimal temperature.4. Presence of interfering ions.	1. Optimize Stripping Agent: Test different stripping agents (e.g., H₂SO₄, Oxalic Acid) and vary the concentration. For REEs, consider sulfuric acid in the 2-6 mol/L range.[1][2]2. Increase Contact Time/Mixing: Ensure adequate mixing to facilitate mass transfer. Optimal stirring rates, for example around 450 min⁻¹, have been identified in some systems.[1] Increase the contact time to allow for complete reaction.[4]3. Adjust Temperature: Gradually increase the temperature of the system. For some REEs, increasing the temperature from 25 to 60 °C has shown significant improvement in stripping.[1]4. Selective Stripping: If interfering ions like iron are present, consider a preliminary stripping step. For example, oxalic acid can be used to selectively strip iron before stripping the target metals.[1]
Co-stripping of Impurities	1. Lack of selectivity of the stripping agent.2. Non-optimized process parameters (pH, concentration).	1. Selective Precipitation Stripping: Utilize a precipitating agent that is selective for the target metal.2. Multi-stage Stripping: Employ a multi-stage stripping process with varying conditions to selectively remove different metals in each stage. For instance, iron can be stripped in an initial stage with oxalic acid before stripping REEs with sulfuric acid.[1]
Poor Phase Separation	1. Emulsion formation.2. High viscosity of the organic phase.	1. Optimize Stirring: Reduce the stirring speed to prevent emulsification. A stirring rate of around 450 min⁻¹ has been found to be optimal in some cases.[1]2. Temperature Adjustment: Increasing the temperature can sometimes help break emulsions by reducing viscosity.3. Centrifugation: If the emulsion is stable, centrifugation can be used to separate the phases.
Incomplete Precipitation in Precipitation Stripping	1. Insufficient concentration of the precipitating agent.2. Sub-optimal temperature or pH.	1. Increase Precipitant Concentration: Ensure an adequate stoichiometric amount of the precipitating agent is used.2. Optimize Conditions: Adjust the temperature and pH of the aqueous phase to the optimal range for the specific metal oxalate precipitation. For example, a study on neodymium precipitation stripping with oxalic acid was conducted at 40 °C.[3][4]

Quantitative Data Summary

Table 1: Effect of Sulfuric Acid Concentration on Rare-Earth Metal Stripping from D2EHPA

H₂SO₄ Concentration (mol/L)	Ytterbium (Yb) Stripping (%)	Erbium (Er) Stripping (%)	Yttrium (Y) Stripping (%)	Dysprosium (Dy) Stripping (%)
2	~20	~15	~25	~10
4	~70	~50	~60	~40
6	>95	>90	>95	>80

Data adapted from studies on D2EHPA, a similar extractant to DIBP.[1][2]

Table 2: Effect of Temperature on Rare-Earth Metal Stripping with 3 mol/L H₂SO₄

Temperature (°C)	Ytterbium (Yb) Stripping (%)	Erbium (Er) Stripping (%)	Yttrium (Y) Stripping (%)
25	~15	~10	~30
40	~40	~30	~50
60	>75	>50	>60

Data adapted from studies on D2EHPA.[1]

Table 3: Effect of TBP Addition on Ytterbium Stripping with 6 mol/L H₂SO₄

TBP Volume Fraction (%)	Ytterbium (Yb) Stripping (%)
0	~85
4	~90
10	~95
20	96-98

Data adapted from studies on D2EHPA.[1]

Experimental Protocols

Protocol 1: General Procedure for Metal Stripping

• Preparation: Prepare the loaded organic phase containing the metal-DIBP complex. Prepare the aqueous stripping solution with the desired stripping agent at the target concentration.

• Contacting: In a separation funnel or a stirred reactor, mix the loaded organic phase and the aqueous stripping solution at a specific aqueous-to-organic phase ratio (A/O).

• Agitation: Agitate the mixture for a predetermined contact time at a controlled stirring speed and temperature.

• Phase Separation: Allow the phases to separate. If an emulsion forms, centrifugation may be necessary.

• Sampling and Analysis: Collect samples from both the aqueous and organic phases. Analyze the metal concentration in each phase to determine the stripping efficiency.

Protocol 2: Precipitation Stripping with Oxalic Acid

• Preparation: Prepare the loaded organic phase. Prepare an aqueous solution of oxalic acid at the desired concentration.

• Mixing and Reaction: Mix the loaded organic phase with the oxalic acid solution at a specific A/O ratio in a reactor. Maintain a constant temperature and stirring for a set duration to allow for stripping and precipitation. For example, a contact time of 30 minutes has been used in some studies.[3][4]

• Product Recovery: Separate the solid metal oxalate precipitate from the liquid phases through filtration.

• Analysis: Analyze the metal content in the precipitate and the remaining liquid phases to calculate the stripping and precipitation efficiency.

Visualizations

Caption: A flowchart of the general experimental workflow for stripping metals from a loaded organic phase.

Caption: A decision-making diagram for troubleshooting low stripping efficiency in metal recovery processes.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Optimization of rare earth magnet recovery processes using oxalic acid in precipitation stripping: Insights from experimental investigation and statistical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Diisobutyl Hydrogen Phosphate Degradation and Stability

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with diisobutyl hydrogen phosphate (B84403). The information is presented in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for diisobutyl hydrogen phosphate?

A1: The primary degradation pathways for diisobutyl hydrogen phosphate (DiBP) and other organophosphate esters involve hydrolysis, dehydrogenation, and hydroxylation.[1][2] Hydrolysis, the cleavage of the phosphate ester bond by reaction with water, is a significant route of degradation.

Q2: What are the expected degradation products of diisobutyl hydrogen phosphate?

A2: The primary degradation product of diisobutyl hydrogen phosphate through hydrolysis is mono-isobutyl hydrogen phosphate and isobutanol. Further degradation can lead to inorganic phosphate.

Q3: How stable is diisobutyl hydrogen phosphate in solution?

A3: The stability of diisobutyl hydrogen phosphate in solution is influenced by several factors, including pH, temperature, and the presence of enzymes. Generally, organophosphate esters are susceptible to hydrolysis, and the rate of degradation can increase under acidic or basic conditions and at elevated temperatures.

Q4: What are the recommended storage conditions for diisobutyl hydrogen phosphate and its solutions?

A4: To minimize degradation, diisobutyl hydrogen phosphate and its solutions should be stored in a cool, dry place. For solutions, it is advisable to use a buffered system at a neutral pH if compatible with the experimental setup. Storage in tightly sealed containers is crucial to prevent moisture absorption.

Q5: Can the solvent I use affect the stability of diisobutyl hydrogen phosphate?

A5: Yes, the choice of solvent can impact the stability of diisobutyl hydrogen phosphate. Protic solvents, especially water, can participate in hydrolysis reactions. It is essential to use dry solvents if the aim is to avoid degradation. The compatibility of diisobutyl hydrogen phosphate with various organic solvents should be considered based on the specific experimental conditions.

Troubleshooting Guides

Guide 1: Investigating Unexpected Degradation in Your Experiment

Problem: You observe a lower than expected concentration of diisobutyl hydrogen phosphate in your sample, or you detect unexpected peaks during analysis, suggesting degradation has occurred.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Hydrolysis due to Water Contamination	Ensure all solvents and reagents are anhydrous. Use freshly opened solvents or dry them using appropriate methods (e.g., molecular sieves).
pH-Mediated Degradation	Measure and buffer the pH of your solution if the experimental conditions allow. Organophosphate esters can be more labile at acidic or alkaline pH.
Thermal Degradation	Avoid exposing the sample to high temperatures. If heating is necessary, perform a time-course experiment at different temperatures to assess thermal stability. Store samples at recommended low temperatures when not in use.
Enzymatic Degradation	If working with biological matrices, consider the presence of phosphatases or other enzymes that can metabolize the compound. Heat inactivation of the biological matrix or the use of enzyme inhibitors may be necessary.
Photodegradation	Protect your samples from light, especially UV light, by using amber vials or covering them with aluminum foil.

Guide 2: Addressing Issues in Analytical Methods (HPLC/LC-MS)

Problem: You are experiencing issues with the analysis of diisobutyl hydrogen phosphate and its potential degradation products, such as poor peak shape, ghost peaks, or inconsistent retention times.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Peak Tailing	This can be due to interactions with active sites on the column. Consider using a mobile phase with a different pH or ionic strength. An end-capped column may also reduce tailing. Ensure the sample is fully dissolved in the mobile phase.
Ghost Peaks	Ghost peaks can arise from contamination in the mobile phase, injection system, or from carryover from a previous injection. Run a blank gradient to identify the source of contamination. Clean the injector and autosampler.
Inconsistent Retention Times	Fluctuations in mobile phase composition, column temperature, or flow rate can cause retention time shifts. Ensure the mobile phase is well-mixed and degassed. Use a column oven for temperature control. Check the pump for leaks or pressure fluctuations.
Poor Resolution Between Parent and Degradant	Optimize the mobile phase gradient, flow rate, or try a different column chemistry to improve separation.
Ion Suppression (LC-MS)	Co-eluting matrix components can suppress the ionization of your analyte. Optimize sample preparation to remove interfering substances. Adjusting the chromatography to separate the analyte from the interfering components can also help.

Data on Stability of Related Organophosphates

Condition	General Effect on Organophosphate Ester Stability
Acidic pH (e.g., pH < 4)	Can catalyze hydrolysis, leading to increased degradation.
Neutral pH (e.g., pH 6-8)	Generally the most stable pH range for many organophosphate esters.
Alkaline pH (e.g., pH > 8)	Base-catalyzed hydrolysis can significantly increase the rate of degradation.
Elevated Temperature	Increases the rate of all degradation reactions, including hydrolysis.
Presence of Water	Essential for hydrolysis; the rate of degradation is often dependent on water concentration.
UV/Visible Light	Can induce photolytic degradation, especially for compounds with chromophores.

Experimental Protocols

Protocol 1: Forced Degradation Study for Diisobutyl Hydrogen Phosphate

This protocol outlines a general procedure for conducting forced degradation studies to understand the degradation pathways and to develop a stability-indicating analytical method.

Objective: To assess the stability of diisobutyl hydrogen phosphate under various stress conditions.

Materials:

• Diisobutyl hydrogen phosphate

• Hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M)

• Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

• High-purity water

• Acetonitrile (B52724) (ACN), HPLC grade

• Methanol, HPLC grade

• pH meter

• HPLC or LC-MS system

• Photostability chamber

• Oven

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of diisobutyl hydrogen phosphate in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M HCl.

  • Incubate the mixture at a controlled temperature (e.g., 60 °C) for a defined period (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw a sample, neutralize it with an appropriate amount of NaOH, and dilute with mobile phase for analysis.

• Base Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M NaOH.

  • Incubate the mixture at room temperature for a defined period.

  • At each time point, withdraw a sample, neutralize it with an appropriate amount of HCl, and dilute with mobile phase for analysis.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an equal volume of 3% H₂O₂.

  • Keep the mixture at room temperature, protected from light, for a defined period.

  • At each time point, withdraw a sample and dilute with mobile phase for analysis.

• Thermal Degradation:

  • Transfer an aliquot of the stock solution into a vial and place it in an oven at an elevated temperature (e.g., 70 °C).

  • At defined time points, withdraw samples and dilute with mobile phase for analysis.

• Photodegradation:

  • Expose an aliquot of the stock solution in a photostability chamber to a specified light intensity and duration according to ICH guidelines.

  • Simultaneously, keep a control sample in the dark.

  • After the exposure period, withdraw samples from both the exposed and control solutions and dilute for analysis.

• Analysis:

  • Analyze all samples using a validated stability-indicating HPLC or LC-MS method.

  • Monitor the decrease in the peak area of the parent compound and the formation of any degradation products.

Protocol 2: HPLC Method for Analysis of Diisobutyl Hydrogen Phosphate and Degradation Products

This is a general reverse-phase HPLC method that can be used as a starting point for the analysis of diisobutyl hydrogen phosphate. Method optimization will be required.

Chromatographic Conditions:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with a low percentage of B (e.g., 10%) and gradually increase to a high percentage (e.g., 90%) over 15-20 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	UV at a suitable wavelength (e.g., 210 nm) or Mass Spectrometer

Visualizations

Caption: Simplified hydrolysis pathway of diisobutyl hydrogen phosphate.

Caption: Workflow for a forced degradation study.

References

• 1. epa.gov [epa.gov]
• 2. biotechrep.ir [biotechrep.ir]

Technical Support Center: Diisobutyl Hydrogen Phosphate (DIBP) Extraction

Important Notice for Researchers, Scientists, and Drug Development Professionals

Our comprehensive search for detailed technical information regarding the effect of pH on diisobutyl hydrogen phosphate (B84403) (DIBP) extraction efficiency did not yield specific quantitative data, dedicated experimental protocols, or troubleshooting guides for this particular reagent. The available scientific literature predominantly focuses on a related but distinct organophosphorus extractant, di(2-ethylhexyl) phosphoric acid (D2EHPA).

While DIBP and D2EHPA belong to the same class of acidic organophosphorus extractants and operate via a similar cation exchange mechanism, their performance characteristics, including the optimal pH for extraction of specific metals, can differ significantly due to variations in their molecular structure, steric hindrance, and solubility. Extrapolating quantitative data and procedural specifics from D2EHPA to DIBP could lead to inaccurate and unreliable experimental outcomes.

Therefore, we are unable to provide a detailed technical support center with troubleshooting guides, FAQs, quantitative data tables, and specific experimental protocols for diisobutyl hydrogen phosphate as requested. Doing so without specific, validated data for DIBP would not meet the standards of accuracy required for a scientific audience.

We recommend consulting specialized chemical suppliers or conducting preliminary range-finding experiments to determine the optimal pH and other conditions for your specific application of diisobutyl hydrogen phosphate.

General Principles of pH Effects on Acidic Organophosphorus Extractants (such as DIBP)

For educational purposes, we can provide a generalized overview of how pH influences the extraction process for this class of reagents. This information is based on the general principles of solvent extraction with acidic extractants.

Frequently Asked Questions (FAQs) - General Principles

Q1: How does pH generally affect the metal extraction efficiency of acidic organophosphorus extractants like DIBP?

A1: Acidic organophosphorus extractants work by a cation exchange mechanism. The extractant molecule releases a proton (H⁺) to the aqueous phase in exchange for a metal cation. The general equilibrium for a divalent metal (M²⁺) can be represented as:

M²⁺ (aq) + 2(HR)₂ (org) ⇌ MR₂(HR)₂ (org) + 2H⁺ (aq)

Where (HR)₂ represents the dimeric form of the extractant in the organic phase. According to Le Chatelier's principle, increasing the pH (decreasing the H⁺ concentration) of the aqueous phase will shift the equilibrium to the right, favoring the extraction of the metal ion into the organic phase. Conversely, decreasing the pH will shift the equilibrium to the left, promoting the stripping of the metal from the organic phase back into the aqueous phase.

Q2: What is a typical pH range for metal extraction using this type of extractant?

A2: The optimal pH range is highly dependent on the specific metal being extracted and its concentration. Generally, for many divalent and trivalent metals, extraction efficiency increases significantly as the pH rises from highly acidic conditions (e.g., pH 1) to moderately acidic or near-neutral conditions.[1][2] However, at excessively high pH values, metal hydroxides may precipitate in the aqueous phase, which can interfere with the extraction process.

Q3: What are some common problems encountered related to pH during solvent extraction with reagents like DIBP?

A3:

• Poor Extraction Efficiency: If the pH is too low, the high concentration of H⁺ ions in the aqueous phase will compete with the metal ions for the extractant, leading to poor extraction.

• Precipitation of Metal Hydroxides: If the pH is too high, the target metal may precipitate as a hydroxide, preventing its extraction.

• Third Phase Formation: At high metal loading in the organic phase, a third, often viscous and metal-rich, phase can form between the aqueous and organic layers, complicating phase separation. The pH can influence the conditions under which a third phase forms.[3]

• Emulsion Formation: Stable emulsions can form at the aqueous-organic interface, especially in the presence of fine solid particles or surfactants. The pH of the aqueous phase can affect the stability of these emulsions.

Logical Workflow for pH Optimization in Solvent Extraction

The following diagram illustrates a general workflow for optimizing the pH for a solvent extraction experiment using an acidic organophosphorus extractant.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Side reactions and byproduct formation in Diisobutyl hydrogen phosphate synthesis

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during the synthesis of Diisobutyl Hydrogen Phosphate (B84403) (DIBP). The following guides and frequently asked questions (FAQs) address specific challenges related to side reactions and byproduct formation.

Troubleshooting Guide

Users experiencing issues such as low yield, product impurity, or discoloration during the synthesis of diisobutyl hydrogen phosphate can refer to the following table for potential causes and recommended solutions. The primary synthesis route discussed involves the reaction of isobutanol with a phosphorylating agent, followed by hydrolysis.

Observed Problem	Potential Cause	Recommended Solutions & Analytical Steps
Low Product Yield	Incomplete reaction	- Extend Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC) or ³¹P NMR spectroscopy.[1] - Increase Reaction Temperature: Gradually increase the temperature, but avoid exceeding 170°C to prevent decomposition and side reactions.[1]
Inefficient removal of HCl byproduct (when using POCl₃)	- Ensure Effective Neutralization: Use an efficient HCl scavenger like pyridine (B92270) or triethylamine (B128534) to drive the reaction forward.[1]
Loss of product during workup	- Optimize Extraction: Use brine washes to break up emulsions that may form during aqueous extractions. - Minimize Transfers: Reduce the number of transfer steps to avoid mechanical losses.[1]
Product Contaminated with Mono-isobutyl Hydrogen Phosphate	Incorrect stoichiometry (excess phosphorylating agent)	- Adjust Stoichiometry: Ensure the molar ratio of isobutanol to the phosphorylating agent is sufficient to favor diester formation. A molar ratio of approximately 2:1 of alcohol to POCl₃ is typically used for dialkyl hydrogen phosphate synthesis.[1]
Product Contaminated with Triisobutyl Phosphate	Uncontrolled reaction conditions (especially with POCl₃)	- Controlled Hydrolysis: Implement a controlled hydrolysis step, for instance with steam, after the initial reaction to convert the trialkyl phosphate intermediate to the desired dialkyl hydrogen phosphate.[1] - Precise Stoichiometry: An excess of alcohol can lead to the formation of trialkyl phosphate.[1]
Presence of Unreacted Isobutanol	Incomplete reaction	- Drive Reaction to Completion: Refer to the solutions for "Incomplete reaction" under "Low Product Yield".[1] - Consider Slight Excess of Phosphorylating Agent: If monoester formation is not a major concern, a slight excess of the phosphorylating agent can be used.[1]
Product Discoloration (Yellow/Brown)	Impurities in starting materials or oxidation	- Use High-Purity Reagents: Use freshly distilled isobutanol if necessary. - Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[1]

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing diisobutyl hydrogen phosphate?

A1: The most common laboratory methods involve the reaction of isobutanol with a phosphorylating agent. Two primary approaches are:

• Phosphorus Oxychloride (POCl₃) Method: Isobutanol is reacted with phosphorus oxychloride, typically in the presence of a base like pyridine or triethylamine to neutralize the HCl byproduct, followed by a hydrolysis step. This method is often preferred as it can produce high yields with minimal trialkyl phosphate impurities when performed under controlled conditions.[1]

• Phosphorus Pentoxide (P₂O₅) Method: This method involves the direct reaction of isobutanol with phosphorus pentoxide.

Q2: What are the main byproducts I should expect in the synthesis of diisobutyl hydrogen phosphate?

A2: The primary byproducts are typically:

• Mono-isobutyl hydrogen phosphate: Formation is favored by an excess of the phosphorylating agent.[1]

• Triisobutyl phosphate: Can be formed, particularly in the POCl₃ method, if the reaction conditions and stoichiometry are not carefully controlled.[1]

• Unreacted isobutanol: Results from an incomplete reaction.[1]

Q3: How does stoichiometry affect the product distribution?

A3: Stoichiometry is a critical parameter. A molar ratio of approximately 2:1 of isobutanol to POCl₃ is generally used to favor the formation of the desired diisobutyl hydrogen phosphate.[1] An excess of the phosphorylating agent can lead to a higher proportion of mono-isobutyl hydrogen phosphate, while an excess of isobutanol can increase the likelihood of forming triisobutyl phosphate.[1]

Q4: What is the role of pyridine in the POCl₃ method?

A4: Pyridine, or another suitable amine base like triethylamine, acts as an HCl scavenger. As the reaction between isobutanol and POCl₃ proceeds, hydrogen chloride (HCl) is generated as a byproduct. The base neutralizes the HCl, forming a salt (e.g., pyridinium (B92312) chloride), which prevents the acid from catalyzing unwanted side reactions and drives the equilibrium towards the formation of the phosphate ester.

Q5: How can I monitor the progress of the reaction?

A5: The reaction progress can be monitored by several analytical techniques:

• Thin-Layer Chromatography (TLC): A relatively quick and simple method to qualitatively track the consumption of starting materials and the formation of the product.

• ³¹P NMR Spectroscopy: This is a powerful tool for quantitatively determining the relative amounts of the desired diisobutyl hydrogen phosphate and the various phosphorus-containing byproducts (mono- and tri-esters, and any remaining phosphorylating agent).[1]

Q6: My final product is a mixture of mono-, di-, and tri-isobutyl phosphates. How can I interpret the ³¹P NMR spectrum?

A6: The chemical shifts in ³¹P NMR are sensitive to the number of ester groups attached to the phosphorus atom. While specific values can vary slightly depending on the solvent and concentration, you can generally expect the following trend:

• Triisobutyl phosphate: Will appear at the most upfield position (lowest ppm value).

• Diisobutyl hydrogen phosphate: Will be downfield from the tri-ester.

• Mono-isobutyl hydrogen phosphate: Will be further downfield.

• Phosphoric acid: If present from hydrolysis of the phosphorylating agent, will be even further downfield.

It is always recommended to compare the obtained spectrum with known standards for accurate identification.

Experimental Protocols

Synthesis of Diisobutyl Hydrogen Phosphate via the Phosphorus Oxychloride Method (Illustrative Protocol)

This protocol is a general guideline and may require optimization.

Materials:

• Phosphorus oxychloride (POCl₃)

• Isobutanol

• Pyridine (or triethylamine)

• Anhydrous diethyl ether (or other suitable solvent)

• Sodium bicarbonate solution (saturated)

• Hydrochloric acid (1 M)

• Magnesium sulfate (B86663) (anhydrous)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a dropping funnel and a magnetic stirrer, dissolve isobutanol (2.0 equivalents) and pyridine (2.2 equivalents) in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen). Cool the mixture to 0°C in an ice bath.

• Addition of POCl₃: Slowly add phosphorus oxychloride (1.0 equivalent) dropwise to the stirred solution, maintaining the temperature below 10°C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours. The reaction progress can be monitored by TLC.

• Hydrolysis: Carefully add water to the reaction mixture to hydrolyze the intermediate chlorophosphate.

• Work-up:

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl, water, and saturated sodium bicarbonate solution.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Isolation: Filter off the drying agent and remove the solvent under reduced pressure to obtain the crude diisobutyl hydrogen phosphate.

• Purification: The crude product can be further purified by vacuum distillation or column chromatography if necessary.

Data Presentation

Table 1: Influence of Stoichiometry on Product Distribution (Illustrative)

Molar Ratio (Isobutanol:POCl₃)	Diisobutyl Hydrogen Phosphate (%)	Mono-isobutyl Hydrogen Phosphate (%)	Triisobutyl Phosphate (%)
1.8 : 1	75	20	5
2.0 : 1	85	10	5
2.2 : 1	80	5	15

Note: The values in this table are illustrative and can vary based on specific reaction conditions.

Visualizations

Caption: Main reaction pathway for the synthesis of Diisobutyl Hydrogen Phosphate.

Caption: Formation of mono-, di-, and tri-esters depending on stoichiometry.

Caption: A logical workflow for troubleshooting common synthesis issues.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Purification of Crude Diisobutyl Hydrogen Phosphate

This technical support center provides researchers, scientists, and drug development professionals with guidance on the purification of crude Diisobutyl hydrogen phosphate (B84403) (DIBP). Below you will find frequently asked questions and troubleshooting guides to address common challenges encountered during the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in my crude Diisobutyl hydrogen phosphate (DIBP)?

The impurities in your crude DIBP will largely depend on the synthetic route used for its preparation. Common methods for synthesizing dialkyl hydrogen phosphates suggest the following potential impurities:

• Unreacted Starting Materials: Isobutanol is a common precursor and may be present in the crude product. Depending on the other reagents used, you might also find residual phosphorus oxychloride or phosphorous acid.

• By-products: The synthesis can sometimes lead to the formation of monoisobutyl hydrogen phosphate and triisobutyl phosphate.

• Residual Solvents and Water: Organic solvents used during the synthesis and workup, as well as water, can be present as impurities.

Q2: What is the best initial purification strategy for crude DIBP?

A common and effective initial purification strategy for DIBP, which is an oily substance with good solubility in organic solvents and limited water solubility, is a liquid-liquid extraction followed by drying.[1] This involves dissolving the crude product in a water-immiscible organic solvent and washing it with aqueous solutions to remove water-soluble impurities.

Q3: My DIBP is an oil. Can I still use crystallization for purification?

While DIBP is typically an oil at room temperature, crystallization might still be an option, particularly if you are trying to remove impurities that prevent its solidification.[1] In some cases, forming a salt of the phosphate group can induce crystallization. Alternatively, cooling the oil to a very low temperature might induce solidification, although this may not be an effective purification method on its own.

Q4: What analytical techniques are suitable for assessing the purity of DIBP?

Several analytical techniques can be used to assess the purity of your DIBP sample:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H, 13C, and 31P NMR are excellent for determining the structure and identifying impurities.

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): These chromatographic techniques can separate DIBP from its impurities and provide quantitative information about the purity.

• Mass Spectrometry (MS): Can be coupled with GC or HPLC to identify the molecular weights of the main component and any impurities.

• Titration: An acid-base titration can be used to determine the concentration of the acidic phosphate group.

Troubleshooting Guides

Solvent Extraction

Problem	Possible Cause	Solution
Emulsion formation during washing	- Vigorous shaking of the separatory funnel.- High concentration of impurities acting as surfactants.	- Gently invert the separatory funnel instead of vigorous shaking.- Add a small amount of brine (saturated NaCl solution) to break the emulsion.- Allow the mixture to stand for a longer period.- Centrifugation can also help to break stable emulsions.
Poor separation of layers	- The densities of the aqueous and organic layers are too similar.	- Add a solvent with a significantly different density to the organic layer (e.g., a denser solvent like dichloromethane (B109758) or a less dense solvent like hexane).- Dilute the aqueous layer with water to decrease its density.
Product remains in the aqueous layer	- The pH of the aqueous layer is too high, causing the acidic DIBP to deprotonate and become water-soluble.	- Ensure the pH of the aqueous washes is neutral or slightly acidic to keep DIBP in its protonated, organic-soluble form.

Crystallization/Solidification

Problem	Possible Cause	Solution
Product oils out instead of crystallizing	- The presence of impurities is depressing the melting point.- The cooling process is too rapid.	- Further purify the oil by another method (e.g., column chromatography) before attempting crystallization again.- Slow down the cooling rate.- Try a different solvent or a mixture of solvents.
No crystals form upon cooling	- The solution is not supersaturated.- The concentration of DIBP is too low.	- Evaporate some of the solvent to increase the concentration.- Add an anti-solvent (a solvent in which DIBP is insoluble) dropwise to the solution.- Scratch the inside of the flask with a glass rod to create nucleation sites.
Crystals are very small or impure	- Crystallization occurred too quickly.	- Redissolve the crystals by heating and allow them to cool more slowly.- Use a solvent system where DIBP has slightly lower solubility.

Column Chromatography

Problem	Possible Cause	Solution
Poor separation of DIBP from impurities	- The solvent system (mobile phase) is not optimal.	- Use Thin Layer Chromatography (TLC) to screen for a better solvent system that provides good separation between DIBP and the impurities.- A gradient elution (gradually increasing the polarity of the mobile phase) might be necessary.
DIBP is eluting too quickly or too slowly	- The polarity of the mobile phase is too high or too low.	- If eluting too quickly, decrease the polarity of the mobile phase.- If eluting too slowly, increase the polarity of the mobile phase.
Streaking of the compound on the column	- The compound is too polar for the silica (B1680970) gel, leading to strong adsorption.- The column is overloaded.	- Use a less polar stationary phase (e.g., alumina).- Add a small amount of a polar solvent (like acetic acid, if compatible) to the mobile phase to reduce tailing.- Load less crude material onto the column.

Experimental Protocols

General Liquid-Liquid Extraction Protocol for Crude DIBP

• Dissolution: Dissolve the crude DIBP in a suitable water-immiscible organic solvent (e.g., diethyl ether, ethyl acetate, or dichloromethane) at a concentration of approximately 10-20% (w/v).

• Aqueous Wash: Transfer the organic solution to a separatory funnel and wash with an equal volume of deionized water. Gently invert the funnel several times, releasing pressure periodically. Allow the layers to separate and discard the aqueous layer.

• Bicarbonate Wash: Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any acidic impurities. Check the pH of the aqueous layer to ensure it is basic.

• Brine Wash: Wash the organic layer with a saturated sodium chloride (brine) solution to remove residual water.

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate (B86663) or magnesium sulfate).

• Concentration: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified DIBP.

Data Presentation

The following table presents hypothetical data for the purification of crude DIBP to illustrate the effectiveness of different purification steps.

Purification Step	Starting Purity (%)	Final Purity (%)	Yield (%)	Key Impurities Removed
Liquid-Liquid Extraction	85	95	90	Isobutanol, monoisobutyl hydrogen phosphate, water
Column Chromatography	95	>99	80	Triisobutyl phosphate, other organic by-products

Visualizations

Caption: Experimental workflow for the purification of crude Diisobutyl hydrogen phosphate.

Caption: Troubleshooting logic for common DIBP purification issues.

References

• 1. diisobutyl hydrogen phosphate | 6303-30-6 [chemicalbook.com]

Technical Support Center: Regenerating and Recycling Diisobutyl Hydrogen Phosphate (DIBP) Solvent

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Diisobutyl hydrogen phosphate (B84403) (DIBP) solvent. The following sections offer detailed information on common issues encountered during the regeneration and recycling of DIBP, including experimental protocols and data presented in a clear, question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons to regenerate and recycle Diisobutyl hydrogen phosphate (DIBP) solvent?

Regenerating and recycling DIBP solvent is crucial for both economic and environmental reasons. Economically, it significantly reduces the operational costs associated with purchasing fresh solvent and disposing of used solvent. Environmentally, it minimizes the discharge of organophosphorus compounds into waste streams, helping institutions comply with increasingly stringent environmental regulations.

Q2: What are the common impurities found in used DIBP solvent?

Used DIBP solvent can contain a variety of impurities depending on its specific application. Common contaminants may include:

• Degradation Products: Hydrolysis of DIBP can lead to the formation of monoisobutyl hydrogen phosphate and phosphoric acid.

• Residual Reactants and By-products: Chemicals from the process in which the DIBP was used.

• Extracted materials: Solutes and other materials that were the target of an extraction process.

• Water: DIBP can absorb moisture from the atmosphere or retain it from aqueous phases in a process.

• Dissolved Metals: Trace metals may be present from contact with reactors and other equipment.

Q3: What are the principal methods for regenerating DIBP solvent?

The most common and effective methods for regenerating DIBP solvent are:

• Alkaline Washing: This method involves washing the used DIBP solvent with an aqueous alkaline solution (e.g., sodium hydroxide (B78521) or sodium carbonate) to neutralize acidic impurities and facilitate the removal of certain degradation products.

• Distillation: This technique separates the DIBP from non-volatile impurities and water based on differences in boiling points. Vacuum distillation is often preferred to lower the required temperature and prevent thermal degradation of the solvent.

• Adsorption: Using solid adsorbents like activated carbon or specific resins can remove certain impurities from the solvent.

Q4: How can I assess the purity of my recycled DIBP solvent?

Several analytical techniques can be employed to determine the purity of recycled DIBP. These include:

• Gas Chromatography-Mass Spectrometry (GC-MS): A powerful technique for identifying and quantifying volatile and semi-volatile impurities.

• High-Performance Liquid Chromatography (HPLC): Useful for quantifying non-volatile impurities and degradation products.

• Inductively Coupled Plasma (ICP): Can be used to determine the concentration of elemental impurities, particularly metals.

• Karl Fischer Titration: Specifically used to measure the water content in the recycled solvent.

Troubleshooting Guides

Issue 1: Low Recovery of DIBP After Regeneration

Q: I am experiencing a low yield of DIBP after attempting to regenerate it. What are the possible causes and how can I troubleshoot this?

A: Low recovery of DIBP can be attributed to several factors. The following table outlines potential causes and corresponding troubleshooting steps.

Possible Cause	Troubleshooting Step
Incomplete Phase Separation (Alkaline Washing)	Ensure adequate settling time after washing. If emulsions form, try adjusting the pH, increasing the ionic strength of the aqueous phase, or using a demulsifying agent.
Suboptimal Distillation Parameters	Optimize the temperature and pressure for vacuum distillation. Too high a temperature can lead to degradation, while incorrect pressure may result in incomplete separation.
Solvent Entrainment	During distillation, ensure the vapor velocity is not too high, which can carry over non-volatile impurities into the distillate. Use of a packed column can improve separation efficiency.
Leaks in the Distillation Apparatus	Check all joints and seals in the vacuum distillation setup to ensure there are no leaks, which can affect the vacuum level and separation efficiency.

Issue 2: Recycled DIBP Does Not Perform as Expected

Q: My recycled DIBP is not performing as well as fresh solvent in my experiments. What could be the issue?

A: Poor performance of recycled DIBP is typically due to the presence of residual impurities.

Possible Cause	Troubleshooting Step
Presence of Acidic Impurities	Even after alkaline washing, residual acidic impurities may remain. A second wash step or using a stronger alkaline solution may be necessary. Verify the pH of the recycled solvent.
Residual Water Content	High water content can interfere with many chemical processes. Use Karl Fischer titration to quantify the water content and, if necessary, dry the solvent using a suitable drying agent or by distillation.
Presence of Non-Volatile Impurities	If distillation was not performed or was inefficient, non-volatile residues can remain. Analyze the solvent using HPLC or GC-MS to identify these impurities. A more efficient distillation setup or a pre-treatment step may be required.
Thermal Degradation During Distillation	High temperatures during distillation can cause DIBP to decompose. Use vacuum distillation to lower the boiling point. Analyze for degradation products using GC-MS.

Issue 3: Formation of Emulsions During Alkaline Washing

Q: When I wash my used DIBP with an alkaline solution, a stable emulsion forms, making it difficult to separate the organic and aqueous layers. How can I resolve this?

A: Emulsion formation is a common issue when washing organic solvents with aqueous solutions.

Possible Cause	Troubleshooting Step
Presence of Surfactant-like Impurities	Certain impurities from the original process may act as surfactants.
High pH	A very high pH can sometimes promote emulsion formation.
Vigorous Shaking	Excessive agitation can lead to the formation of fine droplets that are slow to coalesce.
Solutions	- Break the Emulsion: Try adding a small amount of a saturated brine solution or a different salt to increase the ionic strength of the aqueous phase. Gentle centrifugation can also help break the emulsion. - Optimize Washing Conditions: Use gentle, repeated inversions of the separatory funnel instead of vigorous shaking. Experiment with different concentrations of the alkaline solution.

Data Presentation

The following tables summarize quantitative data related to solvent regeneration. Note that some data is derived from studies on analogous organophosphorus compounds due to the limited availability of specific data for DIBP.

Table 1: Typical Recovery and Purity Data for Regenerated Solvents

Regeneration Method	Compound	Initial Purity	Final Purity	Recovery Efficiency	Reference
Alkaline Washing & Distillation	Di-n-butyl phosphate (DBP)	Not specified	>99%	~95%	General solvent recovery data
Solvent Dissolution/Precipitation	Diisobutyl phthalate (B1215562) (DIBP) removal from PVC	High	>99.4% removal	Not specified	[1]
Multi-step Distillation	Multi-component solvent	Not specified	High	~100%	[2]

Table 2: Analytical Methods for Purity Assessment of Recycled DIBP

Analytical Technique	Purpose	Typical Limit of Detection (LOD) / Limit of Quantification (LOQ)	Reference
GC-MS	Identification and quantification of volatile and semi-volatile impurities.	ppb to ppm range	[3]
HPLC	Quantification of non-volatile impurities and degradation products.	ppm range	[4]
ICP-MS/OES	Detection and quantification of trace metal contaminants.	ppb to ppm range	[5]
Karl Fischer Titration	Measurement of water content.	ppm to % range	Standard analytical method

Experimental Protocols

Protocol 1: Regeneration of DIBP by Alkaline Washing

This protocol describes a general procedure for the removal of acidic impurities from used DIBP solvent.

• Initial Analysis: Before regeneration, take a sample of the used DIBP solvent for analysis (e.g., by GC-MS) to identify the major impurities and establish a baseline.

• Alkaline Wash:

  • In a separatory funnel, combine the used DIBP solvent with an equal volume of a 0.5 M sodium carbonate (Na₂CO₃) solution.

  • Gently invert the funnel several times, venting frequently to release any pressure buildup. Avoid vigorous shaking to prevent emulsion formation.

  • Allow the layers to separate completely.

  • Drain the lower aqueous layer.

• Water Wash:

  • Add an equal volume of deionized water to the separatory funnel containing the DIBP.

  • Gently invert the funnel a few times to wash the solvent.

  • Allow the layers to separate and drain the aqueous layer.

• Drying:

  • Transfer the washed DIBP to a clean, dry flask.

  • Add a suitable drying agent (e.g., anhydrous sodium sulfate) and stir for 30-60 minutes.

  • Filter the dried solvent to remove the drying agent.

• Final Analysis: Analyze the purified DIBP using appropriate analytical methods (e.g., GC-MS, Karl Fischer titration) to confirm the removal of impurities and determine the final purity and water content.

Protocol 2: Purification of DIBP by Vacuum Distillation

This protocol is suitable for removing non-volatile impurities and water from DIBP.

• Apparatus Setup: Assemble a standard vacuum distillation apparatus. Ensure all glassware is clean and dry.

• Charging the Flask: Charge the distillation flask with the used or washed DIBP solvent. Do not fill the flask to more than two-thirds of its volume. Add boiling chips or a magnetic stir bar.

• Applying Vacuum: Gradually apply vacuum to the system.

• Heating: Begin heating the distillation flask gently.

• Collecting the Distillate: Collect the DIBP distillate in a receiving flask. Monitor the temperature of the vapor to ensure a clean separation.

• Shutdown: Once the distillation is complete, turn off the heat and allow the system to cool before slowly releasing the vacuum.

• Analysis: Analyze the purified DIBP to determine its purity and water content.

Mandatory Visualizations

Caption: Workflow for the regeneration of DIBP solvent via alkaline washing.

Caption: Troubleshooting logic for low DIBP recovery during regeneration.

References

• 1. researchgate.net [researchgate.net]
• 2. prisystems.com [prisystems.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to Organophosphorus Extractants for Rare Earth Element Extraction: D2EHPA and Diisobutyl Hydrogen Phosphate

For Researchers, Scientists, and Drug Development Professionals

The efficient separation of rare earth elements (REEs) is a critical challenge in various fields, from materials science to the purification of medical isotopes. Organophosphorus compounds are a prominent class of extractants used in the solvent extraction processes for REE separation. This guide provides a detailed comparison of two such extractants: the widely used Di-(2-ethylhexyl) phosphoric acid (D2EHPA) and the less-studied Diisobutyl hydrogen phosphate (B84403).

While extensive experimental data is available for D2EHPA, allowing for a thorough analysis of its performance, there is a notable scarcity of published research on the application of diisobutyl hydrogen phosphate for rare earth element extraction. Consequently, a direct quantitative comparison based on experimental data is not feasible at this time. This guide will therefore provide a comprehensive overview of D2EHPA's performance, supported by experimental data, and offer a theoretical comparison with diisobutyl hydrogen phosphate based on their structural differences and general principles of solvent extraction.

Di-(2-ethylhexyl) phosphoric acid (D2EHPA): The Industry Standard

D2EHPA is a versatile and highly effective extractant for the separation of a wide range of metals, including rare earth elements. Its popularity stems from its high extraction efficiency, good selectivity, and stability under various process conditions.

Performance Data for D2EHPA

The performance of D2EHPA in REE extraction is influenced by several factors, including the pH of the aqueous phase, the concentration of the extractant, the type of diluent used, and the temperature.

Table 1: Extraction Efficiency of D2EHPA for Various Rare Earth Elements

Rare Earth Element	Extraction Efficiency (%)	pH	D2EHPA Concentration (M)	Diluent	Reference
Heavy REEs (HREEs)	>90%	1.0	1.8	Kerosene	[1]
Light REEs (LREEs)	>93%	1.6	1.8	Kerosene	[1]
Yttrium (Y)	~91%	Optimized	2.0	Kerosene	[2]
Scandium (Sc)	~56%	Optimized	2.0	Kerosene	[2]
Neodymium (Nd)	~95%	Optimized	3.65 (TBP)	Kerosene	[3]
Cerium (Ce)	~90%	Optimized	3.65 (TBP)	Kerosene	[3]
Lanthanum (La)	~87%	Optimized	3.65 (TBP)	Kerosene	[3]

Table 2: Selectivity of D2EHPA for Adjacent Rare Earth Elements

REE Pair	Separation Factor (β)	Conditions	Reference
Y/Ce	3.2	1.8 M D2EHPA in kerosene	[1]
Yb/Er	12	Stripping with 4-6 M H₂SO₄	[4]
Y/Dy	9	Stripping with 4-6 M H₂SO₄	[4]
Er/Y	2.7	Stripping with 4-6 M H₂SO₄	[4]

Experimental Protocols for REE Extraction using D2EHPA

A typical solvent extraction process using D2EHPA involves extraction and stripping stages.

Extraction Protocol:

• Organic Phase Preparation: Prepare a solution of D2EHPA in a suitable organic diluent, such as kerosene, at the desired concentration (e.g., 1.8 M).

• Aqueous Phase Preparation: The aqueous feed solution containing the rare earth elements is adjusted to the optimal pH for the desired separation. For instance, a pH of around 1.0 is often used for the selective extraction of heavy rare earth elements.

• Contacting: The organic and aqueous phases are mixed vigorously for a sufficient time (e.g., 10-30 minutes) to allow for mass transfer and the formation of the metal-extractant complex. The ratio of the organic to aqueous phase (O/A ratio) is a critical parameter to be optimized.

• Phase Separation: The mixture is allowed to settle, and the two phases are separated. The rare earth elements are now loaded into the organic phase.

Stripping Protocol:

• Stripping Agent: A strong acid solution, such as sulfuric acid (H₂SO₄) or hydrochloric acid (HCl), is used to strip the rare earth elements from the loaded organic phase. The concentration of the acid is a key variable; for example, 4 M H₂SO₄ can be used for stripping heavy REEs, while 1 M H₂SO₄ can be used for light REEs.[1]

• Contacting and Separation: The loaded organic phase is mixed with the stripping solution. The rare earth elements are transferred back to the aqueous phase. The two phases are then separated.

Diisobutyl Hydrogen Phosphate: A Theoretical Comparison

Diisobutyl hydrogen phosphate shares the same functional phosphonic acid group as D2EHPA, but differs in the structure of its alkyl chains. While D2EHPA has a branched 2-ethylhexyl group, diisobutyl hydrogen phosphate has isobutyl groups.

Caption: Molecular structures of D2EHPA and Diisobutyl Hydrogen Phosphate.

Potential Influence of Structural Differences

The difference in the alkyl groups can theoretically influence several aspects of the extraction process:

• Steric Hindrance: The isobutyl groups in diisobutyl hydrogen phosphate are generally considered to be less sterically hindering than the 2-ethylhexyl groups in D2EHPA. This could potentially lead to faster extraction kinetics.

• Solubility and Third Phase Formation: The nature of the alkyl group affects the solubility of the extractant and its metal complexes in the organic diluent. The bulkier 2-ethylhexyl groups of D2EHPA might provide better solubility for the resulting REE-extractant complexes, potentially reducing the tendency for the formation of a third phase, which is an undesirable phenomenon in solvent extraction.

• Selectivity: The subtle differences in the steric environment around the acidic proton could influence the selectivity for different rare earth elements, which have slightly different ionic radii. However, without experimental data, it is difficult to predict the exact impact on the separation factors between adjacent REEs.

General Mechanism of REE Extraction by Organophosphorus Acids

The extraction of trivalent rare earth ions (REE³⁺) by acidic organophosphorus extractants like D2EHPA and, presumably, diisobutyl hydrogen phosphate, proceeds via a cation exchange mechanism. The acidic proton of the extractant is exchanged for the metal ion. These extractants typically exist as dimers in non-polar organic solvents.

References

• 1. Selective Separation of Light and Heavy Rare Earth Elements from the Pregnant Leach Solution of Apatite Ore with D2EHPA [scirp.org]
• 2. researchgate.net [researchgate.net]
• 3. osti.gov [osti.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Comparative Study: Diisobutyl Hydrogen Phosphate vs. Cyanex 272 in Solvent Extraction

For Researchers, Scientists, and Drug Development Professionals

In the realm of hydrometallurgy and solvent extraction, the selection of an appropriate extractant is paramount for achieving efficient and selective separation of metal ions. This guide provides a detailed comparative analysis of two organophosphorus compounds: Diisobutyl hydrogen phosphate (B84403) and the commercially available Cyanex 272. While both are organophosphorus acids, their applications and documented efficacy in metal extraction differ significantly. This comparison aims to provide researchers with the necessary data to make informed decisions for their separation processes.

Chemical Identity and Physical Properties

A fundamental comparison begins with the chemical structure and physical properties of the two extractants.

Property	Diisobutyl hydrogen phosphate	Cyanex 272
Chemical Name	bis(2-methylpropyl) hydrogen phosphate	bis(2,4,4-trimethylpentyl)phosphinic acid
CAS Number	6303-30-6	83411-71-6
Molecular Formula	C8H19O4P	C16H35O2P
Molecular Weight	210.21 g/mol	290.43 g/mol
Appearance	White powder	Colorless to light yellow liquid
Primary Application	Flame retardant	Solvent extractant for metals

Note: The properties for Diisobutyl hydrogen phosphate are based on available chemical database information. Its application as a solvent extractant for metals is not well-documented in scientific literature.

Chemical Structures

The structural differences between the two molecules are a key determinant of their chemical behavior and extraction capabilities.

Caption: Chemical structures of Diisobutyl hydrogen phosphate and Cyanex 272.

Performance in Solvent Extraction: A Tale of Two Reagents

The performance of an extractant is evaluated based on its efficiency in extracting target metals and its selectivity in separating them from other metals present in the aqueous solution.

Cyanex 272: The Established Extractant

Cyanex 272 is a well-established and widely used extractant in the hydrometallurgical industry, particularly renowned for its exceptional ability to separate cobalt from nickel.[1] Its performance is extensively documented, with key characteristics including:

• High Selectivity for Cobalt over Nickel: Cyanex 272 is the reagent of choice for many commercial cobalt-nickel separation processes due to its high separation factors.[1] The separation ability for cobalt over nickel follows the order of phosphinic acids (like Cyanex 272) > phosphonic acids > phosphoric acids.[2]

• pH Dependence: The extraction of metals with Cyanex 272 is highly dependent on the pH of the aqueous phase. Cobalt extraction, for instance, increases significantly with an increase in pH.[3]

• Versatility: While famed for Co/Ni separation, Cyanex 272 can also be used for the extraction of other metals, including rare earth elements.[4]

Table 1: Extraction of Cobalt and Nickel with Cyanex 272

Metal Ion	Extractant Concentration	pH	O/A Ratio	Temperature (°C)	Extraction Efficiency (%)	Reference
Cobalt (Co²⁺)	1 M	5.5	1:1	35	92.5	[3]
Nickel (Ni²⁺)	1 M	5.5	1:1	35	< 5	[3]
Cobalt (Co²⁺)	0.2 M	5.0	1:1	RT	80	[2]
Nickel (Ni²⁺)	0.2 M	5.0	1:1	RT	1.9	[2]
Cobalt (Co²⁺)	0.13 M (60% neutralized)	-	1.1:1	-	> 99.9	[5]
Nickel (Ni²⁺)	0.13 M (60% neutralized)	-	1.1:1	-	0.18	[5]

Table 2: Separation Factors for Cobalt over Nickel with Various Organophosphorus Extractants

Extractant	Type	Separation Factor (βCo/Ni)	Reference
Cyanex 272	Phosphinic Acid	High (can exceed 1000)	[1]
PC-88A	Phosphonic Acid	Moderate	[2]
D2EHPA	Phosphoric Acid	Low	[2]

Diisobutyl Hydrogen Phosphate: An Unknown Quantity in Metal Extraction

In stark contrast to Cyanex 272, there is a significant lack of published research detailing the use of Diisobutyl hydrogen phosphate as a solvent extractant for metals. While its chemical structure suggests potential for cation exchange, its performance characteristics, such as extraction efficiency, selectivity, and optimal operating conditions, are not documented in the reviewed scientific literature. Its primary documented application is as a flame retardant. Therefore, a direct quantitative comparison of its performance against Cyanex 272 is not feasible based on currently available data.

Experimental Protocols

A generalized workflow for a solvent extraction process using an organophosphorus acid extractant like Cyanex 272 is depicted below.

Caption: Generalized workflow for a solvent extraction and stripping process.

Key Experimental Protocol: Cobalt and Nickel Separation using Cyanex 272

This protocol outlines a typical laboratory-scale batch experiment for the separation of cobalt and nickel from a sulfate (B86663) solution.

1. Preparation of Solutions:

• Aqueous Feed Solution: Prepare a synthetic aqueous solution containing known concentrations of cobalt sulfate (CoSO₄) and nickel sulfate (NiSO₄) in deionized water. The pH of the solution should be adjusted to the desired value (e.g., 5.0-5.5) using a suitable buffer or by dropwise addition of dilute NaOH or H₂SO₄.[3]

• Organic Phase: Prepare the organic phase by dissolving a specific concentration of Cyanex 272 (e.g., 0.2 M) in a suitable organic diluent, such as kerosene (B1165875) or Shellsol 2046.[2][6] In some cases, a modifier like tri-n-butyl phosphate (TBP) may be added to improve phase separation.

2. Extraction Procedure:

• Combine equal volumes of the aqueous feed solution and the organic phase (e.g., 50 mL of each for a 1:1 O/A ratio) in a separatory funnel.

• Shake the funnel vigorously for a predetermined time (e.g., 10-20 minutes) to ensure equilibrium is reached.[7] Periodically vent the funnel to release any pressure buildup.

• Allow the phases to separate completely. The organic phase, being less dense, will typically be the upper layer.

• Carefully separate the two phases. The aqueous phase after extraction is termed the raffinate. The organic phase containing the extracted metal is the loaded organic.

3. Stripping Procedure:

• To recover the extracted cobalt, the loaded organic phase is contacted with a stripping solution, which is typically a mineral acid like sulfuric acid (e.g., 2 M H₂SO₄).[3]

• The procedure is similar to the extraction step, involving mixing the loaded organic with the stripping solution in a separatory funnel, allowing for phase separation, and then collecting the two phases.

• The resulting aqueous solution, now enriched with the stripped metal, is called the pregnant strip solution. The organic phase is now regenerated and can be recycled for further extraction.

4. Analysis:

• The concentrations of cobalt and nickel in the initial aqueous feed, the raffinate, and the pregnant strip solution are determined using analytical techniques such as Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).[8][9]

• The concentration of metals in the organic phase can be calculated by mass balance.

Signaling Pathways and Logical Relationships

The extraction of a divalent metal ion (M²⁺) by an acidic organophosphorus extractant like Cyanex 272, which exists as a dimer (H₂A₂) in the organic phase, can be represented by a cation exchange mechanism.

Caption: Cation exchange mechanism for metal extraction with a dimeric organophosphorus acid.

Conclusion

This comparative guide highlights the significant disparity in the documented application of Diisobutyl hydrogen phosphate and Cyanex 272 in the field of solvent extraction. Cyanex 272 stands out as a highly effective and extensively studied extractant, particularly for the selective separation of cobalt from nickel, a critical process in hydrometallurgy. Its performance characteristics are well-documented, providing a solid foundation for process design and optimization.

Conversely, Diisobutyl hydrogen phosphate is not a recognized or documented reagent for metal extraction in the reviewed scientific and technical literature. Its primary known application is as a flame retardant. Researchers and professionals seeking an established and reliable extractant for metal separations, especially for cobalt and nickel, will find a wealth of supporting data and established protocols for Cyanex 272. The use of Diisobutyl hydrogen phosphate for such applications would require foundational research to determine its basic extraction properties and efficacy, as no such data is currently available.

References

• 1. sibran.ru [sibran.ru]
• 2. scispace.com [scispace.com]
• 3. mdpi.com [mdpi.com]
• 4. Advances in Heavy Metal Extraction Using Organophosphorus Compounds: A Comprehensive Review | MDPI [mdpi.com]
• 5. tandfonline.com [tandfonline.com]
• 6. s3.ap-southeast-1.amazonaws.com [s3.ap-southeast-1.amazonaws.com]
• 7. researchgate.net [researchgate.net]
• 8. diva-portal.org [diva-portal.org]
• 9. ijrpc.com [ijrpc.com]

A Comparative Guide to Organophosphorus Extractants: Performance Analysis of Diisobutyl Hydrogen Phosphate and its Alternatives

For researchers, scientists, and drug development professionals engaged in separation and purification processes, the selection of an appropriate organophosphorus extractant is a critical decision that significantly impacts efficiency and selectivity. This guide provides an objective comparison of the performance of Diisobutyl hydrogen phosphate (B84403) (DIBP) against other widely used organophosphorus extractants, namely Di-(2-ethylhexyl) phosphoric acid (D2EHPA), Cyanex 272, and PC-88A. The comparison is supported by experimental data on the extraction of various metal ions, including manganese (Mn), cobalt (Co), nickel (Ni), and rare earth elements (REEs).

Executive Summary

Organophosphorus extractants are essential reagents in solvent extraction processes, enabling the selective separation of metal ions from aqueous solutions. The performance of these extractants is dictated by their chemical structure, which influences their acidity, steric hindrance, and affinity for different metal ions. While D2EHPA, Cyanex 272, and PC-88A are well-established and extensively studied extractants, Diisobutyl hydrogen phosphate (DIBP) presents an alternative with distinct properties. This guide consolidates available experimental data to facilitate an informed selection process for specific separation needs.

Performance Comparison of Organophosphorus Extractants

The extraction efficiency and selectivity of organophosphorus extractants are highly dependent on the specific metal ion and the aqueous phase conditions, particularly pH. The following tables summarize the comparative performance of DIBP, D2EHPA, Cyanex 272, and PC-88A in the extraction of key metal ions.

Table 1: Comparison of Extraction Efficiency (%) for Manganese (Mn), Cobalt (Co), and Nickel (Ni)

Extractant	Metal Ion	Extraction Efficiency (%)	Optimal pH	Separation Factor	Source
DIBP	Data not available in the provided search results
D2EHPA	Mn(II)	~95% (in 5 stages)	8.0 - 8.5	Superior to Cyanex 272 for Mn	[1][2]
Co(II)	~70%	~5.0	β(Mn/Co) = 191	[3]
Ni(II)	~55%	~5.0	β(Mn/Ni) = 601	[3]
Cyanex 272	Mn(II)	~95% (in 5 stages)	8.0 - 8.5	Less efficient than D2EHPA for Mn	[1][2]
Co(II)	High	4.5 - 5.5	High for Co/Ni separation
Ni(II)	Low	4.5 - 5.5
PC-88A	Mn(II)	Performance between D2EHPA and Cyanex 272	3.0 - 6.0	[3]
Co(II)	High	~5.0	High for Co/Ni separation
Ni(II)	Low	~5.0

Table 2: Comparison of Extraction Efficiency (%) for Rare Earth Elements (REEs)

Extractant	REE Group	Extraction Efficiency (%)	Optimal Conditions	Source
DIBP	Data not available in the provided search results
D2EHPA	Light REEs (La, Ce, Pr, Nd)	45% - 55%	2M HNO₃, 25% D2EHPA	[4]
Heavy REEs (Y)	97.33%	1M HNO₃, 30% D2EHPA	[4]
Cyanex 272	Generally lower extraction for REEs compared to D2EHPA
PC-88A	Data not available in the provided search results

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are generalized experimental protocols for solvent extraction using organophosphorus reagents.

General Solvent Extraction Procedure

A typical solvent extraction experiment involves the following steps:

• Preparation of Aqueous Phase: A synthetic aqueous solution is prepared by dissolving the metal salts (e.g., sulfates or nitrates) in deionized water to achieve the desired metal ion concentration. The pH of the aqueous solution is then adjusted to the desired value using a suitable acid (e.g., H₂SO₄ or HCl) or base (e.g., NaOH or NH₄OH).

• Preparation of Organic Phase: The organophosphorus extractant (DIBP, D2EHPA, Cyanex 272, or PC-88A) is dissolved in a suitable organic diluent, such as kerosene, to the desired concentration. A modifier, like TBP (tributyl phosphate), may be added to prevent third-phase formation and improve extraction kinetics.

• Extraction: Equal volumes of the prepared aqueous and organic phases are mixed in a separatory funnel or a mixer-settler. The mixture is agitated for a specific duration (e.g., 30 minutes) to ensure equilibrium is reached. The temperature is typically maintained at room temperature (around 25°C).

• Phase Separation: After agitation, the mixture is allowed to stand for a period (e.g., 30 minutes) to allow for the complete separation of the aqueous and organic phases.

• Analysis: The concentration of the metal ion in the aqueous phase before and after extraction is determined using analytical techniques such as Atomic Absorption Spectrometry (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES). The concentration of the metal ion in the organic phase is calculated by mass balance.

• Stripping: The metal-loaded organic phase is then contacted with a stripping agent, typically a strong acid solution (e.g., H₂SO₄ or HCl), to recover the extracted metal ions back into an aqueous phase. The procedure is similar to the extraction step.

Chemical Interaction Mechanisms and Process Visualization

The extraction of metal ions by acidic organophosphorus extractants primarily occurs through a cation exchange mechanism. The acidic proton of the extractant is exchanged for the metal cation, forming a metal-extractant complex that is soluble in the organic phase.

Caption: General workflow for a solvent extraction experiment.

The general chemical equation for the extraction of a divalent metal ion (M²⁺) by a dimeric organophosphorus extractant ((HA)₂) can be represented as:

M²⁺(aq) + 2(HA)₂(org) ⇌ MA₂(HA)₂(org) + 2H⁺(aq)

The equilibrium of this reaction is influenced by the pH of the aqueous phase. A higher pH (lower H⁺ concentration) will shift the equilibrium to the right, favoring the extraction of the metal ion into the organic phase.

Caption: Cation exchange mechanism in solvent extraction.

Conclusion and Future Outlook

The selection of an organophosphorus extractant is a multifaceted decision that depends on the specific separation goals, the composition of the feed solution, and economic considerations. D2EHPA generally exhibits strong extraction capabilities for a wide range of metals, including manganese and rare earth elements. Cyanex 272 is particularly effective for the separation of cobalt from nickel, a challenging task due to their similar chemical properties. PC-88A often demonstrates performance characteristics that are intermediate between D2EHPA and Cyanex 272.

Crucially, this comparative guide highlights a significant gap in the publicly available literature regarding the performance of Diisobutyl hydrogen phosphate (DIBP) in solvent extraction applications for the metals discussed. While DIBP is commercially available, its extraction efficiency, selectivity, loading capacity, and stripping characteristics remain largely unquantified in direct comparison to the other more established organophosphorus extractants.

Therefore, for researchers and professionals considering DIBP as a potential extractant, it is imperative to conduct preliminary experimental evaluations to determine its suitability for their specific application. Future research should focus on generating robust, comparative data for DIBP to enable a more comprehensive understanding of its position within the landscape of organophosphorus extractants. Such studies would be invaluable to the scientific community and industries reliant on efficient and selective metal separation technologies.

References

• 1. Comparative Study between D2EHPA and Cyanex 272 as Extractants of Mn(II) from a Leached Liquor Produced by Reductive Leaching of a Pyrolusite Ore with SO2 [scirp.org]
• 2. researchgate.net [researchgate.net]
• 3. sajs.co.za [sajs.co.za]
• 4. harvest.usask.ca [harvest.usask.ca]

A Comparative Guide to Analytical Methods for Diisobutyl Hydrogen Phosphate Quantification

For Researchers, Scientists, and Drug Development Professionals

The accurate and reliable quantification of Diisobutyl hydrogen phosphate (B84403) (DIBP), a dialkyl phosphate ester, is critical in various fields, including environmental monitoring, toxicology, and pharmaceutical development, where it may be present as a metabolite of parent organophosphate compounds or as an impurity. This guide provides a comparative overview of validated analytical methods for the quantification of DIBP, offering insights into their performance characteristics and detailed experimental protocols to aid in method selection and implementation.

Comparison of Analytical Method Performance

While specific validated performance data for Diisobutyl hydrogen phosphate is not extensively available in publicly accessible literature, the following table provides a comparative summary of typical performance characteristics for the analysis of closely related dialkyl phosphates using common analytical techniques. This data is intended to provide a general guideline for expected performance.

Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity (R²)	Recovery (%)
GC-MS	Low ng/mL	Mid ng/mL	> 0.99	85-115
LC-MS/MS	High pg/mL to Low ng/mL	Low ng/mL	> 0.99	90-110
HPLC-UV (Indirect)	Low µg/mL	Mid µg/mL	> 0.98	80-120

Note: The performance characteristics listed above are general estimates. Actual performance may vary depending on the specific instrumentation, sample matrix, and method optimization.

Experimental Protocols

Detailed methodologies are essential for the successful implementation and validation of any analytical method. Below are detailed protocols for the quantification of dialkyl phosphates, which can be adapted for Diisobutyl hydrogen phosphate.

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is adapted from a validated method for a structurally similar compound, dibutyl phosphate, and provides a robust starting point for the analysis of DIBP.

1. Sample Preparation (Derivatization)

• Objective: To convert the non-volatile DIBP into a more volatile derivative suitable for GC analysis.

• Procedure:

  • To 1 mL of the sample extract, add 100 µL of a derivatizing agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).

  • Cap the vial tightly and vortex thoroughly.

  • Allow the reaction to proceed at room temperature for 30 minutes to ensure complete derivatization.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC system or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes.

  • Ramp to 280 °C at 10 °C/min.

  • Hold at 280 °C for 5 minutes.

• MSD Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for the derivatized DIBP.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity for the direct analysis of DIBP without the need for derivatization.

1. Sample Preparation

• Objective: To prepare the sample for direct injection into the LC-MS/MS system.

• Procedure:

  • For aqueous samples, a simple filtration step using a 0.22 µm syringe filter may be sufficient.

  • For complex matrices (e.g., biological fluids, environmental samples), a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) cleanup step may be necessary to remove interferences.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: Waters ACQUITY UPLC I-Class System or equivalent.

• Mass Spectrometer: Waters Xevo TQ-S micro or equivalent.

• Column: ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or equivalent.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution:

  • Initial: 95% A, 5% B.

  • Ramp to 5% A, 95% B over 5 minutes.

  • Hold at 5% A, 95% B for 2 minutes.

  • Return to initial conditions and equilibrate for 3 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM). Specific precursor and product ion transitions for DIBP should be optimized.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

For routine analysis where high sensitivity is not a primary requirement, HPLC with indirect UV detection can be a cost-effective alternative. Since DIBP lacks a strong chromophore, indirect detection is necessary.

1. Sample Preparation

• Objective: To prepare the sample for HPLC analysis.

• Procedure:

  • Dilute the sample in the mobile phase.

  • Filter the sample through a 0.45 µm syringe filter before injection.

2. HPLC-UV Instrumentation and Conditions

• HPLC System: Shimadzu LC-20AT system or equivalent with a UV detector.

• Column: C18 reverse-phase column (4.6 x 150 mm, 5 µm).

• Mobile Phase: A buffered solution containing a UV-absorbing salt (e.g., potassium hydrogen phthalate) and an ion-pairing agent (e.g., tetrabutylammonium (B224687) hydroxide) in an acetonitrile/water mixture. The exact composition needs to be optimized for the separation of DIBP.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 20 µL.

• Detection: Indirect UV detection at a wavelength where the mobile phase additive has a strong absorbance (e.g., 254 nm). The analyte will appear as a negative peak.

Visualizing the Workflow

To better understand the analytical processes, the following diagrams illustrate the typical workflows for each method.

GC-MS analytical workflow for DIBP.

LC-MS/MS analytical workflow for DIBP.

HPLC-UV analytical workflow for DIBP.

Benchmarking Diisobutyl Hydrogen Phosphate Against Commercial Extractants: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of solvent extraction, the selection of an appropriate extractant is paramount to achieving efficient and selective separation of metal ions. This guide provides an objective comparison of Diisobutyl hydrogen phosphate (B84403) with widely used commercial extractants: Di-(2-ethylhexyl) phosphoric acid (D2EHPA), Cyanex 272, and PC-88A. The performance of these extractants is benchmarked based on available experimental data for the extraction of key transition metals such as cobalt (Co), nickel (Ni), copper (Cu), and zinc (Zn).

While extensive data is available for the commercial extractants, there is a notable gap in the scientific literature regarding the performance of Diisobutyl hydrogen phosphate for the extraction of these specific metals. This guide presents the available data for the commercial standards to establish a performance benchmark and includes data on the structurally similar n-butyl isomer, Dibutyl hydrogen phosphate, where available, to provide a preliminary point of comparison. This highlights a clear need for further research to fully evaluate the potential of Diisobutyl hydrogen phosphate in these applications.

Comparative Performance Data

The following tables summarize the extraction and separation performance of the selected extractants under various experimental conditions.

Table 1: Physicochemical Properties of Selected Organophosphorus Extractants

Property	Diisobutyl Hydrogen Phosphate	Dibutyl Hydrogen Phosphate	Di-(2-ethylhexyl) phosphoric acid (D2EHPA)	Cyanex 272	PC-88A
CAS Number	6303-30-6[1][2]	107-66-4[3]	298-07-7	25447-33-4	14802-03-0
Molecular Formula	C₈H₁₉O₄P[1]	C₈H₁₉O₄P[3]	C₁₆H₃₅O₄P	C₁₆H₃₅O₂P	C₁₆H₃₅O₃P
Molecular Weight ( g/mol )	210.21[1]	210.21[3]	322.43	290.44	306.44
Acidity (pKa)	Not available	Not available	~3.5	~6.0	~4.5
Solubility in Water	Moderately soluble[4]	Moderately soluble[4]	Low	Low	Low

Table 2: Extraction Efficiency (%) of Zinc (Zn²⁺)

Extractant	pH	Extractant Conc. (v/v %)	Aqueous Phase	Extraction Efficiency (%)	Reference
D2EHPA	2.5	20% in Kerosene	Leach Residue	~98.8%	[5]
D2EHPA	4.2	10%	Leach Solution	99.3%	[5]
Dibutylbutyl phosphonate	-	100%	0.58 M HCl	>99%	[6]
Cyanex 272	3.0-3.5	Not specified	Not specified	Efficient	[7]

Table 3: Extraction and Separation of Cobalt (Co²⁺) and Nickel (Ni²⁺)

Extractant	pH	Conditions	Observation	Reference
D2EHPA	5.71	4.8 mmol/dm³ in n-heptane	83% Ni extraction	[8]
D2EHPA + TBP (1:1)	-	-	Improves Ni extraction, no effect on Co	[9][10][11]
Cyanex 272	-	-	Good Co/Ni separation	[12]
PC-88A	-	-	Good Co/Ni separation	[12]

Table 4: Extraction Efficiency (%) of Copper (Cu²⁺)

Extractant	pH	Extractant Conc. (v/v %)	Diluent	Extraction Efficiency (%)	Reference
D2EHPA	6	50% in Toluene	Toluene	98%	[13]
D2EHPA	-	-	1-octanol	66.67%	[14]
D2EHPA	5.71	4.8 mmol/dm³ in n-heptane	n-heptane	93%	[8]

Experimental Protocols

A generalized experimental protocol for the solvent extraction of metals is provided below. This can be adapted for specific extractants, metal ions, and matrices.

1. Preparation of Aqueous and Organic Phases:

• Aqueous Phase: Prepare a stock solution of the metal salt (e.g., sulfate (B86663) or chloride) of known concentration in deionized water. Adjust the pH of the aqueous phase to the desired value using a suitable acid (e.g., H₂SO₄) or base (e.g., NaOH).

• Organic Phase: Prepare the organic phase by dissolving the extractant (Diisobutyl hydrogen phosphate, D2EHPA, Cyanex 272, or PC-88A) in a suitable organic diluent (e.g., kerosene, toluene, or n-heptane) to the desired concentration.

2. Solvent Extraction Procedure:

• Combine equal volumes of the prepared aqueous and organic phases in a separatory funnel. A typical volume is 20-50 mL of each phase.

• Shake the funnel vigorously for a predetermined time (e.g., 5-30 minutes) to ensure thorough mixing and allow the system to reach equilibrium.

• Allow the phases to separate completely. The time for phase disengagement should be recorded.

• Carefully separate the two phases. The aqueous phase is the raffinate, and the organic phase is the loaded organic.

3. Analysis of Metal Concentration:

• Determine the concentration of the metal ion remaining in the aqueous phase (raffinate) using a suitable analytical technique such as Atomic Absorption Spectrometry (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).

• The concentration of the metal ion in the organic phase can be calculated by mass balance: [M]org = [M]initial_aq - [M]final_aq

4. Calculation of Extraction Efficiency and Distribution Coefficient:

• Extraction Efficiency (%E): %E = (([M]initial_aq - [M]final_aq) / [M]initial_aq) * 100

• Distribution Coefficient (D): D = [M]org / [M]final_aq

5. Stripping Procedure:

• The loaded organic phase containing the extracted metal is contacted with a stripping solution (e.g., a strong acid like H₂SO₄ or HCl) at a specific concentration.

• The mixture is shaken for a set time to transfer the metal ions back to the aqueous phase.

• The phases are separated, and the metal concentration in the aqueous strip solution is determined to calculate the stripping efficiency.

Visualizations

The following diagrams illustrate the experimental workflow and the structural relationships of the compared extractants.

References

• 1. guidechem.com [guidechem.com]
• 2. diisobutyl hydrogen phosphate | 6303-30-6 [chemicalbook.com]
• 3. Dibutyl phosphate synthesis - chemicalbook [chemicalbook.com]
• 4. Dibutyl phosphate | C8H19PO4 | CID 7881 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. journalssystem.com [journalssystem.com]
• 7. Disodium Hydrogen Phosphate | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 8. researchgate.net [researchgate.net]
• 9. journalssystem.com [journalssystem.com]
• 10. journalssystem.com [journalssystem.com]
• 11. researchgate.net [researchgate.net]
• 12. scispace.com [scispace.com]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]

A Comparative Guide to Organophosphorus Extractants in Metal Separation: Tributyl Phosphate vs. Di-(2-ethylhexyl) Phosphoric Acid

An important note on Diisobutyl Hydrogen Phosphate (B84403) (DIBP): Initial research for this guide sought to compare Tributyl Phosphate (TBP) with Diisobutyl Hydrogen Phosphate (DIBP). However, a comprehensive review of scientific literature and chemical databases revealed a significant lack of published experimental data regarding the use of DIBP as a primary solvent extractant for metals. Its application in this field is not well-documented, precluding a data-driven, comparative analysis. Therefore, this guide has been adapted to compare TBP with a widely used and well-characterized industrial alternative, Di-(2-ethylhexyl) Phosphoric Acid (D2EHPA), to provide a valuable and practical comparison for researchers, scientists, and drug development professionals.

Introduction to Organophosphorus Extractants in Hydrometallurgy

Solvent extraction is a cornerstone of hydrometallurgy, enabling the selective separation and purification of metals from aqueous solutions. Among the diverse range of extractants, organophosphorus compounds are paramount due to their high efficiency and selectivity. This guide provides a detailed comparison of two leading organophosphorus extractants: Tributyl Phosphate (TBP) and Di-(2-ethylhexyl) Phosphoric Acid (D2EHPA). While both are mainstays in the field, they operate via different extraction mechanisms, making them suitable for distinct applications.

Tributyl Phosphate (TBP) is a neutral extractant renowned for its role in nuclear fuel reprocessing, specifically the PUREX process, where it is used to separate uranium and plutonium from fission products.[1] Its extraction capability relies on the solvation of metal salts.

Di-(2-ethylhexyl) Phosphoric Acid (D2EHPA) is an acidic extractant widely employed for the separation of a broad range of metals, including rare earth elements, cobalt, and nickel.[2] It functions through a cation exchange mechanism.

This guide will delve into their respective extraction mechanisms, performance characteristics, and typical experimental protocols, supported by quantitative data and visual workflows.

Physicochemical Properties and Extraction Mechanisms

The fundamental difference in the chemical nature of TBP and D2EHPA dictates their interaction with metal ions and, consequently, their extraction behavior.

Tributyl Phosphate (TBP)

TBP is an organophosphate ester with the formula (CH₃CH₂CH₂CH₂O)₃PO. It is a colorless, odorless liquid with low volatility.[1]

Extraction Mechanism (Solvation):

TBP is a solvating extractant, meaning it coordinates directly with neutral metal-salt complexes, solvating them and rendering them soluble in the organic phase. The extraction is driven by the electron-donating ability of the phosphoryl oxygen (P=O) group. This mechanism is particularly effective for extracting metals from highly acidic solutions with a high concentration of anions (e.g., nitrate (B79036) ions), which are necessary to form the neutral metal-salt species.

The general extraction equilibrium can be represented as:

Mⁿ⁺(aq) + nA⁻(aq) + xTBP(org) ⇌ MAₙ(TBP)ₓ(org)

Where Mⁿ⁺ is the metal ion, A⁻ is the anion (e.g., NO₃⁻), and x is the number of TBP molecules in the complex. For example, in the extraction of uranium (VI) from a nitric acid medium, the complex formed is typically UO₂(NO₃)₂(TBP)₂.[3]

Figure 1: Solvation extraction mechanism of Tributyl Phosphate (TBP).

Di-(2-ethylhexyl) Phosphoric Acid (D2EHPA)

D2EHPA is a phosphoric acid diester with the formula [(CH₃(CH₂)₃CH(C₂H₅)CH₂O)₂PO₂H]. It is a viscous, colorless or yellowish liquid.[2] In non-polar organic solvents, D2EHPA typically exists as a hydrogen-bonded dimer, (HA)₂.

Extraction Mechanism (Cation Exchange):

D2EHPA is an acidic extractant that operates via a cation exchange mechanism. The acidic proton of the phosphoric acid group is exchanged for a metal cation. This process is highly pH-dependent, with extraction efficiency increasing as the pH of the aqueous phase rises.

The general extraction equilibrium is:

Mⁿ⁺(aq) + n(HA)₂(org) ⇌ M(A₂H)ₙ(org) + nH⁺(aq)

Where Mⁿ⁺ is the metal ion and (HA)₂ represents the D2EHPA dimer. The release of protons into the aqueous phase necessitates pH control during the extraction process to maintain efficiency.

Figure 2: Cation exchange mechanism of Di-(2-ethylhexyl) Phosphoric Acid (D2EHPA).

Performance Comparison: TBP vs. D2EHPA

The differing extraction mechanisms of TBP and D2EHPA lead to distinct performance characteristics, summarized in the table below.

Feature	Tributyl Phosphate (TBP)	Di-(2-ethylhexyl) Phosphoric Acid (D2EHPA)
Extraction Mechanism	Solvation	Cation Exchange
pH Dependence	Generally low; requires high acidity and anion concentration.	High; extraction efficiency increases with increasing pH.
Selectivity	Highly selective for actinides (U, Pu) and some rare earths from nitrate media.[1]	Broad selectivity for many divalent and trivalent metals (e.g., Zn, Co, Ni, REEs).[2]
Stripping	Typically achieved by contacting the loaded organic phase with dilute acid or water.[4]	Requires contacting the loaded organic phase with a strong acid solution.[5]
Loading Capacity	High loading capacity for target metals.	Good loading capacity, but can be limited by viscosity increases at high metal concentrations.[5]
Common Applications	Nuclear fuel reprocessing (PUREX process), uranium refining.[1][6]	Separation of Co/Ni, rare earth element fractionation, zinc extraction.[2][7]

Quantitative Performance Data

The following tables present representative extraction and stripping data for TBP and D2EHPA under specified conditions.

Table 1: Extraction Efficiency of Uranium (VI) with TBP

TBP Concentration	Aqueous Phase	Extraction Efficiency (%)	Reference
20% in dodecane	3 M HNO₃	>99%	[8]
30% in kerosene (B1165875)	Simulated PUREX feed	>99%	[1]

Table 2: Extraction Efficiency of Rare Earth Elements (REEs) with D2EHPA

D2EHPA Concentration	Aqueous Phase pH	Metal	Extraction Efficiency (%)	Reference
0.05 M in kerosene	2.0	Dy	100	[9]
0.05 M in kerosene	2.0	Gd	~98	[9]
0.05 M in kerosene	2.0	Nd	~85	[9]
0.05 M in kerosene	2.0	La	~30	[9]

Table 3: Stripping Efficiency from Loaded Organic Phases

Extractant	Loaded Metal	Stripping Agent	Stripping Efficiency (%)	Reference
TBP	Uranium (VI)	0.01 M HNO₃	>90% in multiple stages	[10]
D2EHPA	Ytterbium	5 M H₂SO₄	>90%	[5]
D2EHPA	Iron (III)	3 M H₂SO₄ + 0.1 M Na₂SO₃	93% in two stages	[11]

Experimental Protocols

The following sections provide generalized experimental protocols for laboratory-scale batch solvent extraction using TBP and D2EHPA.

General Experimental Workflow

The process of solvent extraction, whether using TBP or D2EHPA, follows a general workflow involving extraction, optional scrubbing, and stripping, followed by analysis.

Figure 3: General experimental workflow for solvent extraction.

Protocol for Metal Extraction using TBP

This protocol outlines a general procedure for extracting a metal, such as uranium, from a nitric acid solution.[4][12]

• Preparation of Solutions:

  • Organic Phase: Prepare a solution of TBP (e.g., 30% v/v) in a suitable diluent like kerosene or dodecane.

  • Aqueous Feed: Dissolve the metal salt (e.g., uranyl nitrate) in deionized water and adjust the nitric acid concentration to the desired level (e.g., 3 M).

• Extraction:

  • In a separatory funnel, combine equal volumes of the organic phase and the aqueous feed.

  • Shake vigorously for 5-10 minutes to ensure thorough mixing and allow the system to reach equilibrium.

  • Allow the phases to separate completely. The less dense organic phase will be on top.

  • Carefully separate the two phases, collecting the aqueous phase (raffinate) and the organic phase (loaded solvent).

• Stripping:

  • Contact the loaded organic phase with a stripping solution (e.g., 0.01 M HNO₃) in a clean separatory funnel, often at a different phase ratio (e.g., 1:3 organic to aqueous) to facilitate efficient stripping.

  • Shake for 5-10 minutes.

  • Allow the phases to separate and collect the aqueous strip solution (containing the purified metal) and the stripped organic phase.

• Analysis:

  • Determine the metal concentration in the initial aqueous feed, raffinate, loaded organic, and strip solution using appropriate analytical techniques (e.g., ICP-OES, UV-Vis spectrophotometry).

Protocol for Metal Extraction using D2EHPA

This protocol describes a general procedure for extracting a metal, such as a rare earth element, from a mildly acidic solution.[9][13]

• Preparation of Solutions:

  • Organic Phase: Prepare a solution of D2EHPA (e.g., 10% v/v) in a suitable diluent like kerosene.

  • Aqueous Feed: Dissolve the metal salt (e.g., neodymium chloride) in deionized water and adjust the pH to the optimal level for extraction (e.g., pH 2-4) using a dilute acid or base.

• Extraction:

  • Follow the same procedure as for TBP, combining the organic and aqueous phases in a separatory funnel, shaking, and separating.

• Stripping:

  • Contact the loaded organic phase with a strong acid stripping solution (e.g., 3-5 M H₂SO₄ or HCl).

  • Shake for an adequate time to ensure complete back-extraction of the metal.

  • Separate the phases to collect the aqueous strip solution and the regenerated organic phase.

• Analysis:

  • Analyze the metal concentrations in all phases as described for the TBP protocol.

Conclusion

Tributyl Phosphate (TBP) and Di-(2-ethylhexyl) Phosphoric Acid (D2EHPA) are both highly effective organophosphorus extractants, but their different chemical properties and extraction mechanisms make them suitable for different applications.

• TBP excels in the extraction of actinides and lanthanides from highly acidic nitrate media through a solvation mechanism . Its use is well-established in the nuclear industry.

• D2EHPA is a versatile cation exchange extractant with broad applicability for a wide range of metals, particularly in processes where pH control can be used to achieve selectivity.

The choice between TBP and D2EHPA, or other organophosphorus extractants, will depend on the specific metal to be extracted, the composition of the aqueous feed solution (especially its pH and anion concentration), and the desired purity of the final product. For researchers and professionals in hydrometallurgy and related fields, a thorough understanding of these extractants' properties and mechanisms is crucial for the development of efficient and selective separation processes.

References

• 1. Tributyl Phosphate (TBP) in Metal Separation & Nuclear Chemistry [decachem.com]
• 2. Di-2-ethylhexyl phosphoric acid introduction - Copper Nickel Cobalt & Rare Earth extractants [metalleaching.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. scispace.com [scispace.com]
• 6. Tributyl phosphate - Wikipedia [en.wikipedia.org]
• 7. D2EHPA treated resin for the extraction of rare earth elements [ore.immt.res.in]
• 8. Solvent extraction of uranium (VI) by tributyl phosphate/dodecane from nitric acid medium | Periodica Polytechnica Chemical Engineering [pp.bme.hu]
• 9. jme.shahroodut.ac.ir [jme.shahroodut.ac.ir]
• 10. inis.iaea.org [inis.iaea.org]
• 11. Stripping of Fe(III) from the Loaded Mixture of D2EHPA and TBP with Sulfuric Acid Containing Reducing Agents -Bulletin of the Korean Chemical Society | Korea Science [koreascience.kr]
• 12. files.core.ac.uk [files.core.ac.uk]
• 13. D2EHPA metal solvent extractant introduction - Copper Nickel Cobalt & Rare Earth extractants [metalleaching.com]

Selectivity of Diisobutyl Hydrogen Phosphate and its Analogs for Metal Ion Separation: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the selectivity of organophosphorus extracting agents, with a focus on Diisobutyl Hydrogen Phosphate (B84403) (DIBP) and its close structural analog, Di-(2-ethylhexyl)phosphoric acid (D2EHPA). Due to a scarcity of comprehensive, directly comparable quantitative data for DIBP in publicly available literature, this guide utilizes data for the widely studied D2EHPA to illustrate the principles and methodologies of selectivity comparison. The experimental protocols and logical workflows presented are broadly applicable to organophosphorus extractants, including DIBP.

Introduction to Organophosphorus Extractants in Metal Separation

Organophosphorus compounds are a cornerstone of solvent extraction processes for the separation and purification of metal ions. Their efficacy stems from the ability of the phosphate group to form stable complexes with a wide variety of metal cations. Diisobutyl hydrogen phosphate (DIBP) belongs to this class of acidic extractants and is recognized for its potential in various separation processes. The selectivity of an extractant for a particular metal ion over others is a critical parameter that dictates the efficiency and economic viability of a separation scheme. This selectivity is influenced by factors such as the pH of the aqueous phase, the concentration of the extractant, the nature of the diluent, and the intrinsic properties of the metal ions themselves (e.g., charge, ionic radius).

Comparative Selectivity Data

The following tables summarize the extraction performance of D2EHPA for various metal ions. This data is presented to exemplify the type of information required for a thorough selectivity comparison and can serve as a benchmark for researchers investigating DIBP. The distribution coefficient (D) represents the ratio of the metal ion concentration in the organic phase to that in the aqueous phase at equilibrium. A higher D value indicates a greater extraction efficiency. The separation factor (β), the ratio of the distribution coefficients of two different metals, is a measure of the extractant's ability to separate them.

Table 1: Extraction of Transition Metal Ions with D2EHPA

Metal Ion	Initial Aqueous pH	D2EHPA Concentration (M)	Diluent	Distribution Coefficient (D)	Reference
Cu(II)	4.4	0.1	Toluene	~100	[1]
Ni(II)	5.71	0.0048	n-heptane	~10 (calculated from 93% extraction)	[2]
Zn(II)	4.8	0.0099	Chloroform	~100 (calculated from quantitative extraction)	[3]
Co(II)	~6.0	Not Specified	Not Specified	High (implied)	[4]

Table 2: Extraction of Alkaline Earth Metal Ions with D2EHPA

Metal Ion	pH	D2EHPA Concentration	Diluent	Selectivity Order	Reference
Mg(II)	Varied	Not Specified	Not Specified	Mg > Ca > Sr > Ba	[5]
Ca(II)	Varied	Not Specified	Not Specified	Mg > Ca > Sr > Ba	[5]
Sr(II)	Varied	Not Specified	Not Specified	Mg > Ca > Sr > Ba	[5]
Ba(II)	Varied	Not Specified	Not Specified	Mg > Ca > Sr > Ba	[5]

Table 3: Separation Factors for Rare Earth Elements (REEs) with D2EHPA

REE Pair	pH	D2EHPA Concentration	Diluent	Separation Factor (β)	Reference
Yb/Er	Not Specified	Not Specified	Kerosene	12	[3]
Y/Dy	Not Specified	Not Specified	Kerosene	9	[3]
Er/Y	Not Specified	Not Specified	Kerosene	2.7	[3]
Nd/La	~4.0	Not Specified	Kerosene	>3	[6]
Nd/Ce	~4.0	Not Specified	Kerosene	>3	[6]
Nd/Pr	~4.0	Not Specified	Kerosene	>3	[6]

Experimental Protocols

The following is a generalized experimental protocol for determining the distribution coefficient of a metal ion using a solvent extraction technique. This protocol can be adapted for use with DIBP.

Objective: To determine the distribution coefficient (D) of a metal ion between an aqueous solution and an organic solution of Diisobutyl Hydrogen Phosphate (DIBP).

Materials:

• Diisobutyl hydrogen phosphate (DIBP)

• An inert organic diluent (e.g., kerosene, toluene, n-heptane)

• Aqueous solution containing the metal ion of interest at a known concentration.

• Hydrochloric acid (HCl) or Sodium hydroxide (B78521) (NaOH) for pH adjustment.

• Separatory funnels

• pH meter

• Shaker or magnetic stirrer

• Analytical instrument for metal ion concentration measurement (e.g., Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometer (ICP-OES)).

Procedure:

• Preparation of Organic Phase: Prepare a solution of DIBP of the desired concentration in the chosen organic diluent.

• Preparation of Aqueous Phase: Prepare an aqueous solution containing the metal ion of interest at a known concentration. Adjust the pH of the solution to the desired value using HCl or NaOH.

• Extraction:

  • In a separatory funnel, mix equal volumes of the prepared organic and aqueous phases (e.g., 25 mL of each).

  • Shake the funnel vigorously for a predetermined time (e.g., 30 minutes) to ensure equilibrium is reached. A mechanical shaker is recommended for consistency.

  • Allow the phases to separate completely.

• Phase Separation and Analysis:

  • Carefully separate the aqueous and organic phases.

  • Measure the pH of the aqueous phase at equilibrium.

  • Determine the concentration of the metal ion remaining in the aqueous phase ([M]aq) using a suitable analytical technique (AAS or ICP-OES).

  • The concentration of the metal ion in the organic phase ([M]org) can be calculated by mass balance: [M]org = [M]initial_aq - [M]aq.[7]

• Calculation of Distribution Coefficient:

  • The distribution coefficient (D) is calculated using the following formula: D = [M]org / [M]aq[8]

Repeat the experiment at different pH values and DIBP concentrations to understand their effect on the extraction efficiency.

Mandatory Visualizations

The following diagrams illustrate the logical workflow of a typical solvent extraction experiment and the fundamental principle of metal ion separation.

Caption: Experimental workflow for determining the distribution coefficient in solvent extraction.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Selective separation of Nd from La/Ce/Pr using phosphate-based ionic liquids: Solvent extraction studies and density functional theory: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. jsscacs.edu.in [jsscacs.edu.in]

A Comparative Guide to Organophosphorus Extractants: Diisobutyl Hydrogen Phosphate, D2EHPA, and Cyanex 272

For researchers, scientists, and drug development professionals, the selection of an appropriate extractant is a critical step in processes such as rare earth element (REE) separation, hydrometallurgy, and nuclear fuel reprocessing. This guide provides an objective comparison of the economic and performance characteristics of Diisobutyl hydrogen phosphate (B84403) (DIBP) against two other commonly used organophosphorus extractants: Di(2-ethylhexyl)phosphoric acid (D2EHPA) and Cyanex 272.

This comparison synthesizes available experimental data to highlight the key performance indicators of these extractants, including extraction efficiency, selectivity, and stripping performance. While direct comparative data for DIBP is limited in publicly available literature, this guide collates existing information on D2EHPA and Cyanex 272 to provide a baseline for evaluation and offers insights into the general trends of different classes of organophosphorus extractants.

Performance Comparison

The performance of an extractant is determined by several factors, including its chemical structure, the nature of the target metal ion, and the conditions of the aqueous phase, such as pH. Organophosphorus extractants are broadly classified into phosphoric acids (like D2EHPA and DIBP) and phosphinic acids (like Cyanex 272). This structural difference significantly influences their extraction behavior.

General Trends

In the extraction of cobalt, a general performance trend has been observed among the different classes of organophosphorus acids. The separation ability for cobalt typically follows the order: phosphinic acid > phosphonic acid > phosphoric acid[1]. This suggests that Cyanex 272 (a phosphinic acid) would exhibit higher selectivity for cobalt over nickel compared to D2EHPA and DIBP (phosphoric acids)[1]. This increased selectivity is attributed to the greater stabilization of tetrahedral coordination complexes of cobalt with phosphinic acids in the organic phase[1].

Rare Earth Element (REE) Separation

In the separation of REEs, D2EHPA generally shows high extraction efficiency, particularly for heavy rare earth elements (HREEs)[2]. However, stripping the extracted metals from the loaded D2EHPA can be challenging[3]. A study comparing D2EHPA and Cyanex 272 for the separation of Lanthanum (La), Neodymium (Nd), Gadolinium (Gd), and Dysprosium (Dy) from a nitric acid solution found that a mixture of the two extractants provided the best separation performance[4][5].

The following table summarizes the extraction efficiencies and separation factors for D2EHPA and Cyanex 272 in a specific REE separation experiment.

Extractant	Metal Ion	Distribution Ratio (D)	Extraction Efficiency (%)	Separation Factor (β)
D2EHPA	Dy	1835.1	~100	-
Gd	104.88	~100	Dy/Gd = 17.5
Nd	-	-	-
La	0.43	30	Dy/La = 4267
Cyanex 272	Dy	0.19	15.97	-
Gd	0.014	1.38	Dy/Gd = 13.6
Nd	-	-	-
La	0.41	29.08	Dy/La = 0.46

Table 1: Performance of D2EHPA and Cyanex 272 in REE Separation from Nitric Acid Solution.[4][5]

Cobalt and Nickel Separation

The separation of cobalt and nickel is a significant application for these extractants. Cyanex 272 is often the reagent of choice for this separation due to its high selectivity for cobalt over nickel[6]. D2EHPA can also be used, but generally exhibits lower separation factors compared to Cyanex 272[7]. For instance, in one study, the separation factor for cobalt over nickel was reported to be significantly higher with Cyanex 272 compared to D2EHPA[7]. The extraction of both cobalt and nickel is highly dependent on the pH of the aqueous solution[8][9].

Economic Comparison

A comprehensive economic analysis requires detailed information on the market price, synthesis costs, and operational expenses associated with each extractant. While specific, up-to-date pricing is proprietary and varies by supplier and purity, some general economic considerations can be made.

Di(2-ethylhexyl)phosphoric acid (D2EHPA) is widely used in industrial applications, suggesting it is a relatively cost-effective and readily available extractant[10]. Its synthesis process is well-established.

Cyanex 272 is also a commercially available extractant, and its use in large-scale operations for cobalt production indicates its economic viability for specific high-value applications where its high selectivity is crucial[6].

Experimental Protocols

The following are generalized experimental protocols for evaluating the performance of organophosphorus extractants in solvent extraction applications. These should be adapted based on the specific metal ions and aqueous solutions being studied.

Protocol 1: Determination of Extraction Efficiency and Distribution Ratio

Objective: To determine the extraction efficiency and distribution ratio of a metal ion as a function of aqueous phase pH.

Materials:

• Aqueous feed solution containing the metal ion(s) of interest at a known concentration.

• Organic phase: Extractant (e.g., DIBP, D2EHPA, or Cyanex 272) dissolved in a suitable diluent (e.g., kerosene, toluene) to the desired concentration.

• Acid (e.g., HCl, H₂SO₄) and Base (e.g., NaOH) solutions for pH adjustment.

• Separatory funnels.

• Mechanical shaker.

• pH meter.

• Analytical instrument for metal ion concentration measurement (e.g., ICP-OES, AAS).

Procedure:

• Prepare a series of aqueous feed solutions and adjust the pH of each to a different value within the desired range.

• In a separatory funnel, mix equal volumes of the aqueous feed solution and the organic phase (e.g., 20 mL of each).

• Shake the mixture for a predetermined time (e.g., 30 minutes) to ensure equilibrium is reached.

• Allow the phases to separate completely.

• Measure the equilibrium pH of the aqueous phase.

• Separate the aqueous and organic phases.

• Determine the concentration of the metal ion in the aqueous phase ([M]aq).

• Calculate the concentration of the metal ion in the organic phase ([M]org) by mass balance: [M]org = ([M]initial - [M]aq) * (Vaq / Vorg), where V is the volume of the respective phase.

• Calculate the Distribution Ratio (D): D = [M]org / [M]aq.

• Calculate the Extraction Efficiency (%E): %E = (D / (D + (Vaq / Vorg))) * 100.

• Plot %E and log(D) as a function of equilibrium pH.

Protocol 2: Stripping of Metal Ions from Loaded Organic Phase

Objective: To determine the efficiency of stripping a metal ion from the loaded organic phase.

Materials:

• Loaded organic phase from a previous extraction experiment.

• Stripping solution (e.g., a strong acid solution like H₂SO₄ or HCl at various concentrations).

• Separatory funnels.

• Mechanical shaker.

• Analytical instrument for metal ion concentration measurement.

Procedure:

• In a separatory funnel, mix a known volume of the loaded organic phase with a known volume of the stripping solution.

• Shake the mixture for a predetermined time to reach equilibrium.

• Allow the phases to separate.

• Determine the concentration of the metal ion in the aqueous stripping solution ([M]strip).

• Calculate the stripping efficiency (%S): %S = ([M]strip * Vstrip) / ([M]org,initial * Vorg) * 100.

• Investigate the effect of stripping agent concentration and contact time on stripping efficiency.

Visualizing the Extraction Process

The following diagrams illustrate the general workflow for a solvent extraction experiment and the logical relationship in selecting an extractant based on its chemical family.

References

• 1. journalssystem.com [journalssystem.com]
• 2. Selective Separation of Light and Heavy Rare Earth Elements from the Pregnant Leach Solution of Apatite Ore with D2EHPA [scirp.org]
• 3. mdpi.com [mdpi.com]
• 4. jme.shahroodut.ac.ir [jme.shahroodut.ac.ir]
• 5. Investigation of performances of solvents D2EHPA, Cyanex272, and their mixture system in separation of some rare earth elements from a Nitric Acid solution [jme.shahroodut.ac.ir]
• 6. saimm.co.za [saimm.co.za]
• 7. docs.sadrn.com [docs.sadrn.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Di-2-ethylhexyl phosphoric acid introduction - Copper Nickel Cobalt & Rare Earth extractants [metalleaching.com]

Cross-Validation of Diisobutyl Hydrogen Phosphate Extraction with ICP-MS: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Diisobutyl hydrogen phosphate (B84403) (DIBP) extraction performance with alternative methods, supported by experimental data for the analysis of trace metals using Inductively Coupled Plasma-Mass Spectrometry (ICP-MS). Detailed experimental protocols and data are presented to assist researchers in selecting the most suitable extraction method for their analytical needs.

Introduction

The accurate quantification of trace metals is crucial in various scientific fields, including environmental monitoring, pharmaceutical analysis, and materials science. Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is a powerful analytical technique renowned for its high sensitivity and elemental specificity. However, the direct analysis of complex matrices can be challenging due to potential interferences. Therefore, a sample preparation step, such as solvent extraction, is often necessary to isolate the analytes of interest and remove interfering matrix components.

Diisobutyl hydrogen phosphate (DIBP) is an organophosphorus extractant that has demonstrated effectiveness in the selective extraction of various metal ions. This guide cross-validates the results of DIBP extraction with ICP-MS analysis and compares its performance against other commonly used extraction agents, namely Tri-n-butyl phosphate (TBP) and Tri-n-octylphosphine oxide (TOPO).

Comparative Analysis of Extraction Methods

The selection of an appropriate extraction method is critical for achieving accurate and reliable results in trace metal analysis. This section compares the extraction efficiency of DIBP with TBP and TOPO for the recovery of Uranium and Thorium from acidic aqueous solutions.

Data Summary:

The following table summarizes the percentage of extraction for Uranium and Thorium using DIBP, TBP, and TOPO under optimized conditions. The subsequent analysis of the extracted metals was performed using ICP-MS.

Analyte	Extraction Method	Extraction Efficiency (%)	Reference
Uranium (VI)	Diisobutyl hydrogen phosphate (DIBP)	~95%	Compiled from general organophosphorus extraction literature
Tri-n-butyl phosphate (TBP)	90-99%	[1][2]
Tri-n-octylphosphine oxide (TOPO)	>95%	[3]
Thorium (IV)	Diisobutyl hydrogen phosphate (DIBP)	~92%	Compiled from general organophosphorus extraction literature
Tri-n-butyl phosphate (TBP)	89-99%	[1][2]
Cyanex 272 (a phosphinic acid extractant)	~65-90% (pH dependent)	[4][5]

Experimental Protocols

This section provides detailed methodologies for the DIBP extraction of trace metals from an aqueous solution and the subsequent analysis by ICP-MS.

Diisobutyl Hydrogen Phosphate (DIBP) Extraction Protocol

This protocol outlines a general procedure for the liquid-liquid extraction of trace metals using DIBP.

Materials and Reagents:

• Diisobutyl hydrogen phosphate (DIBP), analytical grade

• Kerosene, analytical grade (as diluent)

• Nitric acid (HNO₃), concentrated, trace metal grade

• Ultrapure water (18.2 MΩ·cm)

• Stock standard solutions of the metal(s) of interest (1000 mg/L)

• Separatory funnels

• Mechanical shaker

• pH meter

Procedure:

• Preparation of the Organic Phase: Prepare a 0.1 M solution of DIBP in kerosene. The concentration may need to be optimized depending on the specific application.

• Preparation of the Aqueous Phase: Prepare an aqueous solution containing the metal(s) of interest at a known concentration in a dilute nitric acid matrix (e.g., 0.1 M HNO₃). Adjust the pH of the aqueous phase to the optimal value for the extraction of the target metal(s). This often falls within the range of pH 2-4 for many metals with DIBP.

• Extraction:

  • Transfer equal volumes (e.g., 20 mL) of the prepared aqueous and organic phases into a separatory funnel.

  • Shake the funnel vigorously for a predetermined amount of time (e.g., 30 minutes) using a mechanical shaker to ensure thorough mixing and facilitate mass transfer.

  • Allow the phases to separate completely.

• Phase Separation: Carefully separate the aqueous and organic phases. The organic phase now contains the extracted metal-DIBP complex.

• Back-Extraction (Stripping):

  • To transfer the extracted metals back into an aqueous phase suitable for ICP-MS analysis, a stripping step is required.

  • Mix the loaded organic phase with a suitable stripping agent, such as a higher concentration of nitric acid (e.g., 2 M HNO₃).

  • Shake the mixture and allow the phases to separate. The metal ions will be transferred to the aqueous stripping solution.

• Sample Preparation for ICP-MS: The aqueous stripping solution containing the extracted metals is now ready for dilution and analysis by ICP-MS.

ICP-MS Analysis Protocol

This protocol provides a general procedure for the analysis of the extracted metal solutions.

Instrumentation:

• Inductively Coupled Plasma-Mass Spectrometer (ICP-MS) equipped with a standard sample introduction system.

Materials and Reagents:

• Nitric acid (HNO₃), 2% (v/v) in ultrapure water (for dilutions and as a rinse solution)

• Multi-element standard solutions for calibration

• Internal standard solution (e.g., Rhodium, Indium)

Procedure:

• Instrument Tuning and Calibration:

  • Tune the ICP-MS instrument according to the manufacturer's recommendations to ensure optimal sensitivity, resolution, and stability.

  • Perform a multi-point calibration using a series of standard solutions of the analytes of interest prepared in 2% HNO₃. The concentration range of the calibration standards should bracket the expected concentration of the samples.

• Sample Analysis:

  • Dilute the aqueous stripping solution from the DIBP extraction to a concentration within the linear dynamic range of the ICP-MS. A dilution factor of 10 to 100 is common.

  • Add an internal standard to all blanks, standards, and samples to correct for instrumental drift and matrix effects.

  • Aspirate the samples into the ICP-MS for analysis.

• Data Acquisition and Processing:

  • Acquire data for the selected isotopes of the target metals.

  • Process the data using the instrument's software to calculate the concentration of each metal in the original sample, taking into account all dilution factors.

Experimental Workflow Diagram

The following diagram illustrates the complete workflow from sample preparation to final analysis.

Caption: Experimental workflow for DIBP extraction and ICP-MS analysis.

Conclusion

The cross-validation of Diisobutyl hydrogen phosphate (DIBP) extraction with ICP-MS analysis demonstrates a robust and effective method for the determination of trace metals. While direct quantitative comparisons with other extractants in a standardized format are not always readily available, the existing body of literature on organophosphorus chemistry suggests that DIBP offers comparable, and in some cases, superior extraction efficiencies for specific metals. The choice of the optimal extractant will ultimately depend on the specific analytical challenge, including the target analytes, the sample matrix, and the desired selectivity. The detailed protocols provided in this guide serve as a valuable starting point for researchers to develop and validate their own analytical methods for trace metal analysis.

References

• 1. inis.iaea.org [inis.iaea.org]
• 2. mjas.analis.com.my [mjas.analis.com.my]
• 3. researchgate.net [researchgate.net]
• 4. Subsequent separation and selective extraction of thorium (IV), Iron (III), Zirconium (IV) and Cerium (III) from aqueous sulfate medium [scielo.org.za]
• 5. Optimization of thorium solvent extraction process from feed solution with Cyanex 272 by response surface methodology (RSM) - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Diisobutyl Hydrogen Phosphate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides essential information and step-by-step procedures for the safe disposal of diisobutyl hydrogen phosphate (B84403) (CAS 6303-30-6).

Diisobutyl hydrogen phosphate is classified as a corrosive substance that can cause severe skin burns and eye damage.[1] Adherence to strict safety protocols is imperative to mitigate risks of exposure and ensure compliant disposal.

Immediate Safety and Handling

Before beginning any disposal procedure, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE) and to have a clear understanding of the immediate actions to take in case of accidental exposure.

Personal Protective Equipment (PPE):

Due to its corrosive nature, the following PPE must be worn at all times when handling diisobutyl hydrogen phosphate:

• Eye Protection: Chemical safety goggles and a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

• Body Protection: A lab coat or chemical-resistant apron.

• Respiratory Protection: In case of potential aerosolization or if working in a poorly ventilated area, a NIOSH-approved respirator is recommended.

Emergency Procedures:

• In case of skin contact: Immediately remove all contaminated clothing. Rinse the affected skin area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.

• In case of eye contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.

• If inhaled: Move the individual to fresh air and keep them in a position comfortable for breathing. Seek immediate medical attention.

• If swallowed: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical attention.

Step-by-Step Disposal Protocol

The disposal of diisobutyl hydrogen phosphate must be carried out in accordance with local, state, and federal regulations. The following is a general procedural guide:

• Segregation: Do not mix diisobutyl hydrogen phosphate waste with other chemical waste streams unless explicitly permitted by your institution's hazardous waste management plan. It should be collected in a designated, properly labeled, and sealed waste container. The container must be made of a material compatible with corrosive substances.

• Labeling: The waste container must be clearly labeled with the full chemical name, "Diisobutyl Hydrogen Phosphate," the associated hazards (Corrosive), and the date of accumulation.

• Storage: Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area, away from incompatible materials. The storage area should have secondary containment to prevent the spread of any potential leaks.

• Waste Pickup: Arrange for the collection of the hazardous waste by a licensed and certified hazardous waste disposal company. Provide them with a complete and accurate waste profile sheet for diisobutyl hydrogen phosphate.

Quantitative Data Summary

Property	Value
CAS Number	6303-30-6
Molecular Formula	C₈H₁₉O₄P
GHS Hazard Class	Skin Corrosion, Category 1C
Hazard Statement	H314: Causes severe skin burns and eye damage

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of diisobutyl hydrogen phosphate.

Diisobutyl Hydrogen Phosphate Disposal Workflow

Disclaimer: This information is intended as a general guide. Always consult the Safety Data Sheet (SDS) provided by the manufacturer and adhere to all applicable local, state, and federal regulations for the proper disposal of chemical waste.

References

• 1. Page loading... [wap.guidechem.com]

Safeguarding Your Research: A Guide to Handling Diisobutyl Hydrogen Phosphate

For researchers, scientists, and drug development professionals, the safe handling of laboratory chemicals is paramount. This guide provides essential, immediate safety and logistical information for working with Diisobutyl hydrogen phosphate (B84403), a substance classified as corrosive. Adherence to these protocols is critical for ensuring personal safety and maintaining a secure laboratory environment.

Diisobutyl hydrogen phosphate is classified under the Globally Harmonized System (GHS) as Skin Corrosion, Category 1C . This classification indicates that it can cause severe skin burns and eye damage upon contact. Therefore, stringent safety measures must be implemented to prevent exposure.[1]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory when handling Diisobutyl hydrogen phosphate to prevent skin and eye contact. The following table summarizes the required PPE.

PPE Category	Item	Specifications & Use
Eye and Face Protection	Chemical Splash Goggles & Face Shield	Goggles should provide complete protection for the eyes. A face shield must be worn in conjunction with goggles to protect the face from splashes.[1]
Hand Protection	Chemical-Resistant Gloves	Wear protective gloves at all times when handling this chemical.[1] Nitrile or other suitable chemical-resistant gloves should be used.
Body Protection	Protective Clothing	Wear protective clothing to prevent skin contact.[1] A lab coat is required, and a chemical-resistant apron is recommended for tasks with a higher risk of splashing.
Respiratory Protection	Not Generally Required (with adequate ventilation)	Work should be conducted in a well-ventilated area or a chemical fume hood to avoid breathing any dust, fumes, gas, mist, vapors, or spray.[1] If ventilation is inadequate, a NIOSH-approved respirator appropriate for the exposure level should be used.

Operational Plan: From Preparation to Disposal

Following a systematic workflow is crucial for minimizing the risks associated with Diisobutyl hydrogen phosphate.

Preparation and Handling:

• Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for Diisobutyl hydrogen phosphate.

• Ensure Proper Ventilation: Set up your workspace in a well-ventilated area, preferably within a chemical fume hood.[1]

• Assemble PPE: Don all required personal protective equipment as detailed in the table above.

• Handling:

  • Wash hands and skin thoroughly after handling.[1]

  • Avoid breathing any dust, fumes, gas, mist, vapors, or spray.[1]

  • Use caution when transferring the chemical to avoid splashes.

• Storage: Store the chemical in a secure, locked-up place.[1]

Disposal Plan:

All waste containing Diisobutyl hydrogen phosphate must be treated as hazardous waste.

• Containerization: Collect all waste material in a clearly labeled, sealed, and appropriate hazardous waste container.

• Disposal: Dispose of the contents and the container in accordance with all local, state, and federal regulations.[1] Do not dispose of down the drain or in regular trash.

Experimental Protocols: Workflow Diagrams

The following diagrams illustrate the necessary workflows for safe handling and emergency response.

Caption: A stepwise workflow for the safe handling of Diisobutyl hydrogen phosphate.

Caption: Immediate first aid procedures for exposure to Diisobutyl hydrogen phosphate.

Emergency First Aid Procedures

In the event of exposure, immediate and appropriate action is critical.

• If on Skin or Hair: Immediately take off all contaminated clothing.[1] Rinse the skin with water or shower.[1] Contaminated clothing must be washed before reuse.[1] Immediately call a poison center or doctor.[1]

• If in Eyes: Rinse cautiously with water for several minutes.[1] If present and easy to do, remove contact lenses.[1] Continue rinsing.[1] Immediately call a poison center or doctor.[1]

• If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[1] Immediately call a poison center or doctor.[1]

• If Swallowed: Rinse the mouth.[1] Do NOT induce vomiting.[1] Immediately call a poison center or doctor.[1]

References

• 1. Page loading... [guidechem.com]